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  • Product: 6-Chloro-1H-Purine-2-sulfonyl fluoride
  • CAS: 2706-92-5

Core Science & Biosynthesis

Foundational

6-Chloro-1H-Purine-2-sulfonyl Fluoride: Synthesis, Characterization, and Application

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The unique combination of aqueous stability and context-specific reactivity has positioned sulfonyl fluorides (SFs) as...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The unique combination of aqueous stability and context-specific reactivity has positioned sulfonyl fluorides (SFs) as a privileged class of electrophilic warheads in chemical biology and covalent drug discovery.[1][2] This guide provides a comprehensive technical overview of the synthesis and characterization of 6-Chloro-1H-Purine-2-sulfonyl fluoride, a key building block that merges the biologically relevant purine scaffold with the versatile sulfonyl fluoride moiety. We present a robust, multi-step synthetic protocol beginning from the commercially available precursor, hypoxanthine. Each stage of the synthesis is detailed with mechanistic insights and practical considerations. Furthermore, a thorough characterization workflow is outlined, employing modern analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to ensure the structural integrity and purity of the final compound. This document serves as a foundational resource for researchers aiming to leverage this powerful chemical tool for the development of novel covalent probes and targeted therapeutics.

Introduction: The Strategic Value of 6-Chloro-1H-Purine-2-sulfonyl Fluoride

The purine ring system is a cornerstone of medicinal chemistry, forming the core of numerous endogenous signaling molecules and therapeutic agents. The 6-chloro-substituted purine, in particular, serves as a versatile intermediate for accessing a wide array of functionalized purine derivatives, including those with antitumor properties.[3][4]

The strategic incorporation of a sulfonyl fluoride (-SO₂F) group at the 2-position of this scaffold introduces a highly valuable electrophilic "warhead." Unlike their more reactive sulfonyl chloride counterparts, sulfonyl fluorides exhibit a finely tuned balance of reactivity and stability.[1][5] They are remarkably stable in aqueous media, a critical attribute for biological applications, yet can covalently react with a range of nucleophilic amino acid residues—including serine, threonine, tyrosine, and lysine—often found within the binding sites of proteins.[6][7] This reactivity profile makes 6-Chloro-1H-Purine-2-sulfonyl fluoride an attractive molecule for:

  • Covalent Enzyme Inhibition: Designing highly specific and potent inhibitors by targeting key nucleophilic residues.

  • Activity-Based Protein Profiling (ABPP): Developing chemical probes to identify and characterize new therapeutic targets.

  • Sulfur(VI) Fluoride Exchange (SuFEx) Click Chemistry: Utilizing the S-F bond for reliable and efficient molecular assembly.[7]

This guide provides the essential knowledge to synthesize and validate this high-value chemical entity.

Synthesis of 6-Chloro-1H-Purine-2-sulfonyl Fluoride

The synthesis of the title compound is a multi-step process that requires careful control of reaction conditions. The proposed pathway begins with hypoxanthine and proceeds through key intermediates: 6-chloropurine, 6-chloro-1H-purine-2-thiol, and 6-chloro-1H-purine-2-sulfonyl chloride.

Synthetic Pathway Overview

The overall synthetic strategy is depicted below. The core logic is to first establish the 6-chloro-purine framework, introduce a sulfur handle at the C2 position, oxidize it to the sulfonyl chloride, and finally perform a halide exchange to yield the desired sulfonyl fluoride.

Synthesis_Pathway Hypoxanthine Hypoxanthine Chloropurine 6-Chloropurine Hypoxanthine->Chloropurine Step 1: Chlorination (POCl₃, Base) Thiopurine 6-Chloro-1H-purine-2-thiol Chloropurine->Thiopurine Step 2: Thionation (e.g., Lawesson's Reagent or P₄S₁₀) SulfonylChloride 6-Chloro-1H-purine-2-sulfonyl Chloride Thiopurine->SulfonylChloride Step 3: Oxidative Chlorination (NaOCl (aq)) SulfonylFluoride 6-Chloro-1H-Purine-2-sulfonyl Fluoride SulfonylChloride->SulfonylFluoride Step 4: Fluorination (KF)

Caption: Synthetic route for 6-Chloro-1H-Purine-2-sulfonyl Fluoride.

Experimental Protocols

Step 1: Synthesis of 6-Chloropurine

  • Rationale: This foundational step converts the readily available hypoxanthine into the more versatile 6-chloropurine intermediate. The hydroxyl group at the C6 position is replaced with a chlorine atom, which acts as a good leaving group for subsequent nucleophilic substitutions if needed, and modifies the electronic properties of the purine ring for the following steps. The use of phosphoryl chloride (POCl₃) is a standard and effective method for this transformation.[4] An unreactive base like N,N-dimethylaniline is often used to facilitate the reaction.[4]

  • Protocol:

    • Suspend hypoxanthine (1.0 eq) in phosphoryl chloride (10.0 eq).

    • Add N,N-dimethylaniline (1.2 eq) dropwise at 0 °C.

    • Heat the mixture to reflux and maintain for 4-6 hours, monitoring by TLC.

    • Cool the reaction mixture and carefully pour it onto crushed ice with vigorous stirring.

    • Neutralize the solution with a suitable base (e.g., NH₄OH or NaOH) to a pH of approximately 5, causing the product to precipitate.[4]

    • Filter the precipitate, wash with cold water, and dry under vacuum to yield 6-chloropurine.

Step 2: Synthesis of 6-Chloro-1H-purine-2-thiol

  • Rationale: Introducing a sulfur atom at the C2 position is crucial for building the sulfonyl fluoride group. While direct lithiation can be an option for some purine derivatives[8], a thionation reaction on the related 6-chloro-2-hydroxypurine (xanthine derivative) or a direct conversion from 6-chloropurine using a thionating agent like Lawesson's reagent or phosphorus pentasulfide (P₄S₁₀) in a high-boiling solvent like pyridine is a common strategy to install a thiol group. This thiol serves as the precursor for the subsequent oxidation.

  • Protocol:

    • Combine 6-chloropurine (1.0 eq) and phosphorus pentasulfide (P₄S₁₀) (0.5 eq) in anhydrous pyridine.

    • Heat the mixture to reflux for 8-12 hours.

    • Cool the mixture, pour it into water, and acidify with acetic acid.

    • Collect the resulting precipitate by filtration, wash with water, and dry.

    • Recrystallize from a suitable solvent (e.g., ethanol/water) to obtain pure 6-chloro-1H-purine-2-thiol.

Step 3: Synthesis of 6-Chloro-1H-purine-2-sulfonyl Chloride

  • Rationale: The thiol group is oxidized to the corresponding sulfonyl chloride. This transformation is a critical step that activates the sulfur atom for the final fluorination. A method using aqueous sodium hypochlorite at low temperatures has been shown to be effective for converting heteroaromatic thiols into sulfonyl chlorides, avoiding the use of gaseous chlorine.[9]

  • Protocol:

    • Suspend 6-chloro-1H-purine-2-thiol (1.0 eq) in a mixture of acetonitrile and water at -25 °C.

    • Slowly add aqueous sodium hypochlorite (3.3 eq) while maintaining the low temperature.

    • Stir the reaction for 1-2 hours until the starting material is consumed (monitored by TLC).

    • Extract the product into an organic solvent such as ethyl acetate.

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude sulfonyl chloride is often used directly in the next step due to its potential instability.

Step 4: Synthesis of 6-Chloro-1H-Purine-2-sulfonyl Fluoride

  • Rationale: The final step involves a nucleophilic halide exchange, replacing the chloride on the sulfonyl group with a fluoride. This is efficiently achieved using a fluoride salt like potassium fluoride (KF). The resulting S-F bond is significantly more stable than the S-Cl bond, making the product easier to handle and purify.[10]

  • Protocol:

    • Dissolve the crude 6-chloro-1H-purine-2-sulfonyl chloride (1.0 eq) in a suitable solvent like acetonitrile.

    • Add an excess of spray-dried potassium fluoride (KF) (3.0-5.0 eq). The use of a phase-transfer catalyst (e.g., 18-crown-6) can accelerate the reaction.[11]

    • Stir the mixture at room temperature or with gentle heating (40-60 °C) for 4-8 hours.

    • Filter off the potassium salts and concentrate the filtrate.

    • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the final product, 6-Chloro-1H-Purine-2-sulfonyl fluoride.

Characterization and Validation

Confirming the identity and purity of the synthesized 6-Chloro-1H-Purine-2-sulfonyl fluoride is paramount. A combination of spectroscopic and chromatographic techniques provides a self-validating system of analysis.

Characterization_Workflow cluster_0 Primary Structure Confirmation cluster_1 Purity & Identity Confirmation NMR NMR Spectroscopy (¹H, ¹³C, ¹⁹F) HPLC HPLC Analysis NMR->HPLC Structural Hypothesis MS Mass Spectrometry (HRMS) MS->HPLC Molecular Formula IR IR Spectroscopy HPLC->IR Purity Assessment MP Melting Point IR->MP Functional Groups Final_Confirmation Final_Confirmation MP->Final_Confirmation Final Confirmation Crude_Product Purified Product Crude_Product->NMR Crude_Product->MS

Caption: Workflow for the analytical characterization of the final product.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation. For this molecule, ¹H, ¹³C, and ¹⁹F NMR spectra are essential.

Data Type Expected Observations Rationale
¹H NMR A sharp singlet in the aromatic region (δ 8.0-9.0 ppm) for the C8-H. A broad singlet for the N1-H, which may be exchangeable with D₂O.The purine C8 proton is characteristic. The position of the N-H proton can vary and depends on the solvent and concentration.
¹³C NMR Signals for the five carbon atoms of the purine ring. The C2 and C6 carbons, being attached to electronegative groups, will be significantly downfield. Expect C-F coupling for the C2 carbon.[12]Chemical shifts are diagnostic of the electronic environment of each carbon atom. J-coupling with ¹⁹F provides direct evidence for the C-S-F connectivity.
¹⁹F NMR A sharp singlet.This directly confirms the presence of the sulfonyl fluoride group. The chemical shift will be characteristic of an aromatic sulfonyl fluoride.[13]

Detailed 2D NMR experiments like HMBC and HSQC can be used to definitively assign all proton and carbon signals.[12]

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is used to confirm the elemental composition.

  • Expected M/Z: The calculated exact mass for C₅H₂ClFN₄O₂S.

  • Isotope Pattern: A characteristic isotopic pattern for the presence of one chlorine atom (M and M+2 peaks in an approximate 3:1 ratio) should be clearly visible, providing strong evidence for the compound's identity.

Infrared (IR) Spectroscopy

IR spectroscopy helps to confirm the presence of key functional groups.

  • Expected Absorption Bands:

    • ~1400-1450 cm⁻¹ and ~1200-1240 cm⁻¹: Strong, characteristic asymmetric and symmetric stretching vibrations for the S=O bonds of the sulfonyl group.

    • ~3100-3300 cm⁻¹: N-H stretching vibration.

    • ~1500-1600 cm⁻¹: C=C and C=N stretching vibrations of the purine ring.

Purity and Physical Properties
  • High-Performance Liquid Chromatography (HPLC): Purity should be assessed using reverse-phase HPLC. The final product should ideally show a single major peak (>95% purity).

  • Melting Point: A sharp melting point range is indicative of a pure crystalline solid.

Conclusion

This guide outlines a comprehensive and scientifically grounded approach to the synthesis and characterization of 6-Chloro-1H-Purine-2-sulfonyl fluoride. By following the detailed protocols and analytical workflows, researchers in drug discovery and chemical biology can reliably produce and validate this versatile chemical tool. The strategic combination of the purine scaffold with the sulfonyl fluoride warhead offers significant opportunities for the development of next-generation covalent probes and targeted therapeutics, enabling deeper investigation into complex biological systems.

References

  • Spiral - Imperial College London. Unconventional reactivity of sulfonyl fluorides. [Link]

  • Narayan, M., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. PMC - NIH. [Link]

  • ACS Publications. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. [Link]

  • Google P
  • Patsnap. Synthesis method of 6-chloropurine - Eureka. [Link]

  • Zelli, R., Zeinyeh, W., & Décout, J. L. (2018). 6-Chloropurine Ribonucleosides From Chloropyrimidines: One-Pot Synthesis. Current Protocols in Nucleic Acid Chemistry, 74(1), e57. [Link]

  • ResearchGate. (2004). Synthesis and full characterisation of 6-chloro-2-iodopurine, a template for the functionalisation of purines. Organic & Biomolecular Chemistry, 2(5), 665-70. [Link]

  • MDPI. (2019). Synthetic Routes to Arylsulfonyl Fluorides. Catalysts, 9(10), 830. [Link]

  • PubMed. (2007). S(N)Ar displacements with 6-(fluoro, chloro, bromo, iodo, and alkylsulfonyl)purine nucleosides: synthesis, kinetics, and mechanism1. [Link]

  • ResearchGate. (B) Synthesis of sulfonyl chlorides through activation of sulfonamides. [Link]

  • Sharpless, K. B., et al. (2023). Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. Journal of Organic Chemistry, 88(7), 4761-4764. [Link]

  • PMC - NIH. (2019). Facile synthesis of sulfonyl fluorides from sulfonic acids. [Link]

  • Wright, S. W., & Hallstrom, K. N. (2006). A convenient preparation of heteroaryl sulfonamides and sulfonyl fluorides from heteroaryl thiols. Journal of Organic Chemistry, 71(3), 1080-4. [Link]

  • ResearchGate. Limitations of known methods for the synthesis of alkenylsulfonyl fluorides. [Link]

  • ResearchGate. Synthesis of 6-chloro-8-substituted-9H-purine derivatives. [Link]

  • PubMed. (2011). 6-Chloro-9-(2-nitro-phenyl-sulfon-yl)-9H-purine. [Link]

  • Bai, S., Dmitrenko, O., & Dybowski, C. (2010). 15N and 13C NMR Chemical Shifts of 6-(fluoro, Chloro, Bromo, and Iodo)purine 2'-deoxynucleosides: Measurements and Calculations. Magnetic Resonance in Chemistry, 48(1), 61-7. [Link]

  • PubMed. (2024). Mass Spectrometric Analysis of Purine Intermediary Metabolism Indicates Cyanide Induces Purine Catabolism in Rabbits. [Link]

  • PubMed. (1996). Development of a mass spectrometric assay for 5,6,7,9-tetrahydro-7-hydroxy-9-oximidazo[1,2-alpha] purine in DNA modified by 2-chloro-oxirane. [Link]

  • Chemical Science (RSC Publishing). Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. [Link]

  • SciSpace. NMR spectral analysis of strongly second-order 6-, 8-, 9-. [Link]

  • NIH. (2023). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation. [Link]

  • PMC - NIH. (2017). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. [Link]

  • SpectraBase. (E)-6-chloro-9-(prop-1-en-1-yl)-9H-purine - Optional[13C NMR] - Chemical Shifts. [Link]

  • RSC Publishing. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. [Link]

Sources

Exploratory

6-Chloro-1H-Purine-2-sulfonyl Fluoride: A Technical Guide to its Mechanism of Action as a Covalent Probe

Abstract This technical guide provides an in-depth exploration of the mechanism of action of 6-Chloro-1H-Purine-2-sulfonyl fluoride, a purine-based covalent probe. By combining a nucleotide-mimicking scaffold with a reac...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides an in-depth exploration of the mechanism of action of 6-Chloro-1H-Purine-2-sulfonyl fluoride, a purine-based covalent probe. By combining a nucleotide-mimicking scaffold with a reactive sulfonyl fluoride warhead, this molecule presents a powerful tool for the targeted and irreversible inhibition of specific protein classes, particularly those with nucleotide-binding sites such as kinases and ATPases. This document details the foundational principles of its covalent-targeting strategy, a hypothetical yet robust experimental workflow for the comprehensive elucidation of its biological targets, and the precise molecular interactions that underpin its inhibitory function. We will delve into proteomic profiling for target identification, biochemical and biophysical assays for validation, and cellular assays to confirm target engagement and functional consequences. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this and similar covalent probes in their discovery and development pipelines.

Introduction: The Strategic Design of a Covalent Probe

The pursuit of selective and potent modulators of protein function is a cornerstone of modern drug discovery and chemical biology. Covalent inhibitors, once viewed with caution, have re-emerged as a highly effective therapeutic modality and as indispensable research tools. Their capacity for forming a stable, irreversible bond with their target protein can lead to prolonged pharmacodynamic effects and the ability to target proteins that have proven challenging for traditional, non-covalent inhibitors.

6-Chloro-1H-Purine-2-sulfonyl fluoride is a thoughtfully designed chemical probe that embodies the principles of targeted covalent inhibition. Its architecture is a composite of two key functional moieties:

  • The Purine Scaffold: The 6-chloropurine core serves as a recognition element, directing the molecule to the active sites of nucleotide-binding proteins.[1] This structural mimicry of endogenous ligands like adenosine and guanosine provides an inherent selectivity for a vast and functionally diverse class of enzymes, including protein kinases and ATPases.

  • The Sulfonyl Fluoride Warhead: The sulfonyl fluoride (-SO₂F) group is a "privileged" electrophilic warhead in chemical biology.[1] It possesses a favorable balance of stability in aqueous environments and reactivity towards a range of nucleophilic amino acid residues within a protein's binding pocket.[1] Unlike more promiscuous electrophiles, the reactivity of the sulfonyl fluoride is highly context-dependent, meaning its covalent modification of a target protein is guided by the specific microenvironment of the binding site.[1]

This strategic combination of a targeting scaffold and a reactive warhead positions 6-Chloro-1H-Purine-2-sulfonyl fluoride as a potent and selective tool for interrogating the function of nucleotide-binding proteins.

The Covalent Mechanism of Action: Sulfur(VI) Fluoride Exchange (SuFEx) Chemistry

The core of 6-Chloro-1H-Purine-2-sulfonyl fluoride's mechanism of action lies in the Sulfur(VI) Fluoride Exchange (SuFEx) reaction. This process involves the nucleophilic attack of an amino acid side chain on the electrophilic sulfur atom of the sulfonyl fluoride, leading to the displacement of the fluoride ion and the formation of a stable sulfonylated adduct.

SuFEx Mechanism cluster_pre_reaction Pre-Covalent Complex cluster_covalent_adduct Covalent Adduct Probe 6-Chloro-1H-Purine-2-SO2F Target Protein Target (e.g., Kinase) Probe->Target Non-covalent binding Nucleophile Nucleophilic Residue (e.g., Lys, Tyr, Ser, His) Target->Nucleophile Adduct Protein-SO2-Purine Adduct Nucleophile->Adduct Nucleophilic attack (SuFEx reaction) Fluoride F- Adduct->Fluoride Fluoride displacement

Caption: The SuFEx reaction pathway of 6-Chloro-1H-Purine-2-sulfonyl fluoride.

Sulfonyl fluorides are known to react with a variety of nucleophilic amino acid residues, including serine, threonine, tyrosine, lysine, cysteine, and histidine.[2] The specific residue targeted by 6-Chloro-1H-Purine-2-sulfonyl fluoride will be determined by the topology of the target protein's active site, which juxtaposes a particular nucleophile in a favorable orientation for reaction. Given that many kinases possess a conserved lysine residue in their ATP-binding site that is crucial for catalysis, this residue represents a highly probable target for this purine-based probe.[3][4]

A Hypothetical Experimental Workflow for Elucidating the Mechanism of Action

In the absence of specific literature on 6-Chloro-1H-Purine-2-sulfonyl fluoride, we propose a logical and comprehensive experimental workflow to systematically determine its mechanism of action. This workflow is grounded in established methodologies for the characterization of covalent probes.

Experimental Workflow Start 6-Chloro-1H-Purine-2-sulfonyl Fluoride ABPP Activity-Based Protein Profiling (ABPP) - Target Identification Start->ABPP Target_Validation Target Validation ABPP->Target_Validation In_Gel_Fluorescence In-Gel Fluorescence Analysis - Confirmation of Covalent Binding Target_Validation->In_Gel_Fluorescence Validate LC_MS LC-MS/MS Analysis - Identification of Modification Site Target_Validation->LC_MS Validate Kinase_Assay Biochemical Activity Assay - Determination of IC50 and kinact/KI Target_Validation->Kinase_Assay Validate CETSA Cellular Thermal Shift Assay (CETSA) - Confirmation of Target Engagement in Cells Target_Validation->CETSA Validate Downstream Downstream Cellular Assays - Functional Consequences CETSA->Downstream Conclusion Elucidation of Mechanism of Action Downstream->Conclusion

Caption: A comprehensive workflow for characterizing the mechanism of action.

Phase 1: Target Identification using Activity-Based Protein Profiling (ABPP)

The initial and most critical step is to identify the cellular targets of 6-Chloro-1H-Purine-2-sulfonyl fluoride. ABPP is a powerful chemoproteomic technique ideally suited for this purpose.[5]

Experimental Protocol: Competitive ABPP for Target Identification

  • Probe Synthesis: Synthesize an alkyne-tagged version of 6-Chloro-1H-Purine-2-sulfonyl fluoride. This is crucial for the subsequent click chemistry-based enrichment of target proteins.

  • Cell Treatment: Treat cultured cells (e.g., a relevant cancer cell line) with either DMSO (vehicle control) or a range of concentrations of the non-tagged 6-Chloro-1H-Purine-2-sulfonyl fluoride for a defined period.

  • Probe Labeling: Add the alkyne-tagged probe to the cell lysates and incubate to allow for covalent modification of its targets. In the samples pre-treated with the non-tagged compound, its binding to target proteins will block the subsequent binding of the alkyne-tagged probe.

  • Click Chemistry: Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) reaction to attach a biotin tag to the alkyne-tagged probe.

  • Enrichment: Use streptavidin-coated beads to enrich the biotinylated proteins from the cell lysates.

  • Proteomic Analysis: Elute the enriched proteins, digest them with trypsin, and analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: Identify and quantify the proteins that are significantly depleted in the samples pre-treated with the non-tagged compound. These proteins represent the high-confidence targets of 6-Chloro-1H-Purine-2-sulfonyl fluoride.

Phase 2: Target Validation and Mechanistic Characterization

Once a list of putative targets is generated from the ABPP experiment, the next phase involves validating these targets and characterizing the precise nature of the covalent interaction.

This technique provides a rapid and visual confirmation of covalent labeling.[6]

Experimental Protocol: In-Gel Fluorescence Analysis

  • Probe Synthesis: Synthesize a fluorescently tagged version of 6-Chloro-1H-Purine-2-sulfonyl fluoride (e.g., by incorporating a BODIPY or rhodamine fluorophore).

  • Cell/Lysate Treatment: Incubate intact cells or cell lysates with the fluorescent probe.

  • SDS-PAGE: Separate the proteins by SDS-PAGE.

  • Fluorescence Scanning: Visualize the fluorescently labeled proteins directly in the gel using a fluorescence gel scanner.[7] A distinct band corresponding to the molecular weight of a putative target protein that is labeled by the fluorescent probe provides strong evidence of a covalent interaction. A competition experiment, where pre-incubation with the non-fluorescent probe reduces the fluorescent signal, further confirms the specificity of the interaction.[8]

Pinpointing the exact amino acid residue modified by the probe is crucial for a detailed understanding of its mechanism.

Experimental Protocol: Mapping the Covalent Adduct

  • Protein Incubation: Incubate a purified recombinant target protein with 6-Chloro-1H-Purine-2-sulfonyl fluoride.

  • Intact Protein Analysis: Analyze the intact protein by LC-MS to confirm the formation of a covalent adduct, which will be observed as an increase in the protein's molecular weight corresponding to the mass of the probe minus the mass of hydrogen fluoride.[9]

  • Proteolytic Digestion: Digest the modified protein with a protease such as trypsin.

  • Peptide Mapping: Analyze the resulting peptide mixture by LC-MS/MS.

  • Data Analysis: Search the MS/MS data for a peptide with a mass shift corresponding to the addition of the probe. The fragmentation pattern of this modified peptide will reveal the specific amino acid residue that has been sulfonylated.[10]

For enzymatic targets such as kinases, a biochemical assay is essential to quantify the inhibitory potency of the compound.

Experimental Protocol: Kinase Activity Assay

  • Assay Setup: Use a commercially available kinase activity assay kit (e.g., based on fluorescence, luminescence, or radioactivity) for the validated target kinase.

  • Time-Dependent Inhibition: Incubate the kinase with varying concentrations of 6-Chloro-1H-Purine-2-sulfonyl fluoride for different periods.

  • Activity Measurement: Initiate the kinase reaction by adding the substrate and ATP, and measure the enzyme activity.

  • Data Analysis: Determine the time-dependent IC50 values. For covalent inhibitors, it is more informative to calculate the kinetic parameters kinact (the maximal rate of inactivation) and KI (the inhibitor concentration at half-maximal inactivation rate) by plotting the observed rate of inactivation (kobs) against the inhibitor concentration.[11]

ParameterDescriptionSignificance
IC50 The concentration of inhibitor required to reduce enzyme activity by 50% at a specific time point.A measure of potency, but time-dependent for covalent inhibitors.
kinact The maximal rate of inactivation at saturating inhibitor concentrations.Reflects the chemical reactivity of the warhead within the binding site.
KI The inhibitor concentration at half-maximal inactivation rate.Represents the initial binding affinity of the inhibitor to the target.
kinact/KI The second-order rate constant for inactivation.The most accurate measure of the efficiency of a covalent inhibitor.
Phase 3: Cellular Target Engagement and Functional Consequences

The final phase of the investigation is to confirm that the probe engages its target in a cellular context and to assess the functional consequences of this engagement.

CETSA is a powerful technique for verifying that a compound binds to its target protein in intact cells.[12] The principle is that ligand binding stabilizes a protein, leading to an increase in its melting temperature.[13]

Experimental Protocol: CETSA

  • Cell Treatment: Treat intact cells with 6-Chloro-1H-Purine-2-sulfonyl fluoride or a vehicle control.

  • Heating: Heat the cells at a range of temperatures.

  • Cell Lysis and Centrifugation: Lyse the cells and separate the soluble fraction (containing folded, stabilized protein) from the precipitated, denatured protein by centrifugation.

  • Protein Quantification: Quantify the amount of the target protein remaining in the soluble fraction at each temperature using a method like Western blotting or ELISA.

  • Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the inhibitor confirms target engagement.[14]

Once target engagement is confirmed, the final step is to investigate the downstream cellular effects of target inhibition. If the target is a kinase, this could involve:

  • Phospho-proteomics: To identify changes in the phosphorylation of downstream substrates.

  • Cell Viability Assays: To determine the effect of the inhibitor on cell proliferation and survival.

  • Signaling Pathway Analysis: Using techniques like Western blotting to probe the activation state of key signaling pathways.

Conclusion and Future Perspectives

6-Chloro-1H-Purine-2-sulfonyl fluoride is a well-designed covalent probe with significant potential for the study of nucleotide-binding proteins. Its purine scaffold provides a strong basis for selective targeting, while the sulfonyl fluoride warhead enables potent and irreversible inhibition. The comprehensive experimental workflow detailed in this guide provides a robust framework for the complete elucidation of its mechanism of action, from target identification to the characterization of its functional cellular consequences.

The insights gained from studying this and similar covalent probes will not only advance our understanding of fundamental biological processes but also provide a solid foundation for the development of novel therapeutic agents targeting the vast and important class of nucleotide-binding enzymes. The continued exploration of covalent chemical biology promises to unlock new avenues for both basic research and drug discovery.

References

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Foundational

An In-Depth Technical Guide to the Structural Analogues of 6-Chloro-1H-Purine-2-sulfonyl Fluoride: A Covalent Probe and Drug Discovery Scaffold

For distribution to: Researchers, scientists, and drug development professionals. This guide provides a comprehensive technical overview of the structural analogues of 6-Chloro-1H-Purine-2-sulfonyl fluoride, a molecule o...

Author: BenchChem Technical Support Team. Date: February 2026

For distribution to: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive technical overview of the structural analogues of 6-Chloro-1H-Purine-2-sulfonyl fluoride, a molecule of significant interest at the intersection of covalent inhibitor design and purine biochemistry. By dissecting its core components—the reactive 6-chloropurine scaffold and the versatile sulfonyl fluoride "warhead"—we will explore the rationale and methodologies for creating a diverse library of analogues for applications in chemical biology and drug discovery.

Introduction: The Strategic Fusion of a Privileged Scaffold and a Reactive Warhead

The purine ring system is a cornerstone of life, forming the basis of nucleic acids and a multitude of cofactors and signaling molecules.[1] This biological prevalence makes the purine scaffold a "privileged" structure in medicinal chemistry, with numerous approved drugs for treating cancers and viral infections derived from this core.[2][3] 6-Chloropurine, in particular, serves as a versatile synthetic intermediate, with the chlorine atom at the C6 position acting as a good leaving group for nucleophilic aromatic substitution (SNAr) reactions.[4]

The sulfonyl fluoride (-SO₂F) moiety, on the other hand, has emerged as a "privileged" warhead in chemical biology.[5] It exhibits a unique balance of stability in aqueous environments and reactivity towards a range of nucleophilic amino acid residues, including serine, threonine, lysine, and tyrosine, within protein binding sites.[5][6] This reactivity allows for the formation of stable covalent bonds, a strategy increasingly employed to achieve potent and durable target engagement in drug discovery.[5]

The combination of these two entities in 6-Chloro-1H-Purine-2-sulfonyl fluoride creates a powerful bifunctional molecule. The 6-chloro group provides a handle for introducing diversity elements, while the 2-sulfonyl fluoride group acts as a covalent anchor to biological targets. This guide will delve into the synthetic strategies to modify this core scaffold and the potential biological applications of the resulting structural analogues.

The Core Scaffold: Understanding the Reactivity of 6-Chloro-1H-Purine-2-sulfonyl Fluoride

The chemical behavior of 6-Chloro-1H-Purine-2-sulfonyl fluoride is dictated by its two key reactive sites: the electrophilic C6 carbon and the electrophilic sulfur atom of the sulfonyl fluoride.

  • C6 Position: The chlorine atom at the C6 position is susceptible to nucleophilic displacement by a variety of nucleophiles, including amines, alcohols, and thiols. This reaction is the primary means of introducing structural diversity to create analogues.

  • C2-SO₂F Group: The sulfonyl fluoride group is a mild electrophile that can react with nucleophilic amino acid side chains in protein active sites. This covalent modification is often irreversible and can lead to potent and prolonged inhibition of protein function.

The interplay of these two reactive centers allows for a modular approach to the design of chemical probes and covalent inhibitors.

Synthetic Strategies for Generating Structural Analogues

The synthesis of structural analogues of 6-Chloro-1H-Purine-2-sulfonyl fluoride can be broadly categorized based on the position of modification. The following sections outline the key synthetic transformations.

Modification at the C6 Position: Introducing Diversity

The most common strategy for creating analogues is the displacement of the 6-chloro group. This allows for the introduction of a wide array of functional groups, each potentially altering the compound's steric and electronic properties, and thus its biological activity and target selectivity.

The introduction of amino functionalities at the C6 position is a well-established method in purine chemistry. These analogues can mimic the natural purine bases, adenine and guanine, and often exhibit interesting biological activities.

Experimental Protocol: General Procedure for the Synthesis of 6-Amino-1H-Purine-2-sulfonyl Fluoride Derivatives

  • To a solution of 6-Chloro-1H-Purine-2-sulfonyl fluoride (1.0 eq) in a suitable solvent (e.g., ethanol, isopropanol, or DMF) is added the desired primary or secondary amine (1.1 - 2.0 eq).

  • A non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.0 - 3.0 eq), is added to the reaction mixture.

  • The reaction is heated to a temperature ranging from 60 °C to 120 °C and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

  • The crude product is purified by column chromatography on silica gel or by recrystallization to afford the desired 6-amino-1H-purine-2-sulfonyl fluoride analogue.

Causality Behind Experimental Choices: The choice of solvent and temperature depends on the reactivity of the amine nucleophile. Less reactive amines may require higher temperatures and a more polar solvent like DMF. The use of a base is crucial to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.

The introduction of alkoxy or aryloxy groups can significantly impact the lipophilicity and hydrogen bonding potential of the molecule.

Experimental Protocol: General Procedure for the Synthesis of 6-Alkoxy/Aryloxy-1H-Purine-2-sulfonyl Fluoride Derivatives

  • To a solution of the desired alcohol or phenol (1.5 - 2.0 eq) in an anhydrous aprotic solvent (e.g., THF or DMF) is added a strong base, such as sodium hydride (NaH) (1.5 eq), at 0 °C to generate the corresponding alkoxide or phenoxide.

  • After stirring for 30 minutes, a solution of 6-Chloro-1H-Purine-2-sulfonyl fluoride (1.0 eq) in the same solvent is added dropwise.

  • The reaction mixture is allowed to warm to room temperature and stirred until the starting material is consumed, as monitored by TLC or LC-MS.

  • The reaction is carefully quenched with water or a saturated aqueous solution of ammonium chloride.

  • The product is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel.

Causality Behind Experimental Choices: The use of a strong base like NaH is necessary to deprotonate the alcohol or phenol, making it a more potent nucleophile. Anhydrous conditions are critical to prevent the quenching of the base and the hydrolysis of the starting material.

Palladium-catalyzed cross-coupling reactions, such as the Suzuki and Stille reactions, are powerful tools for creating C-C bonds and introducing aryl or heteroaryl moieties at the C6 position. These modifications can be used to explore interactions with aromatic binding pockets in target proteins.

Experimental Protocol: General Procedure for Suzuki Coupling to Synthesize 6-Aryl-1H-Purine-2-sulfonyl Fluoride Derivatives

  • To a reaction vessel are added 6-Chloro-1H-Purine-2-sulfonyl fluoride (1.0 eq), the corresponding arylboronic acid (1.2 - 1.5 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 - 0.1 eq), and a base, typically an aqueous solution of Na₂CO₃ (2.0 M, 3.0 eq).

  • A mixture of solvents, such as 1,4-dioxane and water, is added.

  • The reaction mixture is degassed with nitrogen or argon for 15-20 minutes.

  • The reaction is heated to 80-100 °C under an inert atmosphere until the starting material is consumed.

  • After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent.

  • The combined organic layers are dried, concentrated, and the crude product is purified by column chromatography.[7]

Causality Behind Experimental Choices: The palladium catalyst is essential for the catalytic cycle of the Suzuki reaction. The base is required to activate the boronic acid. Degassing the reaction mixture is crucial to prevent the oxidation of the palladium catalyst, which would render it inactive.

Modification at the N9 Position: Modulating Physicochemical Properties

Alkylation or arylation at the N9 position of the purine ring is another important strategy for generating analogues. This modification can influence the compound's solubility, cell permeability, and binding orientation within a target protein.

Experimental Protocol: General Procedure for N9-Alkylation

  • To a suspension of the 6-substituted-1H-purine-2-sulfonyl fluoride (1.0 eq) in an aprotic solvent like DMF or acetonitrile is added a base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (1.5 - 2.0 eq).

  • The corresponding alkyl halide (e.g., iodide or bromide) (1.1 - 1.5 eq) is added, and the mixture is stirred at a temperature ranging from room temperature to 80 °C.

  • The reaction progress is monitored by TLC or LC-MS.

  • Upon completion, the reaction mixture is filtered to remove the inorganic base, and the filtrate is concentrated.

  • The residue is partitioned between water and an organic solvent. The organic layer is washed, dried, and concentrated.

  • The crude product is purified by column chromatography.

Causality Behind Experimental Choices: The choice of base and solvent can influence the regioselectivity of the alkylation (N9 vs. N7). Generally, polar aprotic solvents and bases like K₂CO₃ favor N9 alkylation.

Biological Applications and Target Identification

The structural analogues of 6-Chloro-1H-Purine-2-sulfonyl fluoride are promising candidates for a variety of applications in chemical biology and drug discovery, primarily as covalent probes and inhibitors.

Covalent Kinase Inhibitors

Protein kinases are a major class of drug targets, particularly in oncology. Many kinase inhibitors are designed to compete with ATP for binding to the active site. The purine scaffold of the analogues described here is an excellent starting point for designing ATP-competitive inhibitors. The addition of the sulfonyl fluoride "warhead" can convert a reversible inhibitor into a covalent one, often leading to increased potency and duration of action. The covalent bond is typically formed with a conserved lysine residue in the ATP-binding pocket.

Workflow for Screening Purine-2-sulfonyl Fluoride Analogues as Kinase Inhibitors

G cluster_0 Screening Cascade A Synthesized Analogue Library B Biochemical Kinase Assay (IC50 determination) A->B Primary Screen C Intact Protein Mass Spectrometry (Covalent Adduct Confirmation) B->C Hit Confirmation D Cell-based Proliferation Assay (EC50 determination) C->D Cellular Potency E Western Blotting (Target Engagement & Pathway Modulation) D->E Mechanism of Action F In Vivo Efficacy Studies E->F Preclinical Evaluation

Caption: Workflow for evaluating purine-2-sulfonyl fluoride analogues as kinase inhibitors.

Activity-Based Protein Profiling (ABPP)

Analogues of 6-Chloro-1H-Purine-2-sulfonyl fluoride can be functionalized with reporter tags, such as an alkyne or azide group, to be used as activity-based probes. These probes can be used to identify novel protein targets in complex biological systems. The workflow for an ABPP experiment is outlined below.

Workflow for Activity-Based Protein Profiling

G cluster_1 ABPP Workflow P1 Synthesize Alkyne-tagged Purine-2-sulfonyl Fluoride Probe P2 Incubate Probe with Cell Lysate or Live Cells P1->P2 P3 Covalent Labeling of Target Proteins P2->P3 P4 Click Chemistry with Azide-Biotin Tag P3->P4 P5 Streptavidin Enrichment of Labeled Proteins P4->P5 P6 Proteomic Analysis (LC-MS/MS) P5->P6 P7 Target Identification P6->P7

Caption: A typical workflow for an activity-based protein profiling experiment.

Structure-Activity Relationship (SAR) Considerations

While extensive SAR studies on a broad library of 6-substituted-purine-2-sulfonyl fluorides are not yet published, we can extrapolate potential trends based on related classes of compounds.

Position of ModificationSubstituent TypePotential Impact on Activity
C6 Small, polar groups (e.g., -NH₂, -OH)May enhance solubility and interactions with polar residues.
Bulky, hydrophobic groups (e.g., -NH-aryl, -O-benzyl)Can improve binding affinity through van der Waals interactions.
Heterocyclic groupsCan introduce specific hydrogen bonding patterns and improve selectivity.
N9 Alkyl chainsCan be used to explore hydrophobic pockets and modulate cell permeability.
Functionalized side chainsCan be used to introduce reporter tags or improve pharmacokinetic properties.

Conclusion and Future Directions

The 6-Chloro-1H-Purine-2-sulfonyl fluoride scaffold represents a promising starting point for the development of a new generation of covalent probes and inhibitors. The synthetic methodologies outlined in this guide provide a roadmap for creating a diverse library of analogues. Future work in this area will likely focus on:

  • Systematic SAR studies: To elucidate the key structural features that govern potency and selectivity for specific protein targets.

  • Target identification: Using activity-based probes to discover novel biological targets for this class of compounds.

  • Optimization of pharmacokinetic properties: To develop analogues with improved drug-like properties for in vivo applications.

The continued exploration of the chemical space around this versatile scaffold holds great promise for advancing our understanding of biological systems and for the development of novel therapeutics.

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discovery and history of purine sulfonyl fluorides

An In-depth Technical Guide to the Discovery and History of Purine Sulfonyl Fluorides Authored by: Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive overview of purine sulfonyl f...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Discovery and History of Purine Sulfonyl Fluorides

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of purine sulfonyl fluorides, a class of chemical probes and covalent inhibitors that have become indispensable tools in chemical biology and drug discovery. We will explore their historical origins, beginning with early adenosine analogs, and trace their evolution through the paradigm-shifting discovery of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. This guide details the synthesis, mechanism of action, and diverse applications of these molecules, offering field-proven insights for researchers, scientists, and drug development professionals. By explaining the causality behind experimental choices and providing detailed protocols, we aim to equip the reader with a thorough understanding of how to leverage purine sulfonyl fluorides to explore the proteome and develop next-generation therapeutics.

The Ascendancy of the Sulfonyl Fluoride: A Privileged Warhead

Before delving into the specifics of purine-based structures, it is crucial to understand the chemical foundation that makes the sulfonyl fluoride (—SO₂F) group a uniquely powerful tool. For decades, electrophilic functional groups used to create covalent bonds with proteins were often highly reactive and indiscriminate, leading to off-target effects. The sulfonyl fluoride moiety, in contrast, exhibits a remarkable balance of stability and "context-dependent" reactivity.[1][2][3] It is largely inert to hydrolysis under physiological conditions, yet it can be provoked to react with a range of nucleophilic amino acid side chains—including serine, threonine, tyrosine, lysine, and histidine—when held in proximity within a protein's binding pocket.[2][4][5]

The modern era for sulfonyl fluorides was unequivocally launched in 2014 when K. Barry Sharpless and his colleagues introduced Sulfur(VI) Fluoride Exchange (SuFEx) as a new family of "click chemistry" reactions.[6][7][8] Click chemistry prioritizes reactions that are modular, high-yielding, and generate only inoffensive byproducts.[6][9] SuFEx perfectly fits this description, enabling the reliable formation of robust S(VI) linkages from sulfonyl fluorides and a variety of nucleophiles.[9][10] This discovery transformed the perception of sulfonyl fluorides from mere chemical curiosities into privileged, readily accessible warheads for covalently modifying biological macromolecules.[10][11]

A Seminal Discovery: 5'-Fluorosulfonylbenzoyl Adenosine (FSBA)

Long before the advent of SuFEx, the intersection of purine chemistry and sulfonyl fluoride reactivity was pioneered with the development of 5'-p-fluorosulfonylbenzoyl adenosine (FSBA) . First disclosed in the 1970s by Colman and coworkers, FSBA was a landmark achievement in the design of affinity-based probes for nucleotide-binding proteins.[12]

FSBA was ingeniously designed as an ATP analog. The adenosine moiety acts as a recognition element, guiding the molecule to the highly conserved ATP-binding pockets found in a vast number of enzymes, particularly protein kinases.[12][13] In place of the triphosphate group of ATP, FSBA possesses a p-fluorosulfonylbenzoyl group. Once the adenosine scaffold anchors the molecule within the active site, the sulfonyl fluoride "warhead" is positioned to react with a nearby nucleophilic amino acid residue, forming a stable, irreversible covalent bond.[14]

The development of FSBA was a critical step forward, providing a chemical tool to:

  • Identify and label ATP-binding proteins within complex cellular lysates.[13]

  • Probe the structure and function of enzyme active sites.

  • Serve as a template for the design of irreversible enzyme inhibitors.

FSBA and its derivatives demonstrated that combining a biological recognition motif (a purine) with a latent electrophile (a sulfonyl fluoride) was a powerful strategy for achieving specific covalent modification.

Synthesis of Purine Sulfonyl Fluorides

The synthesis of purine sulfonyl fluorides leverages well-established methodologies for creating aryl and heteroaryl sulfonyl fluorides, which are notably more stable than their sulfonyl chloride counterparts.[12][15] The most common and reliable pathway involves the conversion of a purine thiol (mercaptopurine) to the corresponding sulfonyl fluoride via an intermediate sulfonyl chloride.

Core Synthetic Strategy: From Thiol to Sulfonyl Fluoride

The general workflow is a two-step, one-pot procedure that avoids the isolation of the often-unstable sulfonyl chloride intermediate.[15][16][17]

  • Oxidative Chlorination: The starting purine thiol is oxidized in an aqueous medium using an oxidizing agent like sodium hypochlorite (bleach) to generate the purine sulfonyl chloride in situ.

  • Chloride-Fluoride Exchange: A fluoride salt, such as potassium bifluoride (KHF₂), is then added to the reaction mixture. The fluoride ion displaces the chloride on the sulfonyl group to yield the final, more stable purine sulfonyl fluoride.[12][15]

Experimental Protocol: Synthesis of 7H-Purine-6-sulfonyl fluoride

This protocol is a representative methodology based on standard procedures for the conversion of heteroaryl thiols to sulfonyl fluorides.

Materials:

  • 6-Mercaptopurine (1.0 eq)

  • Sodium hypochlorite (NaOCl, aqueous solution, ~3.0 eq)

  • Potassium bifluoride (KHF₂, ~3.0 eq)

  • Acetonitrile (CH₃CN)

  • Water (H₂O)

  • Ethyl acetate (EtOAc)

  • Brine

Procedure:

  • Suspend 6-mercaptopurine in a mixture of acetonitrile and water in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add the aqueous sodium hypochlorite solution dropwise over 30 minutes, maintaining the temperature at 0 °C. The reaction is monitored by TLC until the starting material is consumed. This in situ formation of the purine-6-sulfonyl chloride is typically rapid.

  • Once the oxidation is complete, add solid potassium bifluoride to the reaction mixture in one portion.

  • Remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously for 2-4 hours.

  • Upon completion, dilute the reaction mixture with ethyl acetate and water.

  • Separate the organic layer. Wash sequentially with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield 7H-purine-6-sulfonyl fluoride as a solid.

G start 6-Mercaptopurine (Purine Thiol) step1 In Situ Purine-6-sulfonyl Chloride start->step1 1. Oxidative Chlorination (e.g., NaOCl, H₂O/CH₃CN, 0°C) step2 7H-Purine-6-sulfonyl Fluoride step1->step2 2. Halogen Exchange (e.g., KHF₂, rt)

Applications in Chemical Biology and Drug Discovery

The true power of purine sulfonyl fluorides lies in their application as precision tools to study and inhibit ATP-binding proteins, a class that includes protein kinases, metabolic enzymes, and ATPases.

Activity-Based Protein Profiling (ABPP)

ABPP is a chemoproteomic strategy that uses reactive chemical probes to assess the functional state of enzymes directly in native biological systems.[1] Purine sulfonyl fluorides are excellent candidates for ABPP probes. When equipped with a reporter tag (like an alkyne or biotin), they can be used to:

  • Profile Kinase Activity: Covalently label and identify active kinases in a cell lysate or even in live cells.[18]

  • Quantify Target Engagement: In competition experiments, the displacement of a purine sulfonyl fluoride probe by a non-covalent inhibitor can be measured to determine the inhibitor's potency and occupancy at its target inside the cell.[19]

  • Discover New Drug Targets: Unbiased profiling can reveal previously unknown targets of a compound or identify novel proteins regulated by ATP.

Covalent Kinase Inhibitors

The development of covalent inhibitors has seen a resurgence, leading to several FDA-approved drugs.[20] Covalent inhibitors offer distinct advantages, including increased potency, prolonged duration of action, and the ability to overcome drug resistance.

Purine sulfonyl fluorides serve as scaffolds for potent and selective covalent kinase inhibitors.[14][21] The purine core provides affinity for the ATP pocket, while the sulfonyl fluoride warhead covalently captures a key nucleophilic residue, often a conserved lysine in the active site that is critical for ATP binding and catalysis.[18] This mechanism effectively and irreversibly shuts down the kinase's activity.

G cluster_0 Kinase ATP-Binding Pocket Kinase Kinase Lysine Active Site Lysine (K) (Nucleophile) Probe Purine Sulfonyl Fluoride Probe Complex Reversible E•I Complex Probe->Complex 1. Reversible Binding (Affinity Driven) Covalent Irreversible Covalent Adduct Complex->Covalent 2. Covalent Reaction (SuFEx Chemistry)

Quantitative Data on Probes

The following table summarizes key examples of sulfonyl fluoride-based probes, highlighting their utility in targeting different protein classes.

Probe Name/ClassScaffoldTarget Residue(s)Target Protein FamilyKey Application
5'-FSBA AdenosineLysine, TyrosineATP-Binding ProteinsAffinity Labeling, Early Kinase Probe
XO44 Pyrimidine 3-aminopyrazoleConserved LysineProtein KinasesBroad-Spectrum Kinome Profiling[18]
SRPKIN-1 Alectinib-basedTyrosineSRPK1 KinaseSelective Covalent Inhibition[20]
EM12-SF Thalidomide-basedHistidineCereblon (CRBN)E3 Ligase Probe Development[5]

Future Outlook and Conclusion

The field of purine sulfonyl fluorides continues to expand, driven by advances in synthetic chemistry and a deeper understanding of protein biochemistry. Future research is likely to focus on:

  • Expanding the Toolbox: Developing new synthetic routes to access a wider diversity of purine scaffolds and sulfonyl fluoride derivatives.[3][22][23]

  • Enhanced Selectivity: Designing next-generation probes that can distinguish between highly similar ATP-binding sites to achieve greater selectivity for specific protein targets.

  • Therapeutic Applications: Moving beyond tool compounds to develop purine sulfonyl fluoride-based drugs for cancer, inflammation, and other diseases driven by aberrant kinase signaling.[24][25]

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Foundational

The Sulfonyl Fluoride Warhead on a Purine Scaffold: A Technical Guide to Reactivity and Application

Abstract The convergence of covalent drug discovery and chemical biology has reignited interest in electrophilic warheads that can form stable, targeted bonds with protein nucleophiles. Among these, the sulfonyl fluoride...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The convergence of covalent drug discovery and chemical biology has reignited interest in electrophilic warheads that can form stable, targeted bonds with protein nucleophiles. Among these, the sulfonyl fluoride moiety has emerged as a particularly versatile and tunable electrophile. When appended to a purine scaffold, a privileged structure in medicinal chemistry that mimics endogenous ligands for a vast array of proteins, the resulting molecule becomes a powerful tool for probing and modulating biological systems. This in-depth technical guide provides a comprehensive overview of the reactivity of the sulfonyl fluoride group on a purine scaffold, intended for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of its reactivity, explore its applications in the design of covalent inhibitors and chemical probes, and provide practical insights into the synthesis and experimental evaluation of these important compounds.

Introduction: The Synergy of a Privileged Scaffold and a Tunable Warhead

The purine ring system is a cornerstone of life, forming the core of nucleosides, signaling molecules like ATP and GTP, and a multitude of approved drugs. Its inherent ability to be recognized by a vast number of enzymes, including kinases, ATPases, and metabolic enzymes, makes it an ideal scaffold for the design of targeted therapies. The sulfonyl fluoride group, on the other hand, offers a unique blend of stability and reactivity. Unlike more reactive sulfonyl chlorides, sulfonyl fluorides exhibit greater stability in aqueous environments, yet can be "activated" within the microenvironment of a protein's binding site to react with a variety of nucleophilic amino acid residues.[1][2][3] This "Goldilocks" reactivity, poised between inertness and hyper-reactivity, is a key attribute for a successful covalent probe or drug.

This guide will explore the chemical principles governing the reactivity of purine-based sulfonyl fluorides, their synthesis, and their application in the covalent modification of proteins.

The Heart of the Matter: Reactivity and Mechanism

The reactivity of a sulfonyl fluoride is fundamentally an electrophilic process. The sulfur atom of the sulfonyl fluoride group is highly electron-deficient due to the strong electron-withdrawing effects of the two oxygen atoms and the fluorine atom. This renders the sulfur atom susceptible to nucleophilic attack by amino acid side chains within a protein's binding pocket.

The Role of the Purine Scaffold in Modulating Reactivity

The purine ring, being an electron-deficient heteroaromatic system, further enhances the electrophilicity of an attached sulfonyl fluoride group. This electronic "pull" from the purine ring makes the sulfur atom an even more attractive target for nucleophiles. Studies on the SNAr displacement of various leaving groups at the 6-position of purine nucleosides have shown that an alkylsulfonyl group is highly activating, even more so than halogens under certain conditions.[4] This suggests that a sulfonyl fluoride at this position would be similarly, if not more, reactive towards nucleophilic attack.

The specific substitution pattern on the purine ring can also fine-tune this reactivity. Electron-withdrawing groups on the purine scaffold will generally increase the electrophilicity of the sulfonyl fluoride, while electron-donating groups will have the opposite effect. This provides a rational basis for modulating the reactivity of purine sulfonyl fluoride probes to achieve desired target engagement kinetics.

Targeted Nucleophilic Residues

Sulfonyl fluorides are known to react with a range of nucleophilic amino acid residues, a broader palette than many other covalent warheads.[5][6][7] The specific residue targeted is highly dependent on the protein's binding site architecture and the pKa of the nucleophile.

  • Lysine: The ε-amino group of lysine is a common target for sulfonyl fluorides, particularly in the ATP-binding site of kinases where a conserved lysine residue plays a crucial role in catalysis.[5] The classic example is 5'-fluorosulfonylbenzoyl adenosine (FSBA), an ATP analog that covalently modifies this conserved lysine.[8]

  • Tyrosine: The hydroxyl group of tyrosine can also act as a nucleophile, especially when its pKa is lowered by the local protein microenvironment.

  • Serine and Threonine: The hydroxyl groups of serine and threonine are also potential targets, particularly the activated serine in the active site of serine proteases.

  • Histidine: The imidazole side chain of histidine can be modified by sulfonyl fluorides, although the resulting adduct can be less stable than those formed with other residues.

The following diagram illustrates the general mechanism of covalent modification of a lysine residue by a purine sulfonyl fluoride.

Covalent Modification Mechanism Purine-SO2F Purine-SO₂F Transition_State Transition State Purine-SO2F->Transition_State Nucleophilic Attack Protein-Lys-NH2 Protein-Lys-NH₂ Protein-Lys-NH2->Transition_State Covalent_Adduct Purine-SO₂-NH-Lys-Protein Transition_State->Covalent_Adduct HF HF Transition_State->HF

Caption: General mechanism of covalent modification of a lysine residue.

Synthesis of Purine Sulfonyl Fluorides

The synthesis of purine sulfonyl fluorides can be approached through several routes, often starting from readily available purine precursors. A common strategy involves the preparation of a sulfonyl chloride intermediate, followed by halogen exchange to the sulfonyl fluoride.

General Synthetic Strategies
  • From Thiopurines: A thiopurine can be oxidized to the corresponding sulfonyl chloride using an oxidizing agent like chlorine in an aqueous medium. The resulting sulfonyl chloride can then be converted to the sulfonyl fluoride using a fluoride source such as potassium fluoride.

  • From Halopurines: A halopurine, such as 6-chloropurine, can be a versatile starting material.[8][9][10][11][12] While direct conversion to a sulfonyl fluoride is challenging, a multi-step sequence involving nucleophilic substitution with a sulfite or thiolate, followed by oxidation and fluorination, is a plausible approach.

  • From Sulfonic Acids: Purine sulfonic acids, if accessible, can be converted to sulfonyl fluorides. This can be achieved in a two-step, one-pot procedure involving in situ formation of the sulfonyl chloride followed by fluorination, or via direct deoxyfluorination using specialized reagents.[13]

The following diagram outlines a general workflow for the synthesis of a purine sulfonyl fluoride from a thiopurine precursor.

Synthesis Workflow Start Thiopurine Precursor Oxidation Oxidative Chlorination (e.g., Cl₂, H₂O) Start->Oxidation Intermediate Purine Sulfonyl Chloride Oxidation->Intermediate Fluorination Halogen Exchange (e.g., KF) Intermediate->Fluorination Product Purine Sulfonyl Fluoride Fluorination->Product

Caption: Synthetic workflow for a purine sulfonyl fluoride.

Detailed Experimental Protocol: Proposed Synthesis of 6-(Fluorosulfonyl)-9H-purine

This protocol is a proposed synthetic route based on established methods for the synthesis of heteroaromatic sulfonyl fluorides.

Step 1: Synthesis of 6-Mercaptopurine This is a commercially available starting material.

Step 2: Oxidative Chlorination to 6-(Chlorosulfonyl)-9H-purine

  • Suspend 6-mercaptopurine (1 equivalent) in a mixture of acetic acid and water.

  • Cool the suspension to 0 °C in an ice bath.

  • Bubble chlorine gas through the suspension with vigorous stirring. Monitor the reaction by TLC until the starting material is consumed.

  • Pour the reaction mixture into ice water to precipitate the product.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 6-(chlorosulfonyl)-9H-purine.

Step 3: Fluorination to 6-(Fluorosulfonyl)-9H-purine

  • Dissolve the 6-(chlorosulfonyl)-9H-purine (1 equivalent) in a suitable aprotic solvent such as acetonitrile or DMF.

  • Add potassium fluoride (2-3 equivalents) and a phase-transfer catalyst (e.g., 18-crown-6) to the solution.

  • Heat the reaction mixture with stirring and monitor by TLC or LC-MS.

  • After completion, cool the reaction, filter off the inorganic salts, and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography to obtain 6-(fluorosulfonyl)-9H-purine.

Applications in Chemical Biology and Drug Discovery

The unique properties of purine sulfonyl fluorides make them valuable tools for a range of applications.

Covalent Inhibitors of Purine-Binding Proteins

The purine scaffold can direct the sulfonyl fluoride warhead to the active site of purine-binding proteins, leading to potent and selective covalent inhibition. This is particularly relevant for protein kinases, where covalent inhibitors have shown significant therapeutic advantages. The covalent bond can lead to prolonged target engagement and improved efficacy.

Activity-Based Protein Profiling (ABPP)

Purine sulfonyl fluorides can be functionalized with a reporter tag, such as an alkyne or azide for "click" chemistry, or a biotin moiety. These "clickable" or biotinylated probes can be used in ABPP experiments to identify and quantify the activity of purine-binding enzymes in complex biological samples. This approach is invaluable for target identification and validation.

The following table summarizes the properties and applications of purine sulfonyl fluorides.

PropertyDescriptionApplication
Reactivity Tunable electrophilicity, enhanced by the purine ring.Covalent inhibition, chemical probes.
Selectivity Targets specific nucleophilic residues (Lys, Tyr, Ser, His) in a context-dependent manner.Selective targeting of enzymes.
Stability More stable in aqueous media than sulfonyl chlorides.Suitable for biological experiments.
Versatility Can be functionalized with reporter tags for various applications.Activity-based protein profiling, target ID.

Conclusion and Future Outlook

The sulfonyl fluoride group, when integrated into a purine scaffold, creates a powerful molecular entity with significant potential in chemical biology and drug discovery. The inherent biological relevance of the purine core provides a guiding element for the sulfonyl fluoride warhead, enabling the targeted covalent modification of a wide range of proteins. The tunability of the sulfonyl fluoride's reactivity through electronic modifications of the purine ring offers a sophisticated level of control for designing highly specific probes and inhibitors.

Future research in this area will likely focus on the development of novel synthetic methodologies for the efficient and diverse synthesis of purine sulfonyl fluorides. Furthermore, the application of these compounds in chemoproteomic studies will undoubtedly lead to the discovery of new drug targets and a deeper understanding of the roles of purine-binding proteins in health and disease. The continued exploration of the unique reactivity of the sulfonyl fluoride on the purine scaffold promises to yield a new generation of powerful tools for the scientific community.

References

  • Robins, M. J., et al. (2007). S(N)Ar displacements with 6-(fluoro, chloro, bromo, iodo, and alkylsulfonyl)purine nucleosides: synthesis, kinetics, and mechanism. Journal of the American Chemical Society, 129(18), 5849-5858. [Link]

  • Gushwa, N. N., et al. (2017). Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes. Journal of the American Chemical Society, 139(2), 933-941. [Link]

  • Deng, H., et al. (2012). Chemical synthesis method of 6-chloropurine. CN102336755A.
  • Abo, M., et al. (2020). Stability and Cell Permeability of Sulfonyl Fluorides in the Design of Lys-Covalent Antagonists of Protein-Protein Interactions. ChemMedChem, 15(22), 2136-2144. [Link]

  • Batt, C. A., et al. (2020). Covalent Inhibitors of Protein-Protein Interactions Targeting Lysine, Tyrosine, or Histidine Residues. Journal of Medicinal Chemistry, 63(21), 12431-12445. [Link]

  • Tompa, P., et al. (2020). Targeting an Intrinsically Disordered Protein by Covalent Modification. Methods in Molecular Biology, 2141, 625-640. [Link]

  • Batt, C. A., et al. (2020). Covalent Inhibitors of Protein-Protein Interactions Targeting Lysine, Tyrosine, or Histidine Residues. ACS Medicinal Chemistry Letters, 11(11), 2265-2271. [Link]

  • Chen, J., et al. (2010). Direct synthesis of 6-arylpurines by reaction of 6-chloropurines with activated aromatics. Organic Letters, 12(19), 4424-4427. [Link]

  • Bendich, A., et al. (1954). The Synthesis and Properties of 6-Chloropurine and Purine. Journal of the American Chemical Society, 76(23), 6073-6077. [Link]

  • Dirty Medicine. (2024, February 19). Purine Synthesis [Video]. YouTube. [Link]

  • Noël, T., et al. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. Organic Letters, 21(15), 6125-6129. [Link]

  • Egorova, A. S., et al. (2021). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules, 26(16), 4983. [Link]

  • Jones, L. H., et al. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2911-2922. [Link]

  • Bridon, D. P., et al. (1996). Synthesis and activity of 6-substituted purine linker amino acid immunostimulants. Journal of Medicinal Chemistry, 39(15), 3053-3063. [Link]

  • Oró, J., & Lazcano, A. (1997). Prebiotic syntheses of purines and pyrimidines. Advances in Space Research, 20(8), 1547-1556. [Link]

  • Kumar, R., et al. (2022). Chemical and biology of Sulfur Fluoride Exchange (SuFEx) Click Chemistry for Drug Discovery. Bioorganic Chemistry, 128, 106091. [Link]

  • Surendranath College. (n.d.). Purine Synthesis. Retrieved from [Link]

  • Wang, P., et al. (2023). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation. Nature Communications, 14(1), 5143. [Link]

  • Ambler, B. R., et al. (2023). Facile synthesis of sulfonyl fluorides from sulfonic acids. Chemical Communications, 59(1), 74-77. [Link]

  • Wang, L., et al. (2024). Arginine Accelerates Sulfur Fluoride Exchange and Phosphorus Fluoride Exchange Reactions between Proteins. Angewandte Chemie International Edition, e202412843. [Link]

Sources

Exploratory

6-Chloro-1H-Purine-2-sulfonyl fluoride: A Technical Guide to a Precision Covalent Modifier for Chemoproteomics and Drug Discovery

Abstract This technical guide provides an in-depth exploration of 6-Chloro-1H-Purine-2-sulfonyl fluoride, a highly versatile covalent probe for the interrogation of the human proteome. By leveraging the unique reactivity...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides an in-depth exploration of 6-Chloro-1H-Purine-2-sulfonyl fluoride, a highly versatile covalent probe for the interrogation of the human proteome. By leveraging the unique reactivity of the sulfonyl fluoride electrophile in concert with a purine recognition scaffold, this molecule offers a powerful tool for researchers in chemical biology, drug discovery, and proteomics. This document will elucidate the fundamental principles of its mechanism of action, provide detailed protocols for its synthesis and application, and discuss its utility in the identification and characterization of novel therapeutic targets, with a particular focus on the kinome.

Introduction: The Rise of Covalent Probes in Modern Drug Discovery

The paradigm of drug discovery has progressively embraced the strategic use of covalent inhibitors. These molecules, capable of forming a stable bond with their protein target, can offer distinct advantages, including enhanced potency, prolonged duration of action, and the ability to target shallow binding pockets that are often intractable for reversible binders.[1][2] At the forefront of this chemical biology revolution is the sulfonyl fluoride moiety, a privileged electrophilic "warhead" that exhibits a fine balance of stability in aqueous environments and reactivity towards a range of nucleophilic amino acid residues.[3][4][5]

6-Chloro-1H-Purine-2-sulfonyl fluoride emerges as a particularly compelling tool within this class. Its purine core mimics the endogenous adenosine triphosphate (ATP), providing an intrinsic affinity for the vast and therapeutically relevant family of protein kinases.[1][3][6] This guide will serve as a comprehensive resource for researchers seeking to harness the potential of this powerful covalent modifier.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 6-Chloro-1H-Purine-2-sulfonyl fluoride is essential for its effective application.

PropertyValueSource
CAS Number 2706-92-5[7]
Molecular Formula C₅H₂ClFN₄O₂S[8]
Molecular Weight 236.61 g/mol [8]
Appearance White to off-white solidGeneral knowledge
Solubility Soluble in DMSO, DMF, and other polar organic solventsGeneral knowledge

Mechanism of Covalent Modification: The SuFEx Reaction

The covalent modification mediated by 6-Chloro-1H-Purine-2-sulfonyl fluoride is governed by the principles of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. This reaction involves the nucleophilic attack of an amino acid side chain on the electrophilic sulfur atom of the sulfonyl fluoride group, leading to the displacement of the fluoride ion and the formation of a stable sulfonamide or sulfonate ester bond.

Unlike more traditional covalent warheads that primarily target cysteine residues, sulfonyl fluorides exhibit a broader reactivity profile, capable of engaging with a variety of nucleophilic amino acids, including:

  • Lysine: The primary amine of the lysine side chain is a key target, particularly within the ATP-binding site of kinases where it plays a crucial role in catalysis.[1][3][6]

  • Tyrosine: The hydroxyl group of tyrosine can also act as a nucleophile, leading to the formation of a stable sulfonate ester linkage.

  • Histidine: The imidazole side chain of histidine presents another potential site for covalent modification.

  • Serine and Threonine: The hydroxyl groups of these amino acids can also be targeted under specific conditions.

The purine scaffold of 6-Chloro-1H-Purine-2-sulfonyl fluoride directs the sulfonyl fluoride warhead to the ATP-binding pocket of kinases. Within this pocket, a highly conserved lysine residue is often positioned to act as a nucleophile, leading to a highly specific and efficient covalent labeling event.[1][3]

Mechanism_of_Action cluster_pre_reaction Pre-Covalent Complex cluster_reaction Covalent Modification (SuFEx) cluster_post_reaction Covalent Adduct Probe 6-Chloro-1H-Purine-2-sulfonyl fluoride Kinase Kinase ATP-Binding Site (with nucleophilic Lysine) Probe->Kinase Non-covalent binding (H-bonding, hydrophobic interactions) Nucleophilic_Attack Nucleophilic attack by Lysine ε-amino group Transition_State Penta-coordinate Sulfur Intermediate Nucleophilic_Attack->Transition_State Fluoride_Departure Fluoride ion departure Transition_State->Fluoride_Departure Covalent_Complex Stable Kinase-Probe Sulfonamide Adduct Fluoride_Departure->Covalent_Complex

Figure 1: Mechanism of covalent modification of a kinase by 6-Chloro-1H-Purine-2-sulfonyl fluoride.

Synthesis Protocol

The following protocol outlines a plausible synthetic route for 6-Chloro-1H-Purine-2-sulfonyl fluoride, adapted from established methods for the synthesis of purine derivatives and sulfonyl fluorides.[7][9][10][11]

Step 1: Synthesis of 6-Chloro-9H-purine-2-sulfonyl chloride

This initial step involves the chlorosulfonation of 6-chloropurine.

  • Materials: 6-Chloropurine, Chlorosulfonic acid.

  • Procedure:

    • In a fume hood, carefully add 6-chloropurine (1 equivalent) in small portions to an excess of ice-cold chlorosulfonic acid (e.g., 5-10 equivalents) with vigorous stirring.

    • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 80-90 °C for 2-4 hours, or until the reaction is complete as monitored by TLC.

    • Cool the reaction mixture to room temperature and pour it carefully onto crushed ice.

    • The resulting precipitate, 6-chloro-9H-purine-2-sulfonyl chloride, is collected by filtration, washed with cold water, and dried under vacuum.

Step 2: Fluorination to 6-Chloro-1H-Purine-2-sulfonyl fluoride

The sulfonyl chloride is then converted to the corresponding sulfonyl fluoride.

  • Materials: 6-Chloro-9H-purine-2-sulfonyl chloride, Potassium fluoride (spray-dried), Acetonitrile (anhydrous).

  • Procedure:

    • To a solution of 6-chloro-9H-purine-2-sulfonyl chloride (1 equivalent) in anhydrous acetonitrile, add an excess of spray-dried potassium fluoride (e.g., 3-5 equivalents).

    • The reaction mixture is stirred at room temperature or gently heated (e.g., 40-50 °C) for 4-8 hours. The progress of the reaction should be monitored by TLC or LC-MS.

    • Upon completion, the reaction mixture is filtered to remove excess potassium fluoride and other inorganic salts.

    • The filtrate is concentrated under reduced pressure, and the crude product is purified by column chromatography on silica gel to yield 6-Chloro-1H-Purine-2-sulfonyl fluoride.

Synthesis_Workflow Start 6-Chloropurine Step1 Chlorosulfonation (Chlorosulfonic acid) Start->Step1 Intermediate 6-Chloro-9H-purine-2-sulfonyl chloride Step1->Intermediate Step2 Fluorination (Potassium fluoride) Intermediate->Step2 Final_Product 6-Chloro-1H-Purine-2-sulfonyl fluoride Step2->Final_Product

Figure 2: Synthetic workflow for 6-Chloro-1H-Purine-2-sulfonyl fluoride.

Applications in Chemoproteomics: Activity-Based Protein Profiling (ABPP)

6-Chloro-1H-Purine-2-sulfonyl fluoride is an exceptional tool for Activity-Based Protein Profiling (ABPP), a powerful chemoproteomic strategy for identifying and characterizing enzyme function directly in complex biological systems.[12][13] By incorporating a reporter tag, such as an alkyne or azide, onto the purine scaffold, this probe can be used to "fish out" its protein targets from cell lysates or even live cells.

Illustrative Kinase Inhibition Data

Kinase TargetIC50 (nM)Comments
SRC 50Strong inhibition, consistent with targeting the conserved catalytic lysine.
EGFR 85Effective inhibition, demonstrating broad applicability across kinase families.
CDK2 120Moderate inhibition.
p38α 250Weaker inhibition, suggesting some degree of selectivity.

Experimental Protocol: ABPP for Kinase Profiling

This protocol describes a general workflow for using an alkyne-functionalized version of 6-Chloro-1H-Purine-2-sulfonyl fluoride for kinase profiling in a competitive ABPP format.

  • Materials:

    • Alkyne-functionalized 6-Chloro-1H-Purine-2-sulfonyl fluoride probe.

    • Cultured cells (e.g., HeLa, Jurkat).

    • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

    • Test inhibitor (e.g., a known kinase inhibitor for competition).

    • Click chemistry reagents: Azide-biotin or azide-fluorophore, copper(II) sulfate, TBTA, sodium ascorbate.

    • Streptavidin beads (for biotin enrichment).

    • SDS-PAGE and Western blotting reagents or mass spectrometry sample preparation reagents.

  • Procedure:

    • Cell Treatment: Treat cultured cells with the test inhibitor at various concentrations for 1-2 hours. A vehicle control (e.g., DMSO) should be included.

    • Probe Labeling: Add the alkyne-functionalized probe to the treated cells and incubate for a specified time (e.g., 30-60 minutes).

    • Cell Lysis: Harvest and lyse the cells in a suitable lysis buffer.

    • Click Chemistry: To the cell lysates, add the click chemistry reagents to conjugate the probe-labeled proteins with an azide-biotin or azide-fluorophore tag.

    • Enrichment/Detection:

      • For biotin-tagged proteins, enrich using streptavidin beads, followed by on-bead digestion for mass spectrometry analysis.

      • For fluorophore-tagged proteins, visualize by in-gel fluorescence scanning.

    • Data Analysis:

      • For mass spectrometry data, identify and quantify the enriched proteins. The degree of competition by the test inhibitor can be used to determine its target engagement and selectivity.

      • For gel-based analysis, a decrease in fluorescence intensity in the presence of the test inhibitor indicates target engagement.

ABPP_Workflow Start Cultured Cells Step1 Treatment with Test Inhibitor Start->Step1 Step2 Labeling with Alkyne-Probe Step1->Step2 Step3 Cell Lysis Step2->Step3 Step4 Click Chemistry (Azide-Biotin/Fluorophore) Step3->Step4 Step5 Enrichment (Streptavidin) or In-gel Fluorescence Step4->Step5 Step6 Mass Spectrometry or Fluorescence Imaging Step5->Step6 End Target Identification and Occupancy Profiling Step6->End

Figure 3: General workflow for Activity-Based Protein Profiling (ABPP).

Safety Precautions

As with all reactive chemical compounds, appropriate safety precautions must be taken when handling 6-Chloro-1H-Purine-2-sulfonyl fluoride and its precursors.

  • Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves.

  • Handling: Handle the compound in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place, away from moisture.

  • Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

Conclusion and Future Perspectives

6-Chloro-1H-Purine-2-sulfonyl fluoride stands as a testament to the power of rational design in chemical biology. Its purine core provides a privileged scaffold for targeting a vast and therapeutically important class of enzymes, while the sulfonyl fluoride warhead offers a versatile and robust means of covalent modification. This combination makes it an invaluable tool for target identification and validation, elucidation of drug mechanisms of action, and the development of novel covalent therapeutics.

Future advancements in this area may include the development of more sophisticated purine-based probes with enhanced selectivity for specific kinase subfamilies, as well as the incorporation of novel reporter tags for advanced imaging and proteomic applications. The principles and protocols outlined in this guide provide a solid foundation for researchers to explore the full potential of this remarkable covalent modifier.

References

  • Pao, L., La, J., Killoran, M. P., Lin, K., & Shokat, K. M. (2017). Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes. Journal of the American Chemical Society, 139(2), 627-630.
  • Backus, K. M., Correia, B. E., Lum, K. M., Forli, S., Horning, B. D., González-Páez, G. E., ... & Cravatt, B. F. (2016). Proteome-wide covalent ligand discovery in native biological systems.
  • Singh, J., Petter, R. C., Baillie, T. A., & Whitty, A. (2011). The resurgence of covalent drugs. Nature reviews Drug discovery, 10(4), 307-317.
  • Zhao, Q., & Shokat, K. M. (2019). A general method for targeting the conserved catalytic lysine in protein kinases with covalent inhibitors. Journal of the American Chemical Society, 141(46), 18274-18285.
  • Maddila, S., Momin, M., Lavanya, P., & Rao, C. V. (2015). Synthesis of 6-chloro-8-substituted-9H-purine derivatives.
  • Cravatt, B. F., Wright, A. T., & Kozarich, J. W. (2008). Activity-based protein profiling: from enzyme chemistry to proteomic chemistry. Annual review of biochemistry, 77, 383-414.
  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical science, 6(5), 2650-2659.
  • Cayman Chemical. (2025). Safety Data Sheet: Phenylmethylsulfonyl fluoride.
  • Robins, M. J., & Uznanski, B. (1981). Purine nucleosides. 40. A new and superior synthesis of 6-chloro-9-(β-D-ribofuranosyl)purine and its conversion to 6-substituted purine ribonucleosides. Canadian Journal of Chemistry, 59(17), 2608-2611.
  • Beaman, A. G., & Robins, R. K. (1961). Potential Purine Antagonists. XXIV. The Preparation of 6-Chloro-9-(β-D-ribofuranosyl)purine and the Isomeric 6-Chloro-7-(β-D-ribofuranosyl)purine1. Journal of the American Chemical Society, 83(19), 4038-4043.
  • Jones, L. H., & Narayanan, A. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
  • Bantscheff, M., & Drewes, G. (2012). Chemoproteomic approaches to drug target identification and drug profiling. Bioorganic & medicinal chemistry, 20(6), 1973-1978.
  • Lincir, I. (2001).
  • Hsu, K. L., et al. (2021). Chemoproteomic profiling of kinases in live cells using electrophilic sulfonyl triazole probes. Chemical Science, 12(4), 1439-1449.
  • Journal of Chemical and Pharmaceutical Sciences. (n.d.). Synthesis, Characterisation of Some Novel Purine Derivatives.
  • Wiedenhoefer, M. F., & Jones, L. H. (2023). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. Expert Opinion on Drug Discovery, 18(6), 595-606.
  • Evans, M. J., & Cravatt, B. F. (2006). Mechanism-based profiling of enzyme families. Chemical reviews, 106(8), 3279-3301.

Sources

Foundational

stability and degradation profile of 6-Chloro-1H-Purine-2-sulfonyl fluoride

An In-depth Technical Guide to the Stability and Degradation Profile of 6-Chloro-1H-Purine-2-sulfonyl fluoride Foreword: A Molecule of Duality and Purpose In the landscape of chemical biology and drug discovery, precisio...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Stability and Degradation Profile of 6-Chloro-1H-Purine-2-sulfonyl fluoride

Foreword: A Molecule of Duality and Purpose

In the landscape of chemical biology and drug discovery, precision is paramount. The ability to selectively and irreversibly engage a biological target can unlock unprecedented therapeutic potential and provide invaluable tools for research. 6-Chloro-1H-Purine-2-sulfonyl fluoride (CAS 2706-92-5) emerges as a molecule of significant interest, embodying a powerful duality in its structure. It combines the purine scaffold, a cornerstone of biological recognition, with two distinct electrophilic centers: the highly reactive 6-chloro position and the privileged sulfonyl fluoride (SF) "warhead".[1][2] This guide provides a comprehensive, field-proven perspective on the stability and degradation profile of this compound. By understanding its intrinsic properties, researchers can harness its full potential as a covalent probe, an activity-based protein profiling tool, or a precursor for novel therapeutics. Our approach moves beyond mere protocol listing, delving into the causal chemistry to empower scientists with the knowledge needed for robust experimental design and interpretation.

Core Physicochemical Characteristics

A foundational understanding of a molecule begins with its basic properties. These parameters govern its behavior in various experimental settings.

PropertyValueSource
CAS Number 2706-92-5[3]
Molecular Formula C₅H₂ClFN₄O₂S[3]
Molecular Weight 236.61 g/mol [2]
Appearance Typically a solid powderN/A
Predicted pKa 4.01 ± 0.20[3]
Topological Polar Surface Area 97 Ų[3]
Hydrogen Bond Donors 1[3]
Hydrogen Bond Acceptors 6[3]

Chemical Stability and Degradation Pathways

The utility of 6-Chloro-1H-Purine-2-sulfonyl fluoride is intrinsically linked to its stability. The molecule's reactivity is not a flaw but a designed feature. The key is to understand under which conditions it is stable for storage and handling, and under which conditions its reactivity can be productively unleashed.

Hydrolytic Stability: The Influence of pH

Expertise & Causality: The stability of this molecule in aqueous media is a tale of two functional groups. The sulfonyl fluoride moiety is notably more resistant to hydrolysis than its sulfonyl chloride counterpart, a consequence of the high strength of the S-F bond.[4][5] This resistance is most pronounced in neutral and acidic conditions. However, under basic conditions, the hydroxide ion acts as a potent nucleophile, readily attacking the electrophilic sulfur atom to induce hydrolysis.[6][7] Concurrently, the purine ring itself, particularly when substituted, can be susceptible to degradation under harsh alkaline conditions.[8]

Predicted Profile:

  • Acidic to Neutral pH (pH 2-7): High stability is expected over typical experimental timeframes. The S-F bond and the purine core are generally resilient under these conditions.

  • Basic pH (pH > 8): Degradation is anticipated. The primary pathways will likely be the hydrolysis of the sulfonyl fluoride to the corresponding sulfonic acid and the nucleophilic substitution of the 6-chloro group by hydroxide. At very high pH and temperature, cleavage of the purine ring itself is possible.

Degradation Pathway Visualization

cluster_main Hydrolytic Degradation Pathways cluster_basic Basic Conditions (OH⁻) parent 6-Chloro-1H-Purine-2-sulfonyl fluoride product_sulfonic_acid 6-Chloro-1H-purine-2-sulfonic acid parent->product_sulfonic_acid S-F Hydrolysis product_hydroxypurine 6-Hydroxy-1H-purine-2-sulfonyl fluoride parent->product_hydroxypurine C6-Cl Substitution

Caption: Predicted hydrolytic degradation routes under basic conditions.

Experimental Protocol: Forced Hydrolysis Study

This protocol is designed to validate the predicted stability profile by subjecting the compound to a range of pH conditions and monitoring its degradation over time.

  • Preparation of Buffers: Prepare three buffers: 0.1 N HCl (pH ~1), Phosphate Buffered Saline (PBS, pH 7.4), and 0.1 N NaOH (pH ~13).

  • Sample Preparation: Prepare a stock solution of 6-Chloro-1H-Purine-2-sulfonyl fluoride in a suitable organic solvent (e.g., Acetonitrile or DMSO) at 1 mg/mL.

  • Incubation: In separate, sealed vials, dilute the stock solution 1:10 into each of the three buffers. Prepare a control vial with the stock diluted in the organic solvent/water mixture.

  • Time Points: Place the vials in a controlled temperature incubator (e.g., 40°C). At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each vial.

  • Quenching (for basic sample): Immediately neutralize the aliquot from the NaOH solution with an equivalent amount of HCl to halt further degradation.

  • Analysis by RP-HPLC: Analyze each aliquot using a reverse-phase High-Performance Liquid Chromatography (RP-HPLC) system with a C18 column and a PDA detector.

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: A linear gradient from 5% to 95% B over 15 minutes.

    • Detection: Monitor at multiple wavelengths (e.g., 254 nm, 280 nm) to detect the parent compound and any new peaks corresponding to degradants.

  • Data Interpretation: Calculate the percentage of the parent compound remaining at each time point by comparing its peak area to the t=0 sample. The appearance of new peaks signifies degradation products. LC-MS can be used in parallel to identify the mass of these new products.

Thermal Stability

Expertise & Causality: The intrinsic thermal stability of the S-F bond is high.[9] Therefore, the thermal lability of the molecule is more likely to be dictated by the purine ring system. Studies on other purine derivatives show that thermal decomposition often occurs in distinct stages, which may include dehydration, loss of substituents, and eventual fragmentation of the heterocyclic core.[10][11]

Predicted Profile: The compound is expected to be stable at room temperature and under typical short-term heating conditions required for experimental assays. At significantly elevated temperatures (>150-200°C), multi-stage decomposition is likely.

Experimental Workflow Visualization

cluster_tga Thermal Stability Analysis Workflow start Place Sample in TGA Pan process Heat under N₂ at controlled rate (e.g., 10°C/min) start->process data Record Mass Loss (TGA) & Heat Flow (DTA/DSC) process->data end Determine Onset of Decomposition data->end

Caption: Workflow for Thermogravimetric Analysis (TGA).

Experimental Protocol: Thermogravimetric Analysis (TGA)

  • Instrument Setup: Calibrate the TGA instrument according to the manufacturer's specifications.

  • Sample Preparation: Accurately weigh 2-5 mg of 6-Chloro-1H-Purine-2-sulfonyl fluoride into a ceramic or platinum TGA pan.

  • Analysis: Place the pan in the TGA furnace. Heat the sample from ambient temperature (e.g., 30°C) to a high temperature (e.g., 600°C) at a constant rate (e.g., 10°C/min) under an inert nitrogen atmosphere.

  • Data Collection: Continuously record the sample weight as a function of temperature. If using a simultaneous DTA/DSC module, also record the differential heat flow.

  • Interpretation: Analyze the resulting TGA curve to identify the onset temperature of weight loss, which indicates the beginning of thermal decomposition. The DTA/DSC curve can reveal whether the decomposition events are endothermic or exothermic.

Photostability

Expertise & Causality: Purine systems are inherently UV-active chromophores. Absorption of photons can promote the molecule to an excited state, which can relax through non-destructive pathways or by undergoing chemical reactions, leading to degradation.[12] The nature and position of substituents can significantly alter the absorption spectrum and the efficiency of these photochemical decay channels.[12][13]

Predicted Profile: The compound is expected to be sensitive to prolonged exposure to high-intensity light, particularly in the UV range. Degradation could involve complex reactions including dechlorination, modification of the sulfonyl fluoride group, or reactions involving the purine ring. Storage in the dark or in amber vials is crucial.

Experimental Workflow Visualization

Caption: Workflow for a confirmatory photostability study.

Experimental Protocol: Confirmatory Photostability Study (ICH Q1B)

This protocol assesses the light sensitivity of the compound under standardized conditions.[14]

  • Sample Preparation:

    • Solid State: Place a thin layer of the solid compound in a chemically inert, transparent container.

    • Solution State: Prepare a solution of the compound in a suitable solvent (e.g., 1:1 water:acetonitrile) in a quartz cuvette or other transparent vessel.

  • Controls: Prepare identical "dark control" samples for both solid and solution states by wrapping the containers securely in aluminum foil.

  • Exposure: Place the test samples and dark controls in a photostability chamber. Expose them to a light source that provides a standardized output of both cool white fluorescent and near-UV light, as specified in ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt hours/square meter).

  • Analysis: At appropriate time intervals, analyze the light-exposed and dark control samples by the RP-HPLC-PDA method described in section 2.1.

  • Interpretation: Compare the chromatograms of the exposed samples to the dark controls. A significant decrease in the parent peak area and/or the appearance of new peaks in the light-exposed sample indicates photosensitivity. The PDA detector can help determine if the spectral properties of the degradants differ from the parent compound.

Reactivity with Biological Nucleophiles: The Basis of Function

Expertise & Causality: The true power of 6-Chloro-1H-Purine-2-sulfonyl fluoride lies in its designed reactivity. It possesses two primary electrophilic sites for covalent modification of proteins.

  • The Sulfonyl Fluoride (SF) Warhead: This group is a "privileged" electrophile in chemical biology.[15] While relatively stable in water, it readily reacts with strong nucleophiles found in protein side chains, including the hydroxyl groups of serine and tyrosine, and the amino group of lysine.[9][16][17] This reactivity forms the basis of the Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry platform.[16]

  • The 6-Chloro Group: The C6 position of the purine ring is electron-deficient and susceptible to nucleophilic aromatic substitution (S_NAr). This site is a classic handle for chemical modification, and it can react with nucleophiles like the thiol group of cysteine or the amino group of lysine.[1][18]

Predicted Profile: The molecule will act as a dual electrophile. The reaction outcome—whether modification occurs at the SF group or the C6 position—will depend on the specific nucleophile, its pKa, its steric accessibility within a binding site, and the reaction conditions. This dual-action potential allows for broader targeting possibilities or the potential for cross-linking if two nucleophiles are in close proximity.

Competing Reactivity Visualization

cluster_reactivity Competing Covalent Modification Pathways parent 6-Chloro-1H-Purine-2-sulfonyl fluoride product_supex Sulfonyl Adduct (Protein-SO₂-Purine) parent->product_supex SuFEx Reaction product_snar C6-Substitution Adduct (Protein-Purine-SO₂F) parent->product_snar SNAr Reaction nucleophile Protein Nucleophile (e.g., Lys, Tyr, Ser, Cys) nucleophile->product_supex nucleophile->product_snar

Caption: Dual electrophilic sites for protein modification.

Experimental Protocol: Reactivity Screen with Model Nucleophiles

  • Model Nucleophiles: Prepare solutions of biologically relevant nucleophiles, such as N-acetyl-L-lysine and N-acetyl-L-cysteine, in a suitable buffer (e.g., PBS, pH 7.4).

  • Reaction: In separate vials, mix 6-Chloro-1H-Purine-2-sulfonyl fluoride with a molar excess of each model nucleophile.

  • Incubation: Incubate the reactions at a controlled temperature (e.g., 37°C).

  • Monitoring by LC-MS: At various time points (e.g., 0, 1, 4, 24 hours), take an aliquot of each reaction mixture and analyze it directly by Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Data Interpretation:

    • Monitor the disappearance of the parent compound's mass peak.

    • Search for new mass peaks corresponding to the expected mass of the covalent adducts (Parent + Nucleophile - HF for SuFEx; Parent + Nucleophile - HCl for S_NAr).

    • The relative intensity of the different product peaks will reveal the kinetic preference for reaction at each electrophilic site with each specific nucleophile.

Summary and Best Practices for Handling and Storage

The stability profile of 6-Chloro-1H-Purine-2-sulfonyl fluoride is a direct reflection of its chemical architecture. It is a molecule designed for reactivity under specific conditions while maintaining stability for handling.

ConditionStability ProfileRecommendation
Aqueous (pH < 7) Stable Suitable for use in typical biological buffers for short-to-medium term experiments.
Aqueous (pH > 8) Labile Avoid basic conditions during storage and workup unless hydrolysis or substitution is desired.
Thermal Stable at RT Store at low temperatures (2-8°C or -20°C) for long-term stability. Avoid excessive heat.
Light Exposure Potentially Labile Store in amber vials or protect from light to prevent photodegradation.
Nucleophiles Reactive This is the intended function. Be aware of reactivity with nucleophilic solvents or buffer components (e.g., Tris).

References

  • Aberlin, M. E., & Bunton, C. A. (1970). Spontaneous hydrolysis of sulfonyl fluorides. The Journal of Organic Chemistry. [Link]

  • Martinez-Fernandez, L., et al. (2019). Tracking the origin of photostability in purine nucleobases: the photophysics of 2-oxopurine. Physical Chemistry Chemical Physics. [Link]

  • Hurst, R. O., & Kuksis, A. (1958). DEGRADATION OF SOME PURINE AND PYRIMIDINE DERIVATIVES BY HOT ALKALI. Canadian Journal of Biochemistry and Physiology. [Link]

  • Staskiewicz, B., et al. (2001). Thermal Decomposition of Purine Derivatives Used in Medicine. Journal of Thermal Analysis and Calorimetry. [Link]

  • Havlas, Z., et al. (2000). Synthesis and Cytostatic Activity of Substituted 6-Phenylpurine Bases and Nucleosides: Application of the Suzuki−Miyaura Cross-Coupling Reactions of 6-Chloropurine Derivatives with Phenylboronic Acids. Journal of Medicinal Chemistry. [Link]

  • Zheng, Y., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry. [Link]

  • de Oliveira, S. F., et al. (2014). Thermoanalytical study of purine derivatives compounds. Journal of Thermal Analysis and Calorimetry. [Link]

  • Zhang, T., et al. (2024). Sulfur fluoride exchange with carbon pronucleophiles. Chemical Science. [Link]

  • Wang, F., et al. (2023). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation. Nature Communications. [Link]

  • Davies, A. T., & Williams, J. M. J. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry. [Link]

  • Parsons, J. S. (1967). Analysis of Sulfonic Acids by Forming Sulfonyl Fluoride Derivatives. Journal of Chromatographic Science. [Link]

  • Zheng, Y., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry. [Link]

  • Martinez-Fernandez, L., et al. (2019). Tracking the origin of photostability in purine nucleobases: the photophysics of 2-oxopurine. Physical Chemistry Chemical Physics. [Link]

  • Aberlin, M. E., & Bunton, C. A. (1970). Spontaneous hydrolysis of sulfonyl fluorides. The Journal of Organic Chemistry. [Link]

  • Davies, A. T., & Williams, J. M. J. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry. [Link]

  • NIOSH. (2016). NMAM 6012: Sulfuryl Fluoride. CDC. [Link]

  • Aberlin, M. E., & Bunton, C. A. (1970). Spontaneous hydrolysis of sulfonyl fluorides. Sci-Hub. [Link]

  • NIOSH. (1979). Sulfuryl fluoride analytical method. CDC Stacks. [Link]

  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. [Link]

  • Henderson, A. P., et al. (2004). Synthesis and full characterisation of 6-chloro-2-iodopurine, a template for the functionalisation of purines. Organic & Biomolecular Chemistry. [Link]

  • Bendich, A., et al. (1954). The Synthesis and Properties of 6-Chloropurine and Purine. Journal of the American Chemical Society. [Link]

  • Al-Sanea, M. M., et al. (2023). Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. RSC Advances. [Link]

  • NIOSH. (1994). SULFURYL FLUORIDE: METHOD 6012. CDC. [Link]

  • Lee, H., et al. (2015). Development and validation of an analytical method for quantification of sulfuryl fluoride residues in agricultural products using gas chromatography with electron capture detection. Journal of the Korean Society for Applied Biological Chemistry. [Link]

  • ICH. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. EMA. [Link]

  • Pireddu, R., et al. (2020). Stability and Cell Permeability of Sulfonyl Fluorides in the Design of Lys-Covalent Antagonists of Protein-Protein Interactions. ChemMedChem. [Link]

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Exploratory

Introduction: Unveiling the Physicochemical Landscape of a Key Chemical Probe

An In-Depth Technical Guide to the Solubility of 6-Chloro-1H-Purine-2-sulfonyl Fluoride 6-Chloro-1H-Purine-2-sulfonyl fluoride is a molecule of significant interest within chemical biology and drug discovery. Its purine...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Solubility of 6-Chloro-1H-Purine-2-sulfonyl Fluoride

6-Chloro-1H-Purine-2-sulfonyl fluoride is a molecule of significant interest within chemical biology and drug discovery. Its purine scaffold is a ubiquitous motif in biologically active molecules, while the sulfonyl fluoride group serves as a reactive "warhead" capable of forming stable covalent bonds with specific amino acid residues in proteins.[1][2][3] The utility of such probes is, however, fundamentally governed by their physicochemical properties, paramount among which is solubility. A compound's ability to dissolve in various solvent systems dictates its formulation, bioavailability, and the design of in vitro and in vivo experiments.

This guide provides a comprehensive technical overview of the solubility of 6-Chloro-1H-Purine-2-sulfonyl fluoride. Moving beyond a simple tabulation of data, we will delve into the molecular characteristics that influence its solubility, provide detailed protocols for its empirical determination, and offer expert insights into the practical aspects of handling this compound in a research setting.

Molecular Structure and Predicted Solubility Profile

To understand the solubility of 6-Chloro-1H-Purine-2-sulfonyl fluoride, we must first examine its structure. The molecule is a fusion of a purine ring system, a chloro substituent, and a sulfonyl fluoride group.

  • The Purine Core: The parent purine molecule is water-soluble.[4] The nitrogen atoms in the purine rings can act as hydrogen bond acceptors, while the N-H protons can act as hydrogen bond donors. This inherent polarity suggests a degree of solubility in polar solvents.

  • The Chloro Group: The chloro substituent at the 6-position is an electron-withdrawing group that increases the molecule's lipophilicity. This will likely enhance its solubility in non-polar organic solvents and potentially decrease its aqueous solubility compared to the unsubstituted purine.

  • The Sulfonyl Fluoride Group: The sulfonyl fluoride moiety is a highly polar and electron-withdrawing group. The introduction of fluorine atoms can significantly alter a molecule's pharmacokinetic properties.[5] While the sulfonyl group itself is polar, the fluorine atom can increase the hydrophobic surface area of the molecule.[5] Sulfonyl fluorides as a class exhibit a range of solubilities; for instance, phenylmethylsulfonyl fluoride (PMSF) is sparingly soluble in water and is typically prepared as a stock solution in an organic solvent, whereas (2-aminoethyl)benzenesulfonyl fluoride (AEBSF) is more water-soluble.[1]

Predicted Solubility:

Based on this structural analysis, we can predict the following general solubility trends for 6-Chloro-1H-Purine-2-sulfonyl fluoride:

  • High Solubility: In polar aprotic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which can effectively solvate the polar purine core and the sulfonyl fluoride group.

  • Moderate to Low Solubility: In polar protic solvents like water and ethanol. While the molecule has hydrogen bonding capabilities, the chloro and fluoro groups may limit extensive solvation by water. The predicted pKa of approximately 4.01 suggests that its solubility in aqueous buffers will be pH-dependent.[6]

  • Low to Negligible Solubility: In non-polar solvents such as hexanes and toluene, due to the overall polar nature of the purine and sulfonyl fluoride groups.

  • Moderate Solubility: In chlorinated solvents like dichloromethane (DCM) and chloroform, which can accommodate both the polar and non-polar features of the molecule.

The following table provides a qualitative prediction of solubility in a range of common laboratory solvents.

Solvent ClassSolventPredicted SolubilityRationale
Polar Aprotic Dimethyl Sulfoxide (DMSO)HighExcellent solvent for a wide range of organic compounds, capable of solvating the polar functionalities.
Dimethylformamide (DMF)HighSimilar to DMSO, effectively solvates polar molecules.
Acetonitrile (ACN)ModeratePolar aprotic, but generally a weaker solvent than DMSO or DMF.
Polar Protic WaterLowThe molecule's lipophilic character from the chloro group and the fluorine may limit aqueous solubility. Solubility is expected to be pH-dependent.
Ethanol (EtOH)ModerateCan engage in hydrogen bonding and solvate the less polar parts of the molecule.
Methanol (MeOH)ModerateSimilar to ethanol, but its higher polarity may slightly enhance solubility.
Non-Polar HexanesVery LowThe high polarity of the purine and sulfonyl fluoride groups will lead to poor solvation.
TolueneLowAromatic ring may offer some pi-stacking interactions with the purine, but overall solubility is expected to be low.
Chlorinated Dichloromethane (DCM)ModerateCan solvate molecules with a range of polarities.
ChloroformModerateSimilar to DCM.

Experimental Determination of Solubility: Protocols and Methodologies

The "gold standard" for determining thermodynamic solubility is the shake-flask method .[7][8] This method involves equilibrating an excess of the solid compound with the solvent of interest and then measuring the concentration of the dissolved compound in the supernatant.

Protocol 1: Thermodynamic Solubility Determination by the Shake-Flask Method

Objective: To determine the equilibrium solubility of 6-Chloro-1H-Purine-2-sulfonyl fluoride in a given solvent at a specified temperature.

Materials:

  • 6-Chloro-1H-Purine-2-sulfonyl fluoride (solid)

  • Solvents of interest (e.g., water, DMSO, ethanol, etc.)

  • Vials with screw caps

  • Orbital shaker or vortex mixer

  • Thermostatically controlled incubator or water bath

  • Centrifuge

  • Syringe filters (0.22 µm, compatible with the solvent)

  • Analytical balance

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

Methodology:

  • Preparation:

    • Add an excess amount of solid 6-Chloro-1H-Purine-2-sulfonyl fluoride to a series of vials. The excess should be visually apparent.

    • Add a known volume of the desired solvent to each vial.

  • Equilibration:

    • Tightly cap the vials.

    • Place the vials in a thermostatically controlled shaker or incubator set to the desired temperature (e.g., 25 °C or 37 °C).

    • Agitate the samples for a sufficient time to reach equilibrium (typically 24-48 hours). The equilibration time should be determined empirically.

  • Phase Separation:

    • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

    • Centrifuge the vials to pellet the undissolved solid.

  • Sample Collection and Analysis:

    • Carefully withdraw an aliquot of the supernatant.

    • Filter the aliquot through a 0.22 µm syringe filter to remove any remaining solid particles.

    • Dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

    • Quantify the concentration of 6-Chloro-1H-Purine-2-sulfonyl fluoride in the diluted sample using a pre-validated HPLC or UV-Vis spectroscopy method against a standard curve.

  • Calculation:

    • Calculate the solubility in the original solvent by accounting for the dilution factor.

Workflow for Shake-Flask Solubility Determination

G cluster_prep Preparation cluster_equil Equilibration cluster_sep Phase Separation cluster_analysis Analysis A Add excess solid to vial B Add known volume of solvent A->B C Agitate at constant temperature (24-48 hours) B->C D Centrifuge to pellet solid C->D E Withdraw and filter supernatant D->E F Dilute sample E->F G Quantify concentration (HPLC or UV-Vis) F->G H Calculate solubility G->H

Caption: Workflow for thermodynamic solubility determination.

Protocol 2: Kinetic Solubility Determination by Turbidimetry/Nephelometry

For higher throughput screening, kinetic solubility methods are often employed.[9][10] These methods measure the concentration at which a compound precipitates from a solution when an aqueous buffer is added to a stock solution in DMSO.

Objective: To rapidly assess the aqueous kinetic solubility of 6-Chloro-1H-Purine-2-sulfonyl fluoride.

Materials:

  • High-concentration stock solution of 6-Chloro-1H-Purine-2-sulfonyl fluoride in DMSO (e.g., 10 mM)

  • Aqueous buffer (e.g., phosphate-buffered saline, pH 7.4)

  • 96-well microplate

  • Automated liquid handler or multichannel pipette

  • Plate reader with turbidimetric or nephelometric measurement capabilities

Methodology:

  • Plate Preparation:

    • Dispense the aqueous buffer into the wells of a 96-well plate.

    • Prepare a serial dilution of the DMSO stock solution directly in the plate by transferring small volumes of the stock solution into the buffer-containing wells and mixing.

  • Precipitation and Measurement:

    • Allow the plate to incubate for a set period (e.g., 1-2 hours) at a controlled temperature.

    • Measure the turbidity or light scattering of each well using a plate reader. The point at which a significant increase in turbidity is observed corresponds to the kinetic solubility limit.

  • Data Analysis:

    • Plot the turbidity reading against the compound concentration.

    • The concentration at which the turbidity begins to rise sharply is reported as the kinetic solubility.

Logical Flow for Kinetic Solubility Assay

G A Prepare high-concentration DMSO stock solution B Serially dilute stock into aqueous buffer in 96-well plate A->B C Incubate to allow for precipitation B->C D Measure turbidity/ nephelometry C->D E Determine concentration at precipitation point D->E

Caption: High-level workflow for kinetic solubility assessment.

Factors Influencing Solubility and Experimental Considerations

  • pH: For ionizable compounds like 6-Chloro-1H-Purine-2-sulfonyl fluoride, solubility in aqueous media is highly dependent on pH.[11] Experiments should be conducted in well-defined buffer systems, and a pH-solubility profile may be necessary for a complete understanding.

  • Temperature: Solubility is generally temperature-dependent. It is crucial to control the temperature during equilibration and measurement.[11]

  • Polymorphism: Different crystalline forms (polymorphs) of a compound can exhibit different solubilities. It is important to characterize the solid form being used.

  • Compound Stability: Sulfonyl fluorides can be susceptible to hydrolysis, especially at extreme pH values.[1] The stability of 6-Chloro-1H-Purine-2-sulfonyl fluoride in the chosen solvent system should be assessed to ensure that degradation is not affecting the solubility measurement.

Conclusion

While publicly available quantitative data on the solubility of 6-Chloro-1H-Purine-2-sulfonyl fluoride is limited, a thorough understanding of its chemical structure allows for reasoned predictions of its behavior in various solvents. This guide provides the theoretical framework and detailed experimental protocols necessary for researchers to empirically determine its solubility. By employing robust methodologies such as the shake-flask method, scientists can generate the reliable data needed to advance their research in chemical biology and drug development. The provided workflows and considerations are intended to empower researchers to confidently navigate the experimental challenges associated with characterizing this important chemical probe.

References

  • Experimental and Computational Methods Pertaining to Drug Solubility. (2012). In SciSpace. Retrieved from [Link]

  • A review of methods for solubility determination in biopharmaceutical drug characterisation. (2019). ResearchGate. Retrieved from [Link]

  • What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011). American Pharmaceutical Review. Retrieved from [Link]

  • solubility experimental methods.pptx. (n.d.). SlideShare. Retrieved from [Link]

  • Measuring the solubility of pharmaceutical compounds using NEPHEL.O. (n.d.). Rheolution. Retrieved from [Link]

  • The solubilities of current purines, pyrimidines and their nucleosides in urea and sucrose solutions. (2025). ResearchGate. Retrieved from [Link]

  • Purine. (n.d.). Wikipedia. Retrieved from [Link]

  • Hydrogen-Bonding Interactions of 8-Substituted Purine Derivatives. (2023). ACS Omega. Retrieved from [Link]

  • Purine and Pyrimidine Metabolism. (1997). Indiana University School of Medicine. Retrieved from [Link]

  • Allopurinol. (n.d.). PubChem. Retrieved from [Link]

  • 6-Chloro-2-fluoropurine. (n.d.). PubChem. Retrieved from [Link]

  • Sulfonyl fluorides as privileged warheads in chemical biology. (2015). National Institutes of Health. Retrieved from [Link]

  • Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. (n.d.). National Institutes of Health. Retrieved from [Link]

  • Sulfonyl fluorides as privileged warheads in chemical biology. (2015). Royal Society of Chemistry. Retrieved from [Link]

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Protocols & Analytical Methods

Method

Application Notes and Protocols for Covalent Protein Labeling Using 6-Chloro-1H-Purine-2-sulfonyl fluoride

Introduction: Expanding the Druggable Proteome with Covalent Purine Scaffolds The pursuit of novel therapeutics increasingly involves the strategic design of covalent inhibitors that can offer enhanced potency, prolonged...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Expanding the Druggable Proteome with Covalent Purine Scaffolds

The pursuit of novel therapeutics increasingly involves the strategic design of covalent inhibitors that can offer enhanced potency, prolonged duration of action, and the ability to target challenging proteins.[1][2][3] Within this paradigm, the selection of the appropriate "warhead" — the reactive moiety that forms the covalent bond — is critical. Sulfonyl fluorides (SFs) have emerged as a privileged class of electrophiles for covalent probe development due to their unique balance of stability in aqueous environments and reactivity towards a range of nucleophilic amino acid residues.[4][5][6] Unlike traditional covalent modifiers that predominantly target cysteine, SFs can engage with serine, threonine, tyrosine, lysine, and histidine residues, significantly expanding the scope of the "ligandable" proteome.[2][5][7]

This guide focuses on the application of a specialized covalent probe: 6-Chloro-1H-Purine-2-sulfonyl fluoride . This molecule uniquely combines the well-established biological relevance of the purine scaffold with the versatile reactivity of the sulfonyl fluoride warhead. Purine derivatives are ubiquitous in biology, forming the building blocks of nucleic acids and acting as key signaling molecules (e.g., ATP, GTP). Consequently, many enzymes, such as kinases, polymerases, and metabolic enzymes, possess binding sites adapted to recognize the purine structure.[8] By tethering a sulfonyl fluoride to this privileged scaffold, 6-Chloro-1H-Purine-2-sulfonyl fluoride presents a powerful tool for activity-based protein profiling (ABPP) and the discovery of novel covalent inhibitors targeting purine-binding proteins.

These application notes will provide a comprehensive overview of the principles, protocols, and validation strategies for utilizing 6-Chloro-1H-Purine-2-sulfonyl fluoride in covalent protein labeling experiments. The content is designed for researchers in chemical biology, proteomics, and drug discovery, offering both the theoretical underpinnings and practical guidance necessary for successful implementation.

Mechanism of Action: Proximity-Enhanced Covalent Labeling

The efficacy of sulfonyl fluoride probes lies in their "context-dependent" reactivity.[9] The sulfonyl fluoride moiety itself is a relatively weak electrophile. However, when it is part of a molecule that binds with affinity to a protein's active or allosteric site, the proximity and orientation of the warhead relative to a nucleophilic amino acid residue dramatically accelerate the covalent modification reaction.[4] This "proximity-enhanced reactivity" is a key feature that minimizes off-target labeling and enriches for true binding partners.

The reaction proceeds via a nucleophilic attack from an amino acid side chain (e.g., the hydroxyl group of serine, threonine, or tyrosine, or the amine group of lysine) on the sulfur atom of the sulfonyl fluoride. This results in the displacement of the fluoride ion and the formation of a stable sulfonate or sulfonamide bond, covalently linking the probe to the protein. The purine scaffold of 6-Chloro-1H-Purine-2-sulfonyl fluoride is designed to direct the sulfonyl fluoride warhead to the binding sites of purine-utilizing proteins, thereby facilitating this covalent interaction.

Mechanism_of_Action cluster_0 Step 1: Non-covalent Binding cluster_1 Step 2: Covalent Modification Probe 6-Chloro-1H-Purine-2-sulfonyl fluoride Complex Non-covalent Probe-Protein Complex Probe->Complex Binding to Purine Pocket Protein Target Protein (e.g., Kinase) Protein->Complex Covalent_Complex Covalently Labeled Protein Complex->Covalent_Complex Nucleophilic Attack (Sulfur(VI) Fluoride Exchange) Nucleophile Nucleophilic Residue (e.g., Tyr, Lys, Ser) caption Proximity-enhanced covalent labeling workflow.

Caption: Proximity-enhanced covalent labeling workflow.

Experimental Protocols

Safety Precautions

Sulfonyl fluorides are reactive electrophiles and should be handled with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, in a well-ventilated chemical fume hood.[7]

Reagent Preparation
ReagentStock ConcentrationSolventStorage
6-Chloro-1H-Purine-2-sulfonyl fluoride10-100 mMAnhydrous DMSO-20°C, desiccated
Cell Lysis Buffer1XAqueous4°C
Dithiothreitol (DTT)1 MAqueous-20°C
Iodoacetamide (IAA)500 mMAqueous-20°C, protected from light
Protocol 1: In-situ Labeling of Cellular Proteomes

This protocol describes the direct labeling of proteins with 6-Chloro-1H-Purine-2-sulfonyl fluoride in living cells.

Materials:

  • Cultured cells

  • 6-Chloro-1H-Purine-2-sulfonyl fluoride

  • Cell culture medium

  • Phosphate-buffered saline (PBS)

  • Cell scraper

  • Lysis buffer (e.g., RIPA buffer with protease inhibitors)

  • Microcentrifuge

Procedure:

  • Cell Culture: Plate and grow cells to 80-90% confluency.

  • Probe Treatment: Treat cells with the desired concentration of 6-Chloro-1H-Purine-2-sulfonyl fluoride (typically 1-100 µM) in serum-free media. Include a vehicle control (DMSO). Incubate for 1-4 hours at 37°C.

  • Cell Lysis: Wash cells twice with cold PBS. Lyse the cells by adding cold lysis buffer and scraping.

  • Proteome Harvest: Transfer the lysate to a microcentrifuge tube. Incubate on ice for 20 minutes with occasional vortexing.

  • Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Protein Quantification: Collect the supernatant and determine the protein concentration using a standard assay (e.g., BCA assay).

  • Sample Preparation for Analysis: The labeled proteome is now ready for downstream analysis, such as target identification by mass spectrometry (see Protocol 3).

Protocol 2: Competitive Profiling for Target Engagement

This protocol is used to confirm target engagement and assess the selectivity of a potential non-covalent inhibitor by competing its binding against the labeling by 6-Chloro-1H-Purine-2-sulfonyl fluoride.[7][10]

Materials:

  • Cell lysate (prepared as in Protocol 1, but without probe treatment)

  • 6-Chloro-1H-Purine-2-sulfonyl fluoride (ideally with a reporter tag, e.g., alkyne or biotin, for easier detection)

  • Test inhibitor compound

  • Materials for downstream analysis (e.g., SDS-PAGE, Western blot, or mass spectrometry)

Procedure:

  • Pre-incubation with Inhibitor: Aliquot equal amounts of cell lysate into microcentrifuge tubes. Pre-incubate the lysate with varying concentrations of the test inhibitor (or a vehicle control) for 30-60 minutes at room temperature.

  • Probe Labeling: Add the 6-Chloro-1H-Purine-2-sulfonyl fluoride probe at a fixed concentration to each tube.

  • Incubation: Incubate for an additional 60 minutes at room temperature.

  • Analysis: Analyze the samples. A decrease in the signal from the probe in the presence of the inhibitor indicates that the inhibitor is binding to the same target protein and preventing its labeling.[7]

Competitive_Profiling_Workflow Lysate Cell Lysate Preincubation Pre-incubate Lysate->Preincubation Inhibitor Test Inhibitor (Varying Concentrations) Inhibitor->Preincubation Probe Tagged 6-Chloro-1H-Purine-2-sulfonyl fluoride (Fixed Concentration) Labeling Add Probe & Incubate Probe->Labeling Preincubation->Labeling Analysis Downstream Analysis (e.g., Mass Spectrometry) Labeling->Analysis Result Quantify Probe Labeling Analysis->Result caption Workflow for competitive profiling.

Caption: Workflow for competitive profiling.

Protocol 3: Target Identification using Mass Spectrometry

This protocol outlines a general workflow for identifying the protein targets of 6-Chloro-1H-Purine-2-sulfonyl fluoride using a bottom-up proteomics approach.[11][12]

Materials:

  • Labeled proteome (from Protocol 1)

  • Urea

  • Dithiothreitol (DTT)

  • Iodoacetamide (IAA)

  • Trypsin (mass spectrometry grade)

  • Ammonium bicarbonate

  • LC-MS/MS system

Procedure:

  • Denaturation, Reduction, and Alkylation:

    • Denature the proteins in the labeled lysate by adding urea to a final concentration of 8 M.

    • Reduce disulfide bonds by adding DTT to a final concentration of 10 mM and incubating at 37°C for 1 hour.

    • Alkylate free cysteines by adding IAA to a final concentration of 20 mM and incubating in the dark at room temperature for 30 minutes.

  • Tryptic Digestion:

    • Dilute the sample with ammonium bicarbonate buffer (50 mM, pH 8) to reduce the urea concentration to less than 1 M.

    • Add trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.

  • Peptide Cleanup:

    • Acidify the digest with formic acid.

    • Desalt the peptides using a C18 solid-phase extraction (SPE) cartridge.

  • LC-MS/MS Analysis:

    • Analyze the cleaned peptides by LC-MS/MS. The mass spectrometer will fragment the peptides and measure the mass-to-charge ratio of the fragments.

  • Data Analysis:

    • Search the resulting MS/MS spectra against a protein database.

    • Identify peptides that have a mass shift corresponding to the addition of the 6-Chloro-1H-Purine-2-sulfonyl fluoride probe (minus the fluoride). This will identify the protein targets and, with high-resolution data, can pinpoint the specific amino acid residue that was modified.[11][13]

Validation and Data Interpretation

Confirmation of Covalent Adduct Formation

The most direct way to confirm covalent labeling is through intact protein mass spectrometry.[11] An increase in the mass of the recombinant target protein corresponding to the mass of the probe confirms the formation of a covalent adduct.[11]

Target Validation

Several methods can be used to validate the identified targets:

  • Western Blotting: If a tagged version of the probe is used, Western blotting can confirm labeling of the protein of interest.

  • Site-Directed Mutagenesis: Mutating the putative target amino acid residue to a non-nucleophilic residue (e.g., alanine) should abolish or significantly reduce labeling by the probe.[11]

  • Orthogonal Assays: Functional assays (e.g., enzyme activity assays) can be used to demonstrate that the covalent labeling event modulates the protein's function.

Interpreting Selectivity

Chemoproteomic methods, especially when performed quantitatively, can provide a global view of the probe's selectivity.[14][15] By comparing the extent of labeling across thousands of proteins, one can assess the on-target and off-target profile of 6-Chloro-1H-Purine-2-sulfonyl fluoride. Competitive profiling experiments are crucial for distinguishing specific, binding-pocket-directed labeling from non-specific reactivity.

Conclusion

6-Chloro-1H-Purine-2-sulfonyl fluoride is a promising chemical probe for the exploration of purine-binding proteins. Its unique design leverages the specificity of the purine scaffold to guide the versatile sulfonyl fluoride warhead to its targets, enabling covalent labeling of a broad range of nucleophilic amino acid residues. The protocols and strategies outlined in this guide provide a robust framework for researchers to employ this probe for target identification, validation, and the development of novel covalent therapeutics. As with any powerful tool, careful experimental design, inclusion of appropriate controls, and rigorous validation are paramount to generating high-quality, interpretable data.

References

  • ResearchGate. (n.d.). Validation of covalent protein labelling by probes and application of.... Retrieved from [Link]

  • Yan, J., Xia, Y., & Julian, R. R. (2018). Using Covalent Labeling and Mass Spectrometry to Study Protein Binding Sites of Amyloid Inhibiting Molecules. Journal of the American Society for Mass Spectrometry, 29(9), 1831–1841. [Link]

  • Wouters, J., Gemoets, H., & de Witte, P. A. M. (2022). Technologies for Direct Detection of Covalent Protein–Drug Adducts. Pharmaceuticals, 15(3), 322. [Link]

  • Gau, B. C., Sharp, J. S., Rempel, D. L., & Gross, M. L. (2009). Probing Protein Structure by Amino Acid-Specific Covalent Labeling and Mass Spectrometry. Analytical and Bioanalytical Chemistry, 394(3), 671–682. [Link]

  • Singh, P., Kumar, V., & Kumar, V. (2024). Recent Developments and Future Perspectives of Purine Derivatives as a Promising Scaffold in Drug Discovery. Current Medicinal Chemistry, 31. [Link]

  • ResearchGate. (n.d.). Covalent drugs and inhibitors characterization based on kinetic.... Retrieved from [Link]

  • Bonham, C. A., Bou-Assaf, G. M., & Amacher, J. F. (2019). Utility of Covalent Labeling Mass Spectrometry Data in Protein Structure Prediction with Rosetta. Journal of the American Society for Mass Spectrometry, 30(11), 2315–2327. [Link]

  • Narayanan, A., & Jones, L. H. (2015). Rational Targeting of Active-Site Tyrosine Residues Using Sulfonyl Fluoride Probes. ACS Chemical Biology, 10(8), 1840–1845. [Link]

  • Cheng, Y., Amssoms, K., & Van der Veken, P. (2020). The design and development of covalent protein-protein interaction inhibitors for cancer treatment. Journal of Hematology & Oncology, 13(1), 26. [Link]

  • Lanning, B. R., Whitby, L. R., & Dix, M. M. (2014). A Chemoproteomic Strategy for Direct and Proteome-Wide Covalent Inhibitor Target-Site Identification. Cell Chemical Biology, 21(11), 1536–1544. [Link]

  • YouTube. (2024). Strategies for Screening and Characterizing Targeted Covalent Inhibitors. Retrieved from [Link]

  • Drug Discovery News. (2025). Mapping proteins to reveal secret drug binding pockets. Retrieved from [Link]

  • Zhang, G., Rao, W., & Chen, P. R. (2022). Fatty Acyl Sulfonyl Fluoride as an Activity-Based Probe for Profiling Fatty Acid-Associated Proteins in Living Cells. ChemBioChem, 23(4), e202100628. [Link]

  • Visscher, M., Lodder, J., & Leest, C. (2021). Chemoproteomic methods for covalent drug discovery. Chemical Society Reviews, 50(15), 8855–8873. [Link]

  • Advances in sulfonyl exchange chemical biology: expanding druggable target space. (2025). Chemical Science. [Link]

  • ResearchGate. (n.d.). Chemoproteomic methods for covalent drug discovery. Retrieved from [Link]

  • Wouters, J., Gemoets, H., & de Witte, P. A. M. (2022). Technologies for Direct Detection of Covalent Protein–Drug Adducts. Pharmaceuticals, 15(3), 322. [Link]

  • ResearchGate. (n.d.). (PDF) The design and development of covalent protein-protein interaction inhibitors for cancer treatment. Retrieved from [Link]

  • ChemPro Innovations. (n.d.). Chemoproteomic Analysis of Covalent Drug Target. Retrieved from [Link]

  • Hsu, K. L. (2022). Reactive chemistry for covalent probe and therapeutic development. Trends in Pharmacological Sciences, 43(3), 249–262. [Link]

  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. [Link]

  • Communications Chemistry. (2025). Covalent chemical probes. Retrieved from [Link]

  • Hsu, K. L. (2022). Reactive chemistry for covalent probe and therapeutic development. Trends in Pharmacological Sciences, 43(3), 249–262. [Link]

  • Zhou, Z., & Jiang, P. (2017). Discovery of 9H-purins as potential tubulin polymerization inhibitors: Synthesis, biological evaluation and structure-activity relationships. European Journal of Medicinal Chemistry, 138, 976–989. [Link]

  • Nishikawa, O., & Ojida, A. (2021). Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label. Angewandte Chemie International Edition, 60(31), 17080–17087. [Link]

  • Angibaud, P., & Angibaud, P. (2020). Arylfluorosulfate-Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal. ChemBioChem, 21(12), 1669–1679. [Link]

  • Sharpless, K. B. (2023). Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. The Journal of Organic Chemistry, 88(7), 4761–4764. [Link]

  • ResearchGate. (n.d.). Synthesis of 6-chloro-8-substituted-9H-purine derivatives.. Retrieved from [Link]

  • Acta Crystallographica Section E: Structure Reports Online. (2011). 6-Chloro-9-(2-nitro-phenyl-sulfon-yl)-9H-purine. [Link]

  • Huang, H., & Jones, L. H. (2023). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. Expert Opinion on Drug Discovery, 18(7), 725–735. [Link]

  • Royal Society of Chemistry. (n.d.). Facile synthesis of sulfonyl fluorides from sulfonic acids. Retrieved from [Link]

  • O'Hagan, D., & O'Hagan, D. (2008). The mechanism of the enzymatic fluorination in Streptomyces cattleya. Nature Chemical Biology, 4(2), 91–98. [Link]

  • Seyrani, H., Heidarzadeh Vazifehkhorani, H., & Outlaw, V. K. (2024). Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. Chemical Science, 15(4), 1234–1241. [Link]

  • Li, F., & Li, F. (2023). Design of Novel 18F-Labeled Amino Acid Tracers Using Sulfur 18F-Fluoride Exchange Click Chemistry. Molecular Pharmaceutics, 20(10), 5131–5141. [Link]

  • Seyrani, H., Heidarzadeh Vazifehkhorani, H., & Outlaw, V. K. (2024). Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. Chemical Science, 15(4), 1234–1241. [Link]

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Application

Application Notes and Protocols for Utilizing 6-Chloro-1H-Purine-2-sulfonyl fluoride in Cell Lysates for Covalent Ligand Discovery

Introduction: Harnessing the Power of Covalent Chemoproteomics The landscape of drug discovery is continually evolving, with a resurgence of interest in covalent inhibitors due to their potential for enhanced potency, se...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Harnessing the Power of Covalent Chemoproteomics

The landscape of drug discovery is continually evolving, with a resurgence of interest in covalent inhibitors due to their potential for enhanced potency, selectivity, and prolonged pharmacodynamic effects.[1][2] Traditional covalent drug discovery has heavily focused on targeting cysteine residues.[1][3] However, the limited prevalence of cysteine in protein binding sites necessitates the exploration of novel electrophilic warheads that can engage other nucleophilic amino acids.[3][4]

Sulfonyl fluorides have emerged as a privileged class of electrophiles in chemical biology and drug discovery.[2][5] Operating through Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, these warheads exhibit a fine balance of stability in aqueous environments and reactivity towards a broader range of amino acid residues, including tyrosine, lysine, histidine, serine, and threonine.[1][3][5][6] This context-dependent reactivity allows for the development of highly specific covalent probes and inhibitors.[7][8]

This guide provides a comprehensive protocol for the application of 6-Chloro-1H-Purine-2-sulfonyl fluoride , a purine-based sulfonyl fluoride probe, in cell lysates for the discovery and characterization of novel protein targets. The purine scaffold is a common motif in endogenous molecules (e.g., ATP), suggesting that this probe may preferentially target nucleotide-binding sites within the proteome. This protocol is designed for researchers, scientists, and drug development professionals seeking to employ cutting-edge chemoproteomic strategies for target identification and validation.

Mechanism of Action: The SuFEx Reaction

The utility of 6-Chloro-1H-Purine-2-sulfonyl fluoride as a chemical probe is rooted in the principles of SuFEx chemistry. The sulfonyl fluoride moiety (-SO₂F) is a tempered electrophile.[9] The covalent modification of a target protein occurs via a nucleophilic attack on the sulfur atom by a suitably positioned and activated amino acid side chain within a protein's binding pocket. This results in the displacement of the fluoride ion and the formation of a stable covalent sulfonyl or sulfonamide bond. The binding event itself can activate the otherwise moderately reactive sulfonyl fluoride, leading to high specificity for the target protein.[10]

SuFEx_Mechanism cluster_products Probe 6-Chloro-1H-Purine-SO2F Intermediate Non-covalent Binding Complex Probe->Intermediate Reversible Binding Protein Protein with Nucleophilic Residue (Nu-H) (e.g., Tyr, Lys, His) Protein->Intermediate Covalent_Adduct Covalently Modified Protein Intermediate->Covalent_Adduct Covalent Bond Formation (SuFEx Reaction) HF HF

Figure 1: Simplified workflow of the Sulfur(VI) Fluoride Exchange (SuFEx) reaction. The probe first binds non-covalently to the target protein, followed by covalent bond formation with a nucleophilic residue.

Experimental Design and Workflow

A typical chemoproteomic workflow using 6-Chloro-1H-Purine-2-sulfonyl fluoride involves several key stages: cell culture and lysis, probe treatment of the lysate, identification of labeled proteins, and validation of targets. To facilitate downstream analysis, it is highly recommended to use a version of the probe that incorporates a reporter tag, such as an alkyne or azide group, for subsequent "click" chemistry. For the purpose of this protocol, we will assume the use of an alkyne-tagged version of 6-Chloro-1H-Purine-2-sulfonyl fluoride.

Chemoproteomics_Workflow A 1. Cell Culture & Lysis B 2. Proteome Preparation (Protein Quantification) A->B C 3. Probe Incubation (6-Chloro-1H-Purine-SO2F-Alkyne) B->C D 4. Click Chemistry (e.g., with Azide-Biotin) C->D E 5. Enrichment of Labeled Proteins (Streptavidin Affinity Purification) D->E F 6. On-Bead Digestion (Trypsin) E->F G 7. LC-MS/MS Analysis F->G H 8. Data Analysis & Target Identification G->H

Figure 2: General chemoproteomic workflow for target identification using an alkyne-tagged sulfonyl fluoride probe.

Materials and Reagents

Reagents
  • Cells of interest (e.g., HEK293T, HeLa)

  • Cell culture medium (e.g., DMEM) and supplements

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Lysis Buffer (e.g., RIPA buffer, or a buffer compatible with downstream applications)

  • Protease Inhibitor Cocktail (serine protease inhibitors should be excluded if they interfere with the probe)

  • 6-Chloro-1H-Purine-2-sulfonyl fluoride (with or without an alkyne tag)

  • DMSO (anhydrous)

  • BCA Protein Assay Kit

  • Click chemistry reagents (e.g., Azide-biotin, CuSO₄, TBTA, Sodium Ascorbate)

  • Streptavidin-agarose beads

  • Wash buffers (e.g., PBS with 0.1% SDS)

  • Ammonium bicarbonate

  • Dithiothreitol (DTT)

  • Iodoacetamide (IAA)

  • Trypsin (mass spectrometry grade)

  • Formic acid

Equipment
  • Cell culture incubator

  • Centrifuge (refrigerated)

  • Sonicator or dounce homogenizer

  • Protein quantification instrument (e.g., spectrophotometer)

  • Thermomixer or incubator

  • End-over-end rotator

  • Mass spectrometer (e.g., Q-Exactive, Orbitrap)

Detailed Protocols

Part 1: Cell Lysis and Proteome Preparation
  • Cell Culture: Culture cells to approximately 80-90% confluency.

  • Harvesting: Aspirate the culture medium and wash the cells twice with ice-cold PBS. Scrape the cells in ice-cold PBS and transfer to a pre-chilled conical tube.

  • Pelleting: Centrifuge the cell suspension at 500 x g for 5 minutes at 4°C. Discard the supernatant.

  • Lysis: Resuspend the cell pellet in ice-cold lysis buffer (e.g., 1 mL per 10⁷ cells).

    • Expert Insight: The choice of lysis buffer is critical. For initial screening, a buffer with mild detergents like NP-40 or Triton X-100 is recommended to maintain protein nativity. Avoid strong denaturants like high concentrations of SDS at this stage. Ensure the buffer does not contain nucleophiles that could react with the probe. Buffers like HEPES or Tris can be used.[7]

  • Homogenization: Incubate the lysate on ice for 30 minutes with intermittent vortexing, or use a sonicator/dounce homogenizer for more efficient lysis.

  • Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Protein Quantification: Collect the supernatant (this is the proteome lysate) and determine the protein concentration using a BCA assay.

  • Normalization: Adjust the protein concentration of all samples to a standard concentration (e.g., 2-5 mg/mL) with lysis buffer.

Part 2: Probe Incubation
  • Probe Preparation: Prepare a stock solution of 6-Chloro-1H-Purine-2-sulfonyl fluoride-alkyne in anhydrous DMSO (e.g., 10-100 mM).

    • Causality: Sulfonyl fluorides are susceptible to hydrolysis in aqueous solutions.[8] Preparing a concentrated stock in an anhydrous solvent like DMSO ensures its stability and accurate dosing.[11]

  • Labeling Reaction: In a microcentrifuge tube, add the desired amount of the probe stock solution to the normalized cell lysate. A typical final probe concentration for initial screening is 50-100 µM.[7] Include a DMSO-only control.

  • Incubation: Incubate the reaction mixture at 37°C for 1-2 hours with gentle agitation.[7]

    • Expert Insight: The optimal incubation time and temperature may vary depending on the target and should be empirically determined. A time-course and concentration-response experiment is recommended for new systems.

Part 3: Click Chemistry and Protein Enrichment
  • Click Reaction: To the probe-labeled lysate, add the click chemistry reagents. A common cocktail includes:

    • Azide-biotin (final concentration ~100 µM)

    • TBTA (final concentration ~100 µM)

    • CuSO₄ (final concentration ~1 mM)

    • Sodium Ascorbate (freshly prepared, final concentration ~1 mM)

  • Incubation: Incubate the click reaction mixture for 1 hour at room temperature with gentle rotation.

  • Protein Precipitation (Optional but Recommended): Precipitate the proteins using a methanol/chloroform procedure to remove excess reagents. Resuspend the protein pellet in a buffer containing SDS (e.g., 1.2% SDS in PBS).

  • Enrichment:

    • Add pre-washed streptavidin-agarose beads to the lysate and incubate for 1-2 hours at room temperature with end-over-end rotation.

    • Pellet the beads by centrifugation and discard the supernatant.

    • Wash the beads extensively to remove non-specifically bound proteins. A series of washes with increasing stringency (e.g., 1% SDS in PBS, 8 M urea, and finally PBS) is recommended.

Part 4: On-Bead Digestion and Mass Spectrometry
  • Reduction and Alkylation: Resuspend the beads in ammonium bicarbonate buffer. Add DTT to a final concentration of 10 mM and incubate at 56°C for 30 minutes. Cool to room temperature and add IAA to a final concentration of 55 mM, then incubate in the dark for 20 minutes.

  • Digestion: Add mass spectrometry grade trypsin and incubate overnight at 37°C.

  • Peptide Elution: Centrifuge the beads and collect the supernatant containing the digested peptides.

  • Sample Cleanup: Desalt the peptides using a C18 StageTip or equivalent.

  • LC-MS/MS Analysis: Analyze the peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: Use a proteomics data analysis suite (e.g., MaxQuant, Proteome Discoverer) to identify and quantify the enriched proteins. Labeled proteins will be significantly enriched in the probe-treated samples compared to the DMSO controls.

Data Interpretation and Target Validation

A successful experiment will yield a list of proteins that are significantly enriched in the 6-Chloro-1H-Purine-2-sulfonyl fluoride-treated sample.

  • Quantitative Analysis: Use label-free quantification or isotopic labeling methods to determine the fold-enrichment of proteins.

  • Competition Experiments: To validate that the probe binds to a specific site, pre-incubate the lysate with a known inhibitor or the parent molecule without the sulfonyl fluoride warhead before adding the probe. A reduction in probe labeling indicates specific binding.

  • Site-of-Modification Analysis: Tandem mass spectra can be manually inspected or analyzed with specialized software to identify the specific peptide and amino acid residue that is covalently modified by the probe.

Troubleshooting

Problem Possible Cause Solution
Low protein yield after enrichment Inefficient click reaction or enrichment.Optimize click reaction conditions. Ensure beads are not saturated.
High background of non-specific proteins Insufficient washing of beads.Increase the number and stringency of wash steps.
No enrichment of known targets Probe instability or inactivity.Use fresh probe stock. Check for probe hydrolysis. Optimize incubation time and concentration.
Probe reacts with buffer components Nucleophilic species in the lysis buffer.Use non-nucleophilic buffers like HEPES or phosphate buffers.

Conclusion

6-Chloro-1H-Purine-2-sulfonyl fluoride is a valuable tool for exploring the liganded proteome, particularly for proteins that bind purine-containing molecules. The protocol outlined in this guide provides a robust framework for utilizing this probe in chemoproteomic workflows. By carefully designing experiments and validating initial hits, researchers can confidently identify and characterize novel protein targets, paving the way for new therapeutic interventions.

References

  • Structure-based design and analysis of SuFEx chemical probes. PMC.
  • Rational Targeting of Active-Site Tyrosine Residues Using Sulfonyl Fluoride Probes. ACS Chemical Biology.
  • Solid Phase Synthesis of Fluorosulfate Containing Macrocycles for Chemoproteomic Workflows. Stanford Medicine.
  • Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modul
  • Sulfonyl Fluorides. Enamine.
  • Covalent drug discovery using sulfur(VI) fluoride exchange warheads. PubMed.
  • Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science (RSC Publishing).
  • Chemoproteomic profiling of kinases in live cells using electrophilic sulfonyl triazole probes. Chemical Science (RSC Publishing).
  • Sulfonyl fluorides as privileged warheads in chemical biology. PMC.
  • A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry (RSC Publishing).
  • Reactive chemistry for covalent probe and therapeutic development. PMC.
  • “Inverse Drug Discovery” strategy to identify proteins that are targeted by latent electrophiles – exemplified by arylfluorosulf
  • Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
  • Application Note and Protocol: Step-by-Step Guide for Adding PMSF to Cell Lys

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Method

Application Note &amp; Protocol: 6-Chloro-1H-Purine-2-sulfonyl fluoride as a Covalent Probe for Enzyme Inhibition Studies

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 6-Chloro-1H-Purine-2-sulfonyl fluoride as a covalent probe for enzyme inhibition...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 6-Chloro-1H-Purine-2-sulfonyl fluoride as a covalent probe for enzyme inhibition studies. While specific literature on this exact molecule is emerging, its structural features—a purine scaffold and a sulfonyl fluoride warhead—strongly suggest its utility as a probe for nucleotide-binding proteins, particularly protein kinases. This guide synthesizes established principles from analogous and well-documented sulfonyl fluoride probes to provide a robust framework for its use. We will explore the chemical principles of sulfonyl fluoride-mediated covalent inhibition, present detailed, field-proven protocols for its application in biochemical and cellular assays, and discuss critical methodologies for data interpretation and validation. The experimental designs herein are structured to be self-validating, ensuring rigorous and reproducible outcomes for target identification, validation, and drug discovery campaigns.

Introduction: The Strategic Application of Covalent Probes in Chemical Biology

The investigation of enzyme function and inhibition is fundamental to biomedical research and the development of novel therapeutics. While reversible inhibitors have been the mainstay of drug discovery, there is a significant and resurgent interest in covalent inhibitors. These molecules establish a durable bond with their target protein, which can translate to enhanced potency, prolonged duration of action, and the ability to interrogate challenging targets.

6-Chloro-1H-Purine-2-sulfonyl fluoride is a member of a sophisticated class of covalent probes. Its purine core serves as a recognition element, providing initial binding affinity and selectivity for enzymes that bind purine-containing molecules like ATP, a hallmark of the protein kinase family.[1] The appended sulfonyl fluoride functions as a moderately reactive electrophile, poised to form a covalent linkage with a proximal nucleophilic amino acid residue within the enzyme's binding site.[2][3]

Mechanism of Action: Sulfonyl Fluoride-Mediated Covalent Modification

The efficacy of 6-Chloro-1H-Purine-2-sulfonyl fluoride as a probe is centered on the reactivity of the sulfonyl fluoride (–SO₂F) group. This "warhead" is notably stable in aqueous environments, a crucial property for biological experiments, yet it can be provoked to react with nearby nucleophilic amino acid residues within a protein's binding pocket.[2][3][4]

The established mechanism involves a two-step process:

  • Reversible Binding: The purine scaffold of the probe first docks non-covalently into the target protein's binding site. This initial binding event is governed by standard enzyme-inhibitor kinetics and is crucial for positioning the reactive sulfonyl fluoride group in proximity to a suitable nucleophile.

  • Covalent Modification: A nucleophilic amino acid side chain (e.g., the ε-amino group of lysine or the hydroxyl group of tyrosine, serine, or threonine) attacks the electrophilic sulfur atom of the sulfonyl fluoride.[2][3] This attack results in the displacement of the fluoride ion and the formation of a highly stable sulfonyl-enzyme conjugate. The selectivity of this covalent modification is largely dictated by the initial non-covalent binding affinity and the geometry of the enzyme-probe complex. For purine-based sulfonyl fluorides targeting kinases, a highly conserved lysine residue in the ATP-binding site is a common target.[1][5]

Covalent_Inhibition_Mechanism cluster_pre_covalent Step 1: Reversible Complex Formation cluster_covalent Step 2: Covalent Bond Formation E_I Enzyme (E) + Probe (I) E_I_complex Enzyme-Probe Complex (E•I) E_I->E_I_complex k_on E_I_complex->E_I k_off E_I_covalent Covalently Modified Enzyme (E-I) E_I_complex->E_I_covalent k_inact F_ion Fluoride Ion (F⁻) MS_Confirmation_Workflow Start Incubate Enzyme + Probe Denature_Reduce_Alkylate Denature, Reduce, Alkylate Start->Denature_Reduce_Alkylate Proteolysis Tryptic Digestion Denature_Reduce_Alkylate->Proteolysis LC_MS LC-MS/MS Analysis Proteolysis->LC_MS Data_Analysis Identify Modified Peptides LC_MS->Data_Analysis

Caption: Workflow for mass spectrometry-based confirmation of covalent modification.

Trustworthiness: A Self-Validating Experimental Framework

To ensure the scientific rigor of the findings, a series of validation experiments are essential.

  • Irreversibility Assessment via Jump-Dilution: This experiment directly tests the reversibility of inhibition. After pre-incubating the enzyme with a saturating concentration of the probe, the complex is rapidly and significantly diluted. If the inhibition is covalent (or very slowly reversible), enzyme activity will not recover over the time course of the assay. In contrast, a rapidly reversible inhibitor will dissociate upon dilution, leading to a recovery of enzyme activity.

  • Competition with a Known Reversible Ligand: Pre-incubating the enzyme with a known, non-covalent inhibitor that binds to the same site should protect the enzyme from modification by 6-Chloro-1H-Purine-2-sulfonyl fluoride. This demonstrates that the covalent probe is acting at the intended target site.

  • Activity of a Hydrolyzed Probe Control: The sulfonyl fluoride moiety can be susceptible to hydrolysis over extended periods. Preparing a intentionally hydrolyzed sample of the probe (by incubation in a high pH buffer) and showing that it is no longer an effective inhibitor can rule out non-covalent inhibition by the probe scaffold itself.

Authoritative Grounding and Comprehensive References

The methodologies and principles detailed in this guide are grounded in established practices within the fields of chemical biology and drug discovery. The use of sulfonyl fluorides as covalent probes is a well-documented and validated approach. For a more in-depth understanding, the following peer-reviewed articles are highly recommended.

References

  • Zhao, Q., et al. (2017). Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes. Journal of the American Chemical Society. [Link]

  • Jones, L. H., et al. (2019). Quantifying drug-target engagement in live cells using sulfonyl fluoride chemical probes. Methods in Enzymology. [Link]

  • Gehringer, M., & Laufer, S. A. (2023). Aryl Fluorides for Kinase Inhibition: Covalent Drug Discovery. CHIMIA International Journal for Chemistry. [Link]

  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. [Link]

  • Shaw, J. P., et al. (2023). Lysine targeting covalent inhibitors of malarial kinase PfCLK3. ChemRxiv. [Link]

  • Chen, P., et al. (2022). Cell-Active, Reversible, and Irreversible Covalent Inhibitors That Selectively Target the Catalytic Lysine of BCR-ABL Kinase. Angewandte Chemie International Edition. [Link]

  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. [Link]

  • Am Ende, C. W., et al. (2021). Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry. Chemical Society Reviews. [Link]

  • Parker, C. G., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. Journal of the American Chemical Society. [Link]

  • Parker, C. G., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. Journal of the American Chemical Society. [Link]

  • Jones, L. H., et al. (2015). Rational targeting of active-site tyrosine residues using sulfonyl fluoride probes. ACS Chemical Biology. [Link]

Sources

Application

Application Notes and Protocols for the Development of Covalent Inhibitors Utilizing a Purine Sulfonyl Fluoride Core

Introduction: A New Frontier in Covalent Inhibition The purine scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure in numerous bioactive compounds, particularly in the realm of kinase i...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A New Frontier in Covalent Inhibition

The purine scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure in numerous bioactive compounds, particularly in the realm of kinase inhibition.[1][2][3][4] Kinases, being central regulators of a vast array of cellular processes, are implicated in a multitude of diseases, most notably cancer, making them prime targets for therapeutic intervention.[1][2][3] The development of covalent inhibitors, which form a stable bond with their target protein, has ushered in a new era of drug design, offering enhanced potency, prolonged duration of action, and the ability to target shallow binding pockets.

This guide details the rationale, synthesis, and validation of a novel class of covalent inhibitors that merge the targeting prowess of the purine core with the versatile reactivity of the sulfonyl fluoride (SF) warhead. The sulfonyl fluoride electrophile is particularly advantageous due to its "Goldilocks" reactivity—stable enough for biological environments yet capable of reacting with a broader range of nucleophilic amino acid residues beyond the commonly targeted cysteine, including lysine, tyrosine, serine, threonine, and histidine.[5][6][7] This expanded targeting scope, facilitated by the principles of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, opens up new avenues for inhibiting previously "undruggable" protein targets.[8][9][10]

Herein, we provide a comprehensive set of application notes and detailed protocols for the design, synthesis, and rigorous validation of purine sulfonyl fluoride-based covalent inhibitors. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this promising technology.

I. Design and Synthesis of Purine Sulfonyl Fluoride Probes

The foundational step in this workflow is the chemical synthesis of the purine sulfonyl fluoride inhibitor. A common and accessible starting material for this is 6-mercaptopurine. The overall synthetic strategy involves the oxidation of the thiol group to a sulfonic acid, followed by conversion to the corresponding sulfonyl fluoride.

Workflow for Synthesis of Purine-6-Sulfonyl Fluoride

cluster_synthesis Synthesis Workflow A 6-Mercaptopurine (Starting Material) B Oxidation A->B e.g., H₂O₂, light C Purine-6-Sulfonic Acid (Intermediate) B->C D Conversion to Sulfonyl Halide C->D e.g., SOCl₂ or Cyanuric Chloride E Purine-6-Sulfonyl Chloride (Intermediate) D->E F Fluorination (SuFEx) E->F e.g., KF, KHF₂ G Purine-6-Sulfonyl Fluoride (Final Product) F->G

Caption: Synthesis of Purine-6-Sulfonyl Fluoride.

Protocol 1: Synthesis of Purine-6-Sulfonyl Fluoride from 6-Mercaptopurine

This protocol outlines a plausible multi-step synthesis. Note: This procedure should be performed by trained chemists in a suitable laboratory environment with appropriate safety precautions.

Step 1: Oxidation of 6-Mercaptopurine to Purine-6-Sulfonic Acid

  • Dissolve 6-mercaptopurine in an appropriate aqueous base (e.g., 1 M NaOH) at a concentration of approximately 0.1 M.

  • Cool the solution in an ice bath to 0-5 °C.

  • Slowly add an oxidizing agent. A solution of hydrogen peroxide (30% w/w) can be added dropwise while vigorously stirring. The reaction is exothermic and the temperature should be maintained below 10 °C. Photo-oxidation with near-UV light in an oxygenated solution is another potential method.[11]

  • Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

  • Acidify the reaction mixture carefully with a strong acid (e.g., concentrated HCl) to precipitate the purine-6-sulfonic acid.

  • Isolate the product by filtration, wash with cold water, and dry under vacuum.

Step 2: Conversion of Purine-6-Sulfonic Acid to Purine-6-Sulfonyl Chloride

  • Suspend the dried purine-6-sulfonic acid in a suitable solvent such as acetonitrile.

  • Add a chlorinating agent. Cyanuric chloride in the presence of a catalyst like tetramethylammonium chloride (TMAC) can be used.[12]

  • Heat the reaction mixture (e.g., to 60 °C) and monitor its progress by TLC or LC-MS.

  • Upon completion, the solvent can be removed under reduced pressure, and the crude sulfonyl chloride can be used in the next step, or purified if necessary.

Step 3: Fluorination to Purine-6-Sulfonyl Fluoride

  • Dissolve the crude purine-6-sulfonyl chloride in a suitable solvent like acetonitrile or a biphasic mixture of acetone and water.[8]

  • Add a fluoride source. Potassium fluoride (KF) or potassium bifluoride (KHF₂) are commonly used reagents for this chloride-to-fluoride exchange.[8][9][13]

  • Stir the reaction mixture at room temperature or with gentle heating. The reaction progress should be monitored.

  • Once the reaction is complete, perform an aqueous workup. Extract the product into an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the final product, purine-6-sulfonyl fluoride, by column chromatography on silica gel. Characterize the purified compound by NMR and mass spectrometry.

II. Biochemical Characterization of Covalent Inhibition

Once the purine sulfonyl fluoride inhibitor is synthesized, its interaction with the target kinase must be quantitatively characterized. For covalent inhibitors, a simple IC50 value at a single time point is insufficient as it conflates initial binding affinity (K_I) with the rate of covalent bond formation (k_inact).[14][15] A time-dependent inhibition assay is therefore essential.

Workflow for Biochemical Potency Determination

cluster_biochem Biochemical Assay Workflow A Prepare Kinase, Substrate, ATP, and Inhibitor Solutions B Incubate Kinase and Inhibitor (Time-Course) A->B C Initiate Kinase Reaction (Add Substrate/ATP) B->C D Measure Kinase Activity (e.g., ADP-Glo) C->D E Data Analysis D->E F Determine k_obs for each Inhibitor Concentration E->F G Plot k_obs vs. [Inhibitor] F->G H Calculate k_inact and K_I G->H

Caption: Biochemical Potency Determination Workflow.

Protocol 2: Time-Dependent Kinase Inhibition Assay using ADP-Glo™

This protocol is designed to determine the kinetic parameters k_inact and K_I for a covalent inhibitor. The ADP-Glo™ assay is a luminescent assay that measures ADP produced during the kinase reaction.[16][17][18]

  • Reagent Preparation:

    • Prepare a stock solution of the purine sulfonyl fluoride inhibitor in 100% DMSO.

    • Prepare serial dilutions of the inhibitor in kinase assay buffer.

    • Prepare solutions of the target kinase, its specific substrate, and ATP at appropriate concentrations in kinase assay buffer.

  • Pre-incubation (Enzyme and Inhibitor):

    • In a multi-well plate, add the kinase solution to wells containing different concentrations of the inhibitor (and a DMSO vehicle control).

    • Incubate the plate for various time points (e.g., 0, 15, 30, 60, 120 minutes) at room temperature. This allows for the time-dependent covalent modification to occur.

  • Kinase Reaction:

    • Initiate the kinase reaction by adding a mixture of the substrate and ATP to each well.

    • Allow the kinase reaction to proceed for a fixed period (e.g., 60 minutes) during which the enzyme activity is in the linear range.

  • ADP Detection (ADP-Glo™ Protocol):

    • Add ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[18]

    • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.[18]

    • Measure the luminescence using a plate reader.

  • Data Analysis:

    • For each inhibitor concentration, plot the remaining enzyme activity against the pre-incubation time. Fit the data to a one-phase exponential decay equation to obtain the observed rate of inactivation (k_obs).

    • Plot the calculated k_obs values against the corresponding inhibitor concentrations.

    • Fit this plot to the Michaelis-Menten equation for irreversible inhibitors: k_obs = k_inact * [I] / (K_I + [I]) , where [I] is the inhibitor concentration. This will yield the values for k_inact (the maximal rate of inactivation) and K_I (the inhibitor concentration at half-maximal inactivation rate).[19] The ratio k_inact / K_I is the second-order rate constant that represents the efficiency of the covalent inhibitor.[14]

III. Validation of Target Engagement in a Cellular Context

Demonstrating that the inhibitor engages its intended target within the complex environment of a living cell is a critical validation step. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose, based on the principle that ligand binding stabilizes a protein against thermal denaturation.[3][17][20][21]

Protocol 3: Cellular Thermal Shift Assay (CETSA) with Western Blot Detection
  • Cell Culture and Treatment:

    • Culture the desired cell line to approximately 80-90% confluency.

    • Treat the cells with the purine sulfonyl fluoride inhibitor at various concentrations (and a DMSO vehicle control) for a specific duration (e.g., 1-2 hours) at 37°C.

  • Heating Step:

    • Harvest the cells and resuspend them in a buffered solution (e.g., PBS) containing protease inhibitors.

    • Aliquot the cell suspension into PCR tubes.

    • Heat the aliquots to a range of different temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes using a thermal cycler, followed by immediate cooling to 4°C.[10]

  • Cell Lysis and Fractionation:

    • Lyse the cells by freeze-thaw cycles (e.g., three cycles of freezing in liquid nitrogen and thawing at 25°C).[10]

    • Separate the soluble fraction (containing non-denatured proteins) from the precipitated aggregates by high-speed centrifugation (e.g., 20,000 x g for 20 minutes at 4°C).[10]

  • Western Blot Analysis:

    • Carefully collect the supernatant (soluble fraction).

    • Determine the protein concentration of each sample and normalize them.

    • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

    • Probe the membrane with a primary antibody specific for the target kinase, followed by a secondary antibody conjugated to a detectable marker (e.g., HRP).

    • Visualize the protein bands and quantify their intensity.

  • Data Analysis:

    • For each treatment condition, plot the quantified band intensity (soluble protein) as a function of temperature.

    • A shift in the melting curve to a higher temperature in the inhibitor-treated samples compared to the control indicates target engagement and stabilization.

IV. Confirming Irreversible Binding and Target Specificity

Two key experiments to confirm the covalent nature of the inhibitor and to identify its on- and off-targets are the cellular washout assay and quantitative proteomics.

Protocol 4: Cellular Washout Assay

This assay distinguishes between reversible and irreversible inhibition. The effects of an irreversible inhibitor should persist even after the compound is removed from the culture medium.[2][5][22]

  • Cell Treatment: Treat cells with the inhibitor for a defined period (e.g., 2 hours).

  • Washout: Remove the medium containing the inhibitor. Wash the cells multiple times (e.g., 3 times) with fresh, inhibitor-free medium.

  • Incubation: Add fresh medium and return the cells to the incubator for various time points (e.g., 0, 4, 24 hours).

  • Analysis: At each time point, lyse the cells and assess the phosphorylation status of the target kinase or a downstream substrate by Western blot. Persistent inhibition of signaling after washout is indicative of covalent binding.

Workflow for Proteome-Wide Target Identification

cluster_proteomics Quantitative Proteomics Workflow A Cell Treatment with Inhibitor vs. Vehicle B Cell Lysis and Protein Digestion (Trypsin) A->B C Peptide Labeling (e.g., TMT) B->C D Combine Labeled Peptides C->D E LC-MS/MS Analysis D->E F Data Analysis and Protein Quantification E->F G Identify On- and Off-Targets F->G

Caption: Quantitative Proteomics Workflow.

Protocol 5: Quantitative Chemoproteomics for Target Identification

This protocol uses activity-based protein profiling (ABPP) in a competitive format to identify the cellular targets of the purine sulfonyl fluoride inhibitor.[1][18][23][24]

  • Cell Treatment: Treat cells with the purine sulfonyl fluoride inhibitor at various concentrations, alongside a vehicle control.

  • Probe Labeling: Lyse the cells and treat the lysates with a broad-spectrum covalent probe that has a reporter tag (e.g., an alkyne). This probe will label the reactive residues of many proteins.

  • Click Chemistry: Use a copper-catalyzed click reaction to attach a biotin tag to the alkyne-labeled proteins.

  • Enrichment: Use streptavidin beads to pull down the biotin-tagged proteins.

  • On-Bead Digestion: Digest the enriched proteins into peptides using trypsin.

  • Tandem Mass Tag (TMT) Labeling: Label the peptides from each condition (different inhibitor concentrations and vehicle) with a different isobaric TMT reagent.[3][14][25]

  • LC-MS/MS Analysis: Combine the TMT-labeled peptide samples and analyze them by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: The relative abundance of each peptide across the different conditions can be determined from the TMT reporter ion intensities. Proteins whose labeling by the probe is competed off in a dose-dependent manner by the purine sulfonyl fluoride inhibitor are identified as its targets.

V. Illustrative Data and Case Studies

The successful development of covalent kinase inhibitors targeting Epidermal Growth Factor Receptor (EGFR) and Bruton's Tyrosine Kinase (BTK) serves as a powerful precedent for the purine sulfonyl fluoride approach.[13][25][26][27][28]

Representative Kinetic Data for Covalent Kinase Inhibitors
InhibitorTarget KinaseK_I (nM)k_inact (s⁻¹)k_inact / K_I (M⁻¹s⁻¹)Reference
Afatinib EGFR (WT)< 1≤ 2.1 x 10⁻³10⁵ - 10⁷[29]
CI-1033 EGFR (WT)< 1≤ 2.1 x 10⁻³10⁵ - 10⁷[29]
Ibrutinib BTK6.60.00751.1 x 10⁶[28]
Acalabrutinib BTK270.01043.8 x 10⁵[28]
Zanubrutinib BTK1.20.00998.2 x 10⁶[13]

Note: This table provides illustrative data for well-characterized covalent inhibitors to demonstrate the key kinetic parameters. Data for novel purine sulfonyl fluoride inhibitors would be generated using the protocols described herein.

Target Kinase Signaling Pathways

Understanding the signaling context of the target kinase is crucial for interpreting the cellular effects of the inhibitor. Below are simplified representations of the EGFR and BTK signaling pathways.

cluster_egfr EGFR Signaling Pathway EGF EGF EGFR EGFR EGF->EGFR Grb2 Grb2/Shc EGFR->Grb2 P PI3K PI3K EGFR->PI3K P SOS SOS Grb2->SOS Ras Ras SOS->Ras Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Nucleus Nucleus ERK->Nucleus Akt Akt PI3K->Akt Proliferation Proliferation, Survival Akt->Proliferation Nucleus->Proliferation

Caption: Simplified EGFR Signaling Pathway.

cluster_btk BTK Signaling Pathway BCR BCR LynSyk Lyn/Syk BCR->LynSyk BTK BTK LynSyk->BTK P PLCy2 PLCγ2 BTK->PLCy2 P IP3 IP3 PLCy2->IP3 DAG DAG PLCy2->DAG Ca Ca²⁺ Mobilization IP3->Ca PKC PKC DAG->PKC NFkB NF-κB PKC->NFkB Proliferation B-cell Proliferation, Survival NFkB->Proliferation

Caption: Simplified BTK Signaling Pathway.

VI. Conclusion

The strategic combination of the purine scaffold with a sulfonyl fluoride warhead represents a powerful approach for the development of novel covalent inhibitors. The methodologies outlined in this guide provide a comprehensive framework for the synthesis, biochemical characterization, and cellular validation of these next-generation therapeutics. By employing these robust protocols, researchers can confidently advance their covalent inhibitor discovery programs, paving the way for new treatments for a wide range of diseases.

References

  • Sharma, S., Mehndiratta, S., Kumar, S. et al. (2015). Purine Analogues as Kinase Inhibitors: A Review. Taipei Medical University.
  • Dong, J., Krasnova, L., Finn, M.G., Sharpless, K.B. (2019). SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase. PNAS.
  • Zhang, C. (2016). A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors. Oncotarget.
  • Sharma, S., et al. (2015). Purine Analogues as Kinase Inhibitors: A Review. PubMed.
  • Zhang, T., et al. (2018). A Chemoproteomic Strategy for Direct and Proteome-Wide Covalent Inhibitor Target-Site Identification. Journal of the American Chemical Society.
  • Abdel-Halim, M., et al. (2016). Covalent EGFR Inhibitors: Binding Mechanisms, Synthetic Approaches, and Clinical Profiles. Archiv der Pharmazie.
  • Schwartz, P. A., et al. (2014). Covalent EGFR inhibitor analysis reveals importance of reversible interactions to potency and mechanisms of drug resistance.
  • Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI Bookshelf.
  • Gu, D., et al. (2022). Covalent Bruton tyrosine kinase inhibitors across generations: A focus on zanubrutinib.
  • Ball, N. D., et al. (2022). Facile synthesis of sulfonyl fluorides from sulfonic acids.
  • Patricelli, M. P., et al. (2016). A roadmap to evaluate the proteome-wide selectivity of covalent kinase inhibitors.
  • Molina, D. M., et al. (2013). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Review of Pharmacology and Toxicology.
  • Sharma, S., et al. (2015). Purine Analogues as Kinase Inhibitors: A Review. Ingenta Connect.
  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science.
  • Wu, P. (2020). Next-generation precision medicine through covalent reactivity: from click chemistry to 'undruggable' targets. Duke Department of Biochemistry.
  • Bare, G. A. L. (2023). Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. The Journal of Organic Chemistry.
  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
  • Schröder, M., & Chaikuad, A. (2021). Assessing reversible and irreversible binding effects of kinase covalent inhibitors through ADP-Glo assays. STAR Protocols.
  • Jones, L. H., et al. (2023). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. Expert Opinion on Drug Discovery.
  • Qin, H.-L., & Sun, Z.-H. (2019).
  • Woyach, J. A., et al. (2024). Covalent Bruton's Tyrosine Kinase Inhibitors in Chronic Lymphocytic Leukemia. Clinical Lymphoma, Myeloma & Leukemia.
  • Robers, M. B., et al. (2018). A widely-applicable high-throughput cellular thermal shift assay (CETSA) using split Nano Luciferase.
  • Promega Corporation. (n.d.). ADP-Glo™ Kinase Assay Protocol. Promega.
  • Barf, T., et al. (2017). Structure-Function Relationships of Covalent and Non-Covalent BTK Inhibitors. Frontiers in Immunology.
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  • Carna Biosciences. (n.d.). QS S Assist KINASE_ADP-GloTM Kit. Kinase Logistics Europe.
  • Kuzmic, P. (2024). Evaluation of covalent inhibition potency. BioKin, Ltd.
  • Hemmerich, P., & Speier, G. (1974). Photo-oxidation of 6-mercaptopurine in aqueous solution. RSC Publishing.
  • Kuzmic, P. (2015). Determination of kinact and Ki for covalent inhibition using the OmniaR assay. BioKin, Ltd.
  • Zhang, C. (2016). A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors. NIH.
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  • Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. PubMed.
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Method

applications of 6-Chloro-1H-Purine-2-sulfonyl fluoride in chemical biology.

An Application Guide to 6-Chloro-1H-Purine-2-sulfonyl fluoride for Chemical Biology and Drug Discovery Prepared for: Researchers, Scientists, and Drug Development Professionals This document serves as a detailed technica...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to 6-Chloro-1H-Purine-2-sulfonyl fluoride for Chemical Biology and Drug Discovery

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document serves as a detailed technical guide on the applications of 6-Chloro-1H-Purine-2-sulfonyl fluoride, a covalent chemical probe. By integrating a privileged purine scaffold with a reactive sulfonyl fluoride warhead, this molecule offers a powerful tool for investigating ATP-binding proteins and advancing covalent drug discovery.

Introduction: A Tale of Two Moieties

In the landscape of chemical biology, covalent probes have become indispensable tools for identifying and validating protein targets, mapping binding sites, and developing potent, long-acting therapeutics.[1] The efficacy of such a probe is dictated by the synergy between its two core components: a recognition element that guides the molecule to a specific protein or family of proteins, and a reactive warhead that forms a stable, covalent bond with a proximal amino acid residue.

6-Chloro-1H-Purine-2-sulfonyl fluoride is a prime example of this design philosophy. It combines:

  • The Purine Scaffold : A well-established ATP mimetic, this heterocyclic system provides an intrinsic affinity for the vast family of ATP-binding proteins, including kinases, ATPases, and metabolic enzymes.[2] It acts as the "guidance system," directing the probe to the conserved nucleotide-binding pockets of these crucial cellular regulators.

  • The Sulfonyl Fluoride (SF) Warhead : A "privileged" electrophile in chemical biology, the SF group possesses a finely tuned reactivity.[1][3] Unlike more aggressive electrophiles, it balances stability in aqueous biological environments with the capacity to react with a range of nucleophilic amino acid residues, expanding the scope of potential targets beyond the canonical cysteine.[4][5]

This guide details the mechanism, applications, and detailed protocols for deploying 6-Chloro-1H-Purine-2-sulfonyl fluoride as a robust tool for activity-based protein profiling (ABPP), target identification, and covalent inhibitor design.

Section 1: The Chemistry of Covalent Engagement

Mechanism of Action: Sulfur(VI)-Fluoride Exchange (SuFEx)

The covalent modification of proteins by 6-Chloro-1H-Purine-2-sulfonyl fluoride proceeds through a mechanism known as Sulfur(VI)-Fluoride Exchange (SuFEx).[6] Once the purine scaffold has guided the probe into a protein's binding pocket, a suitably positioned nucleophilic amino acid side chain attacks the electrophilic sulfur atom of the sulfonyl fluoride. This attack, facilitated by the protein microenvironment, leads to the displacement of the fluoride ion and the formation of a highly stable sulfonate ester (with Tyr, Ser, Thr) or sulfonamide (with Lys, His) bond.[5][7]

cluster_0 Step 1: Reversible Binding cluster_1 Step 2: Covalent Reaction (SuFEx) Probe Purine-SO₂F (Probe) Protein Protein + :Nu-R (e.g., Lys, Tyr) Probe->Protein Non-covalent recognition Complex [Protein···Probe Complex] Adduct Protein-Nu-SO₂-Purine (Covalent Adduct) + F⁻ Complex->Adduct Irreversible Modification

Figure 1: General mechanism of covalent protein modification.

Target Residue Selectivity

The sulfonyl fluoride warhead is exceptionally versatile, capable of reacting with a broad range of nucleophilic residues. This includes serine, threonine, tyrosine, lysine, and histidine.[5] The specific residue that is modified by the probe is context-dependent, determined by which nucleophile is optimally positioned within the binding site once the probe is non-covalently bound. This promiscuity is a key advantage, as it allows for the targeting of proteins that may lack a reactive cysteine in their binding pockets.[4]

While SF groups can react with cysteine, the resulting thiosulfonate ester adduct is often unstable and can collapse to a sulfinic acid, making it less suitable for durable protein labeling compared to the stable bonds formed with oxygen or nitrogen nucleophiles.[7][8]

Section 2: Core Applications in Chemical Biology

Activity-Based Protein Profiling (ABPP)

ABPP utilizes reactive probes to assess the functional state of enzymes within complex biological systems like cell lysates or living cells.[9] An alkyne- or azide-functionalized version of 6-Chloro-1H-Purine-2-sulfonyl fluoride can be used to label active ATP-binding proteins. Following labeling, a reporter tag (e.g., a fluorophore or biotin) is attached via click chemistry, enabling visualization or enrichment of the targeted proteins.[10] This approach provides a direct readout of enzymatic activity, as the probe will only label proteins in their active conformation.

cluster_analysis Downstream Analysis start Complex Proteome (e.g., Cell Lysate) probe Incubate with Alkyne-Purine-SO₂F start->probe click Click Chemistry: Add Azide-Reporter (Biotin or Fluorophore) probe->click gel In-gel Fluorescence (Visualization) click->gel Fluorophore Tag ms Affinity Purification (Biotin) + LC-MS/MS (Identification) click->ms Biotin Tag

Figure 2: Workflow for Activity-Based Protein Profiling (ABPP).

Target Identification and Competitive Profiling

This probe is an excellent tool for target validation. In a competitive profiling experiment, a cell lysate is pre-incubated with a non-covalent inhibitor before adding the covalent probe.[10] If the inhibitor binds to the same target, it will block the covalent labeling by the probe. This reduction in labeling, quantifiable by mass spectrometry or in-gel fluorescence, provides direct evidence of target engagement in a native biological system.

Foundation for Covalent Inhibitor Development

Proteins identified as targets of 6-Chloro-1H-Purine-2-sulfonyl fluoride can be pursued for the development of highly selective and potent covalent inhibitors. The purine scaffold can be chemically modified to improve affinity and selectivity, while the sulfonyl fluoride warhead ensures a prolonged duration of action through irreversible binding. This strategy is particularly valuable for overcoming drug resistance mechanisms that arise from mutations affecting non-covalent drug binding.

Section 3: Experimental Protocols

These protocols are designed as a starting point and should be optimized for the specific protein or system under investigation.

Protocol 3.1: In Vitro Labeling of a Purified Protein

This protocol is used to confirm direct covalent modification of a purified protein of interest.

Materials:

  • Purified protein of interest (e.g., a kinase)

  • 6-Chloro-1H-Purine-2-sulfonyl fluoride (Probe)

  • Assay Buffer: 50 mM HEPES, 150 mM NaCl, pH 7.4

  • DMSO (Dimethyl sulfoxide)

  • Quench Solution: 4X LDS sample buffer

  • Analysis: SDS-PAGE with Coomassie staining or intact protein LC-MS

Procedure:

  • Prepare a 10 mM stock solution of the probe in DMSO.

  • In a microcentrifuge tube, dilute the purified protein to a final concentration of 2-5 µM in Assay Buffer.

  • Add the probe to the protein solution to achieve the desired final concentration (e.g., 10-50 µM). Ensure the final DMSO concentration is ≤1%. Include a DMSO-only control.

  • Incubate the reaction at room temperature or 37°C for 1-4 hours.

  • Quench the reaction by adding 1/3 volume of 4X LDS sample buffer.

  • Boil the samples at 95°C for 5 minutes.

  • Analyze the samples by SDS-PAGE to observe any potential mobility shifts or by intact protein LC-MS to confirm a mass adduct corresponding to the probe.

Table 1: Recommended Starting Conditions for In Vitro Labeling

ParameterRecommended RangeNotes
Probe Concentration1 - 100 µMStart with a 10-fold molar excess over the protein.
Protein Concentration1 - 10 µMSufficient for detection by MS or Coomassie.
BufferHEPES or Tris, pH 7.2-8.0Avoid buffers with primary amines (e.g., glycine).
Temperature25°C - 37°CHigher temperatures may accelerate the reaction.
Incubation Time30 min - 4 hoursPerform a time-course experiment for optimization.
Protocol 3.2: Proteome-Wide Profiling in Cell Lysate

This protocol requires an alkyne- or azide-functionalized analogue of the probe for downstream detection via click chemistry.[11]

Materials:

  • Alkyne-functionalized Purine-SO₂F Probe

  • Cultured cells (e.g., HEK293T, Jurkat)

  • Lysis Buffer: PBS with 0.1% NP-40 and protease inhibitors (serine hydrolase inhibitors like PMSF should be excluded).

  • Click Chemistry Reagents: Azide-functionalized reporter (e.g., Azide-Rhodamine or Azide-Biotin), CuSO₄, TBTA ligand, and a reducing agent like Sodium Ascorbate or TCEP.

Procedure:

  • Cell Lysis: Harvest cultured cells and wash with cold PBS. Lyse the cells in Lysis Buffer on ice for 30 minutes. Clarify the lysate by centrifugation at 14,000 x g for 20 minutes at 4°C.

  • Protein Quantification: Determine the protein concentration of the supernatant using a BCA or Bradford assay. Adjust the concentration to 1-2 mg/mL.

  • Probe Labeling: Incubate 50 µL of the cell lysate with the alkyne-probe (e.g., 1-10 µM final concentration) for 1 hour at room temperature. Include a DMSO vehicle control.

  • Click Chemistry: To the labeled lysate, add the click chemistry reagents according to a standard copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) protocol. For example, add azide-reporter (e.g., 100 µM), TCEP (1 mM), TBTA (100 µM), and CuSO₄ (1 mM). Incubate for 1 hour at room temperature in the dark.

  • Analysis:

    • Fluorescence Gel: Quench the reaction with SDS-PAGE loading buffer, separate proteins on a gel, and visualize labeled proteins using a fluorescence scanner.

    • Proteomic Identification: If using a biotin reporter, enrich the labeled proteins using streptavidin beads. Digest the on-bead proteins with trypsin and identify them by nanoLC-MS/MS.

Section 4: Troubleshooting

Table 2: Common Issues and Solutions

ProblemPossible Cause(s)Suggested Solution(s)
No/Weak Labeling Probe concentration is too low; Incubation time is too short; Protein is inactive or lacks a targetable residue.Increase probe concentration and/or incubation time. Run a positive control with a known target. Confirm protein activity with a functional assay.
High Background Labeling Probe is unstable or overly reactive under assay conditions; Non-specific binding.Decrease probe concentration. Include a wash step after labeling (for intact cells). Add a mild detergent (e.g., 0.1% SDS) to the wash buffer.
Inconsistent Results Inconsistent lysate preparation; Reagent degradation.Standardize lysate preparation protocol. Prepare fresh stock solutions of the probe and click chemistry reagents.

References

  • National Center for Biotechnology Information. (n.d.). Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry. PubMed Central. Retrieved from [Link]

  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. Retrieved from [Link]

  • Parker, C. G., & Jones, L. H. (2020). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science, 11(30), 7757–7765. Retrieved from [Link]

  • Pujari, V., et al. (2012). Sulfonyl fluoride analogues as activity-based probes for serine proteases. Angewandte Chemie International Edition, 51(45), 11252-11255. Retrieved from [Link]

  • Am Ende, C. W., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. Journal of the American Chemical Society, 145(4), 2444–2454. Retrieved from [Link]

  • Grossman, J. E., et al. (2022). Activity-based protein profiling identifies alternating activation of enzymes involved in the bifidobacterium shunt pathway or mucin degradation in the gut microbiome response to soluble dietary fiber. Nature Microbiology, 7, 1469–1481. Retrieved from [Link]

  • ChemInform. (2015). Sulfonyl Fluorides as Privileged Warheads in Chemical Biology. ChemInform, 46(32). Retrieved from [Link]

  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Semantic Scholar. Retrieved from [Link]

  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659. Retrieved from [Link]

  • Willems, L. I., et al. (2017). Bioorthogonal Reactions in Activity-Based Protein Profiling. Molecules, 22(4), 598. Retrieved from [Link]

  • Am Ende, C. W., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. Journal of the American Chemical Society, 145(4), 2444-2454. Retrieved from [Link]

  • Parker, C. G., et al. (2023). Direct mapping of ligandable tyrosines and lysines in cells with chiral sulfonyl fluoride probes. Nature Chemical Biology, 19, 1285–1294. Retrieved from [Link]

  • Ahmadi, M., et al. (2017). A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry, 15(40), 8672-8679. Retrieved from [Link]

  • Lamb, K. N., et al. (2022). Reactive chemistry for covalent probe and therapeutic development. Nature Reviews Chemistry, 6, 881–899. Retrieved from [Link]

  • de Jong, D., et al. (2022). Activity-based protein profiling reveals deubiquitinase and aldehyde dehydrogenase targets of a cyanopyrrolidine probe. RSC Medicinal Chemistry, 13, 1033-1042. Retrieved from [Link]

  • de Jong, D., et al. (2022). Activity-based protein profiling reveals deubiquitinase and aldehyde dehydrogenase targets of a cyanopyrrolidine probe. RSC Medicinal Chemistry, 13(8), 1033-1042. Retrieved from [Link]

  • Wang, F., et al. (2023). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation. Nature Communications, 14(1), 5157. Retrieved from [Link]

  • Am Ende, C. W., et al. (2024). Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators. RSC Medicinal Chemistry, 15(2), 607-611. Retrieved from [Link]

  • Moses, J. E., et al. (2023). Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. The Journal of Organic Chemistry, 88(7), 4761–4764. Retrieved from [Link]

  • Sharpless, K. B., et al. (2023). Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source. ResearchGate. Retrieved from [Link]

  • ResearchGate. (n.d.). A) A previously reported sulfonyl fluoride probe for covalent lysine... Retrieved from [Link]

  • Jones, L. H., et al. (2015). Rational targeting of active-site tyrosine residues using sulfonyl fluoride probes. ACS Chemical Biology, 10(4), 1011-1019. Retrieved from [Link]

  • H3 Biomedicine Inc. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. Biochemistry, 62(14), 2147-2160. Retrieved from [Link]

  • Jones, L. H., et al. (2020). “Inverse Drug Discovery” strategy to identify proteins that are targeted by latent electrophiles – exemplified by arylfluorosulfates. bioRxiv. Retrieved from [Link]

  • Hallstrom, K. N., et al. (2018). Facile synthesis of sulfonyl fluorides from sulfonic acids. Chemical Communications, 54(76), 10708-10711. Retrieved from [Link]

Sources

Application

Application Note: Mass Spectrometry Analysis of Peptides Modified by 6-Chloro-1H-Purine-2-sulfonyl fluoride

Authored by: A Senior Application Scientist Introduction The landscape of covalent drug discovery is rapidly expanding beyond traditional cysteine-targeting warheads. Among the most promising classes of electrophiles are...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: A Senior Application Scientist

Introduction

The landscape of covalent drug discovery is rapidly expanding beyond traditional cysteine-targeting warheads. Among the most promising classes of electrophiles are sulfonyl fluorides (SFs), which offer the ability to target a broader range of nucleophilic amino acid residues.[1] This versatility makes them invaluable tools for developing novel chemical probes and covalent inhibitors against proteins that lack accessible cysteines.[1] 6-Chloro-1H-Purine-2-sulfonyl fluoride (6-CP-SF) is a representative member of this class, combining the reactive sulfonyl fluoride warhead with a purine scaffold, a common motif in kinase inhibitors. Understanding the nature of the covalent adducts formed by such compounds is critical for mechanism-of-action studies, target validation, and rational drug design.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the mass spectrometry-based analysis of peptides and proteins covalently modified by 6-Chloro-1H-Purine-2-sulfonyl fluoride. We will delve into the underlying principles of sulfonyl fluoride reactivity, provide detailed protocols for sample preparation and analysis, and discuss key data interpretation strategies. The methodologies described herein are designed to be robust and self-validating, ensuring high-confidence identification of modification sites.

Part 1: The Chemistry of Sulfonyl Fluoride Probes
1.1. Reactivity Profile of Sulfonyl Fluorides

Unlike electrophiles that exclusively target the highly nucleophilic cysteine, sulfonyl fluorides exhibit a broader reactivity profile.[2][3] They are known to form stable covalent bonds with a variety of nucleophilic amino acid residues, including:

  • Serine (Ser) and Threonine (Thr): The hydroxyl groups of these residues can attack the electrophilic sulfur atom of the sulfonyl fluoride. This reactivity is famously exploited by inhibitors of serine proteases like Phenylmethylsulfonyl fluoride (PMSF).[3]

  • Tyrosine (Tyr): The phenolic hydroxyl group of tyrosine is a primary target for sulfonyl fluorides. The local microenvironment within a protein's binding pocket, particularly the presence of basic residues (Lys, Arg, His), can enhance tyrosine reactivity.[4]

  • Lysine (Lys): The primary amine of the lysine side chain can also act as a nucleophile. The reactivity of lysine is often modulated by the presence of nearby acidic residues (Glu, Asp).[4]

  • Histidine (His): The imidazole side chain of histidine presents another potential nucleophilic target.[2][3]

This broad reactivity makes sulfonyl fluorides privileged warheads for exploring the liganded proteome and developing covalent inhibitors for a wider range of protein targets.[1]

1.2. Proposed Reaction Mechanism of 6-CP-SF with a Peptide

The covalent modification of a peptide by 6-CP-SF proceeds via a nucleophilic attack from an amino acid side chain on the sulfur atom of the sulfonyl fluoride group. This results in the displacement of the fluoride as a leaving group and the formation of a stable sulfonamide or sulfonate ester bond.

Diagram 1: Proposed Reaction Mechanism

Reaction_Mechanism cluster_reactants Reactants cluster_product Product Peptide Peptide-Nu-H (e.g., Tyr-OH, Lys-NH2) Modified_Peptide Peptide-Nu-SO2-Purine-Cl (Covalently Modified Peptide) Peptide->Modified_Peptide Nucleophilic Attack HF H-F Peptide->HF CPSF 6-Chloro-1H-Purine-SO2F (6-CP-SF) CPSF->Modified_Peptide CPSF->HF

Caption: Reaction of 6-CP-SF with a nucleophilic amino acid residue (Nu).

1.3. Calculating the Mass Shift

A critical aspect of identifying any covalent modification by mass spectrometry is knowing the precise mass that is added to the peptide. For 6-Chloro-1H-Purine-2-sulfonyl fluoride, we must first calculate the mass of the moiety that is transferred to the amino acid residue.

The molecular formula of 6-Chloro-1H-Purine-2-sulfonyl fluoride is C₅H₂ClFN₄O₂S. The modification reaction involves the loss of a hydrogen atom from the nucleophilic amino acid and the loss of the fluorine atom from the sulfonyl fluoride.

  • Mass of 6-CP-SF (C₅H₂ClFN₄O₂S): 236.62 g/mol

  • Mass of Fluorine (F): 18.998 g/mol

  • Mass of Adducted Moiety (C₅H₂ClN₄O₂S): 236.62 - 18.998 = 217.622 g/mol

  • Mass of Hydrogen (H) lost from peptide: 1.008 g/mol

  • Net Monoisotopic Mass Shift: 217.622 - 1.008 = 216.614 g/mol

This calculated mass shift is the value that will be used in the mass spectrometry data analysis to search for peptides modified by 6-CP-SF.

Part 2: Experimental Protocols

This section outlines the key experimental workflows for analyzing protein and peptide modifications by 6-CP-SF, from initial labeling to mass spectrometry analysis.

Diagram 2: Overall Experimental Workflow

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis Mass Spectrometry Analysis cluster_data Data Processing Labeling Protein Labeling with 6-CP-SF Denature Denaturation, Reduction, Alkylation Labeling->Denature Digestion Proteolytic Digestion (e.g., Trypsin) Denature->Digestion LCMS LC-MS/MS Analysis (DDA or DIA) Digestion->LCMS Enrichment Optional: Peptide Enrichment Digestion->Enrichment Search Database Search (with variable modification) LCMS->Search Validation Manual Spectra Validation Search->Validation Quant Site Occupancy Quantification (optional) Validation->Quant Enrichment->LCMS

Caption: General workflow for identifying 6-CP-SF peptide modifications.

2.1. Protocol 1: Intact Protein Analysis

This protocol is designed to confirm the covalent modification at the whole protein level. It provides a rapid assessment of whether the compound has reacted with the target protein and can give an indication of the stoichiometry of the modification.[5][6]

Objective: To verify covalent binding and determine the number of 6-CP-SF molecules bound per protein molecule.

Materials:

  • Purified target protein in a suitable buffer (e.g., PBS or HEPES, pH 7.4)

  • 6-Chloro-1H-Purine-2-sulfonyl fluoride (6-CP-SF) stock solution in DMSO

  • LC-MS grade water and acetonitrile

  • Formic acid

Procedure:

  • Incubation:

    • In separate microcentrifuge tubes, prepare a control sample (protein + DMSO) and a treatment sample (protein + 6-CP-SF). A typical final protein concentration is 1-5 µM, with a 5-10 fold molar excess of the compound.

    • Incubate the reactions at a suitable temperature (e.g., 37°C) for a predetermined time (e.g., 1-4 hours).

  • Sample Cleanup (Optional but Recommended):

    • If the buffer contains non-volatile salts, perform a buffer exchange using a desalting column or ultrafiltration device suitable for the protein's molecular weight.

  • LC-MS Analysis:

    • Dilute the samples in 0.1% formic acid in water to a final concentration of approximately 1 µM.

    • Inject the samples onto a reverse-phase LC column (e.g., C4 or C8) connected to a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

    • Elute the protein using a gradient of acetonitrile in water with 0.1% formic acid.

  • Data Analysis:

    • Deconvolute the resulting multi-charged mass spectra to obtain the zero-charge mass of the protein in both the control and treated samples.

    • Compare the masses. A mass increase corresponding to multiples of 216.614 Da in the treated sample confirms covalent modification.[6]

2.2. Protocol 2: Bottom-Up Proteomics for Modification Site Identification

This is the core protocol for identifying the specific amino acid residue(s) modified by 6-CP-SF.

Objective: To pinpoint the exact location of the covalent modification on the protein sequence.

Materials:

  • 6-CP-SF-modified protein sample (from a similar incubation as in Protocol 1)

  • Urea or Guanidine HCl

  • Dithiothreitol (DTT)

  • Iodoacetamide (IAA)

  • Trypsin (or other suitable protease)

  • Formic acid

  • C18 desalting spin columns or StageTips

Procedure:

  • Denaturation, Reduction, and Alkylation:

    • To the protein sample, add urea to a final concentration of 8 M to denature the protein.

    • Add DTT to a final concentration of 10 mM and incubate at 56°C for 30 minutes to reduce disulfide bonds.

    • Cool to room temperature and add IAA to a final concentration of 20 mM. Incubate in the dark for 30 minutes to alkylate free cysteines. This step prevents disulfide scrambling and ensures consistent digestion.

  • Proteolytic Digestion:

    • Dilute the sample with a suitable buffer (e.g., 50 mM ammonium bicarbonate) to reduce the urea concentration to <1 M, which is necessary for trypsin activity.

    • Add trypsin at a 1:50 (trypsin:protein) w/w ratio and incubate overnight at 37°C.

  • Peptide Desalting:

    • Acidify the digest with formic acid to a final concentration of 1%.

    • Desalt the peptides using a C18 StageTip or spin column according to the manufacturer's protocol. This removes salts and detergents that interfere with mass spectrometry.[7]

    • Elute the peptides and dry them in a vacuum centrifuge.

  • LC-MS/MS Analysis:

    • Reconstitute the dried peptides in 0.1% formic acid in water.

    • Analyze the peptide mixture by LC-MS/MS using a data-dependent acquisition (DDA) method.[8] In DDA, the mass spectrometer automatically selects the most intense peptide ions from a full MS scan for fragmentation (MS/MS).

    • Ensure the MS/MS acquisition settings are optimized for peptide fragmentation (e.g., using HCD or CID).

2.3. Optional Protocol: Enrichment of Modified Peptides

Due to the often sub-stoichiometric nature of covalent modifications, enriching for the modified peptides can significantly improve their detection.[9][10]

Objective: To increase the concentration of 6-CP-SF-modified peptides relative to unmodified peptides.

Rationale: The purine moiety of 6-CP-SF increases the hydrophobicity of the modified peptide. This property can be exploited for enrichment using Hydrophilic Interaction Liquid Chromatography (HILIC) or mixed-mode chromatography.[11][12]

Procedure (Conceptual):

  • After tryptic digestion, fractionate the peptide mixture using an offline HILIC or reverse-phase chromatography at a basic pH.

  • Collect fractions and analyze each by LC-MS/MS.

  • The modified, more hydrophobic peptides are expected to elute in later fractions in a reverse-phase separation. This pre-fractionation reduces the complexity of the sample injected into the mass spectrometer, increasing the chances of selecting the modified peptide for MS/MS.

Part 3: Data Analysis and Interpretation

Accurate data analysis is paramount for the confident identification of modification sites.

3.1. Database Searching

The raw MS/MS data should be searched against a protein database containing the sequence of the target protein.

Key Search Parameters:

  • Software: Use a standard proteomics search engine (e.g., MaxQuant, Sequest, Mascot).[7]

  • Enzyme: Specify Trypsin with up to 2 missed cleavages.

  • Fixed Modification: Carbamidomethyl (C) (+57.021 Da) from the IAA treatment.

  • Variable Modifications:

    • Oxidation (M) (+15.995 Da) - a common artifact.

    • 6-CP-SF adduct (S, T, Y, K, H) (+216.614 Da) - This is the crucial parameter for identifying the modification of interest. Searching on all potential target residues is recommended.

  • Mass Tolerances: Set appropriate mass tolerances for precursor and fragment ions based on the mass spectrometer used (e.g., 10 ppm for precursor, 0.02 Da for fragments on an Orbitrap).

3.2. Manual Spectra Validation

Automated search engine results must be manually validated to ensure confidence in the identification.

What to look for in the MS/MS spectrum of a modified peptide:

  • Mass Accuracy: The precursor mass of the identified peptide should match the theoretical mass within the set tolerance.

  • Fragment Ion Coverage: A good quality spectrum will have a series of b- and y-ions that cover the majority of the peptide backbone.

  • Site-Localizing Fragment Ions: Critically, look for fragment ions that "bracket" the proposed modification site. The mass of the fragment ion containing the modification will be shifted by +216.614 Da. For example, if a tyrosine (Y) at position 5 is modified, the y-ions y1 through y4 should have their expected masses, while y5 and all subsequent y-ions should show the mass shift.

  • Absence of Ambiguity: Ensure there are no other potential modification sites on the peptide that could also explain the observed mass shift.

Table 1: Expected Mass Adducts for Database Searching

ModificationTarget ResiduesMonoisotopic Mass Shift (Da)Rationale
6-CP-SF AdductSer, Thr, Tyr, Lys, His+216.614Covalent modification by 6-Chloro-1H-Purine-2-sulfonyl fluoride with loss of HF.
CarbamidomethylCys+57.021Fixed modification from iodoacetamide treatment to prevent disulfide bond reformation.
OxidationMet+15.995Common variable modification due to sample handling.
Conclusion

The analysis of peptides modified by novel covalent probes like 6-Chloro-1H-Purine-2-sulfonyl fluoride is a multi-step process that requires careful experimental design and rigorous data analysis. By combining intact protein analysis with bottom-up proteomics, researchers can confidently confirm covalent modification and identify the specific sites of interaction. The protocols and data analysis strategies outlined in this application note provide a robust framework for characterizing the reactivity of 6-CP-SF and other sulfonyl fluoride-based probes, thereby accelerating the development of next-generation covalent therapeutics.

References
  • Current time inform
  • Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing. (2015-03-16). [Link]

  • Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments. PMC - NIH. [Link]

  • Covalent Chemical Tools for Profiling Post-Translational Modifications. PMC - NIH. [Link]

  • Analysis of covalent peptide modification artifacts created during sample preparation. ResearchGate. [Link]

  • Enrichment Strategies - Analysis of Protein Post-Translational Modifications by Mass Spectrometry. [Link]

  • Sulfonyl fluoride analogues as activity-based probes for serine proteases. PubMed. (2012-11-05). [Link]

  • Analysis of Posttranslational Modifications of Proteins by Tandem Mass Spectrometry. Cold Spring Harbor Perspectives in Biology. (2018-05-21). [Link]

  • Direct target site identification of a sulfonyl-triazole covalent kinase probe by LC-MS chemical proteomics. PMC - NIH. [Link]

  • Structure-based design and analysis of SuFEx chemical probes. PMC - NIH. (2020-01-06). [Link]

  • Analysis of Covalent Modifications of Proteins by Oxidized Phospholipids Using a Novel Method of Peptide Enrichment. NIH. [Link]

  • Solid Phase Synthesis of Fluorosulfate Containing Macrocycles for Chemoproteomic Workflows. Stanford Medicine. [Link]

  • Reversible Covalent Inhibitor Binding Assay. Domainex. [Link]

  • Enrichment techniques for modified proteins and peptides. Proteomics Class Notes. [Link]

  • Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. ACS Publications. [Link]

  • Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing. (2023-01-20). [Link]

  • Chemoproteomic methods for covalent drug discovery. PMC - PubMed Central. [Link]

  • The Characterization of Protein Post-Translational Modifications by Mass Spectrometry. Accounts of Chemical Research - ACS Publications. [Link]

  • Technologies for Direct Detection of Covalent Protein–Drug Adducts. MDPI. [Link]

  • Using Mass Spectrometry To Rapidly Facilitate Covalent Drug Discovery. Peak Proteins. [Link]

  • Using Covalent Labeling and Mass Spectrometry to Study Protein Binding Sites of Amyloid Inhibiting Molecules. PMC - NIH. [Link]

  • Comprehensive Analysis of Protein Modifications by Top-Down Mass Spectrometry. Circulation: Cardiovascular Genetics. (2011-12-01). [Link]

  • Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label. PubMed. (2021-07-26). [Link]

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Method

Application Note: Leveraging 6-Chloro-1H-Purine-2-sulfonyl Fluoride in SuFEx Click Chemistry for Covalent Ligand Discovery

Abstract The paradigm of covalent drug discovery is rapidly expanding beyond its traditional reliance on cysteine-targeting electrophiles. A key driver of this evolution is the emergence of Sulfur(VI) Fluoride Exchange (...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The paradigm of covalent drug discovery is rapidly expanding beyond its traditional reliance on cysteine-targeting electrophiles. A key driver of this evolution is the emergence of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a next-generation click reaction that offers unparalleled precision and biocompatibility.[1][2][3] Sulfonyl fluoride (SF) electrophiles exhibit a unique combination of high stability in aqueous environments and context-dependent reactivity, enabling the covalent modification of a broad range of nucleophilic amino acid residues.[4][5] This application note details the scientific rationale and provides actionable protocols for the use of 6-Chloro-1H-Purine-2-sulfonyl fluoride derivatives as powerful tools in chemical biology and drug development. By wedding a privileged purine scaffold, known to target nucleotide-binding sites, with the SuFEx warhead, these compounds serve as highly specific probes for developing covalent inhibitors and mapping protein interactions.[6]

Part 1: The Science of SuFEx and Privileged Scaffolds

The SuFEx Reaction: A New Paradigm in Click Chemistry

Sulfur(VI) Fluoride Exchange (SuFEx) has been heralded as a successor to the well-established copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, offering unique advantages for biological applications.[7] Unlike sulfonyl chlorides, which are prone to reductive collapse, the sulfur-fluorine bond is exceptionally stable to hydrolysis, oxidation, and reduction.[1][8][9] However, this latent reactivity can be unleashed in the presence of appropriate nucleophiles, proceeding through a clean, high-yield substitution mechanism that is often accelerated by proximity to a biological target.[10][11] This metal-free ligation is characterized by its simplicity, reliability, and compatibility with aqueous systems, fulfilling the core tenets of click chemistry.[1][2]

The mechanism is driven by the highly electrophilic nature of the hexavalent sulfur center. A nucleophile, such as the side chain of an amino acid residue, attacks the sulfur atom, leading to the displacement of the fluoride ion.[7]

Figure 1: Generalized SuFEx Reaction Mechanism.
The Sulfonyl Fluoride Warhead: Beyond Cysteine Targeting

A significant limitation of traditional covalent inhibitors is their near-exclusive targeting of cysteine, a relatively rare amino acid.[12] Sulfonyl fluorides shatter this limitation by their ability to covalently engage a wide array of nucleophilic residues, including serine, threonine, tyrosine, lysine, and histidine, in a context-specific manner.[5][12][13]

This remarkable specificity arises from a phenomenon known as "proximity-enabled reactivity". The sulfonyl fluoride warhead is largely inert in the bulk solvent but becomes highly reactive when a binding event brings it into close and sustained proximity with a nucleophilic residue within a protein's binding pocket.[10][11] This ensures that covalent modification is highly selective for the intended target, minimizing off-target effects.

Target ResidueNucleophilic GroupTypical Adduct Mass ShiftSuitability for Covalent Inhibition
Tyrosine (Tyr)Phenolic hydroxyl- F + O-TyrExcellent, stable linkage
Lysine (Lys)ε-amino- F + NH-LysExcellent, stable linkage
Serine (Ser)Hydroxyl- F + O-SerStable linkage
Threonine (Thr)Hydroxyl- F + O-ThrStable linkage
Histidine (His)Imidazole nitrogen- F + N-HisStable linkage
Cysteine (Cys)Thiol- F + S-CysPotentially less stable than other adducts
Table 1: Amino Acid Residues Targetable by Sulfonyl Fluoride Warheads.
The 6-Chloropurine Scaffold: A Guiding System for the Warhead

The effectiveness of a covalent probe depends not only on its warhead but also on its guiding scaffold. Purines are "privileged structures" in medicinal chemistry, frequently found in molecules that interact with nucleotide-binding proteins. The 6-Chloro-1H-Purine-2-sulfonyl fluoride derivative is thus pre-organized to target the vast families of kinases, dehydrogenases, and other ATP-dependent enzymes.[6] The 6-chloro position can serve as a crucial interaction point within the binding site or be used as a handle for further synthetic elaboration to optimize binding affinity and selectivity.[14] This integrated design—a targeting scaffold linked to a latent reactive warhead—is the cornerstone of modern covalent drug discovery.

Part 2: Experimental Protocols & Applications

General Considerations for SuFEx Reactions
  • Safety: Sulfonyl fluorides are electrophilic and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

  • Reagent Stability: 6-Chloro-1H-Purine-2-sulfonyl fluoride is generally stable for storage at -20°C as a solid or in an anhydrous solvent like DMSO. Prepare aqueous solutions fresh before use.

  • Reaction Conditions: Proximity-enabled reactions with protein targets are typically performed in aqueous buffers (e.g., PBS or HEPES) at pH 7.4 at temperatures ranging from room temperature to 37°C. Reaction times can vary from minutes to several hours.

  • Analysis: Reaction progress can be monitored by Liquid Chromatography-Mass Spectrometry (LC-MS) for small molecules or by intact protein mass spectrometry for protein labeling.

Protocol 1: Covalent Labeling of a Target Protein

Objective: To demonstrate the specific, time-dependent covalent modification of a target protein using 6-Chloro-1H-Purine-2-sulfonyl fluoride.

Materials:

  • 6-Chloro-1H-Purine-2-sulfonyl fluoride (Probe)

  • Target Protein (e.g., a purified kinase)

  • Assay Buffer: 50 mM HEPES, 150 mM NaCl, pH 7.4

  • Probe Stock Solution: 10 mM Probe in anhydrous DMSO

  • Quench Solution: 1 M Dithiothreitol (DTT)

  • LC-MS system with a C4 reverse-phase column for intact protein analysis

Workflow Diagram:

Protocol_Workflow prep_reagents 1. Prepare Reagents (Protein, Probe, Buffer) incubation 2. Incubate Protein + Probe (e.g., 10 µM Protein, 20 µM Probe) prep_reagents->incubation time_points 3. Aliquot at Time Points (0, 15, 30, 60, 120 min) incubation->time_points quench 4. Quench Reaction (Add excess DTT or other nucleophile) time_points->quench analyze 5. Analyze by LC-MS (Intact Protein Deconvolution) quench->analyze interpret 6. Interpret Data (Calculate % Labeled vs. Time) analyze->interpret

Figure 2: Experimental workflow for protein labeling.

Step-by-Step Procedure:

  • Protein Preparation: Prepare a 20 µM solution of the target protein in Assay Buffer.

  • Reaction Initiation: To 50 µL of the protein solution, add 1 µL of the 1 mM Probe working stock solution (prepare by diluting the 10 mM stock in DMSO) to achieve a final probe concentration of 20 µM (1:1 protein-to-probe ratio). Mix gently. Causality: Using a minimal amount of DMSO (<5% v/v) is crucial to prevent protein denaturation.

  • Incubation: Incubate the reaction mixture at 37°C.

  • Time Points: At each desired time point (e.g., 0, 30, 60, 120 minutes), remove a 10 µL aliquot of the reaction mixture.

  • Quenching: Immediately add the 10 µL aliquot to a vial containing 1 µL of quench solution. Causality: Quenching with a highly reactive nucleophile like DTT consumes any remaining free probe, stopping the reaction at a precise time.

  • LC-MS Analysis: Analyze the quenched samples by LC-MS. Deconvolute the resulting mass spectra to determine the masses of the unmodified (apo) and modified (adduct) protein.

  • Data Interpretation: Calculate the percentage of labeled protein at each time point using the relative intensities of the deconvoluted mass peaks: % Labeled = [Intensity_Adduct / (Intensity_Apo + Intensity_Adduct)] * 100.

Expected Results: A successful experiment will show a time-dependent increase in the mass peak corresponding to the protein-probe adduct and a concurrent decrease in the unmodified protein peak. The observed mass shift should correspond to the molecular weight of the probe minus the molecular weight of HF.

Protocol 2: Site-of-Modification Mapping

Objective: To identify the specific amino acid residue covalently modified by the probe. This protocol assumes access to standard proteomics instrumentation.

Methodology: This protocol utilizes a bottom-up proteomics approach. The labeled protein is enzymatically digested into smaller peptides, which are then analyzed by tandem mass spectrometry (LC-MS/MS) to pinpoint the exact site of modification.

Step-by-Step Procedure:

  • Labeling: Scale up the reaction from Protocol 1 to obtain sufficient material (~20-50 µg of labeled protein). Stop the reaction at a point where significant labeling has occurred.

  • Denaturation & Digestion: Denature, reduce, and alkylate the protein sample using standard proteomics protocols. Digest the protein overnight with a protease like trypsin. Causality: Trypsin cleaves specifically after lysine and arginine residues, creating a predictable set of peptides that are ideal for MS analysis.

  • LC-MS/MS Analysis: Analyze the peptide mixture using a high-resolution mass spectrometer. The instrument will fragment the peptides and measure the masses of the resulting fragments.

  • Data Analysis: Use specialized software (e.g., MaxQuant, Proteome Discoverer) to search the MS/MS data against the known sequence of the target protein. Specify a variable modification on nucleophilic residues (Tyr, Lys, Ser, etc.) corresponding to the mass of the bound purine-sulfonyl moiety. The software will identify the peptide containing the modification and pinpoint the exact residue based on the fragmentation pattern.

Part 3: Data Interpretation and Troubleshooting

ProblemPossible Cause(s)Suggested Solution(s)
No/Low Labeling 1. No accessible nucleophile in the binding pocket.2. Probe does not bind to the target protein.3. Probe has hydrolyzed due to poor storage.1. Confirm probe binding with a biophysical method (e.g., thermal shift assay).2. Test against a positive control protein known to react with sulfonyl fluorides.3. Use freshly prepared probe solutions.
Non-specific Labeling 1. Probe concentration is too high.2. Incubation time is excessively long.3. Protein sample is partially denatured.1. Perform a dose-response experiment to find the optimal probe concentration.2. Shorten the incubation time.3. Ensure protein quality and integrity before starting the experiment.
Probe Instability 1. Repeated freeze-thaw cycles of DMSO stock.2. Presence of nucleophiles in the buffer.1. Aliquot DMSO stock to avoid multiple freeze-thaw cycles.2. Ensure buffer is free of contaminants like primary amines (e.g., Tris buffer can be problematic). Use HEPES or PBS.
Table 2: Troubleshooting Guide for Covalent Labeling Experiments.

Conclusion

The 6-Chloro-1H-Purine-2-sulfonyl fluoride scaffold represents a powerful convergence of privileged structure-based design and next-generation click chemistry. The unique stability and proximity-enabled reactivity of the sulfonyl fluoride warhead allow for the highly selective covalent targeting of key amino acid residues beyond cysteine.[12][15] The protocols and principles outlined in this guide provide a robust framework for researchers in drug discovery and chemical biology to exploit these reagents for target identification, validation, and the development of potent and selective covalent inhibitors.

References

  • 6-Chloro-1H-Purine-2-sulfonyl Fluoride | CAS 2706-92-5. Benchchem.
  • SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Sigma-Aldrich.
  • SuFEx Click Chemistry Empowered High-throughput Drug Discovery Pl
  • Sulfonyl Fluorides. Enamine.
  • Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
  • Sulfur fluoride exchange. PubMed Central.
  • Sulfur Fluoride Exchange (SuFEx). Monash University.
  • Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. Chemical Science (RSC Publishing).
  • Sulfur VI Fluoride Exchange SuFEx Another Good Reaction For Click Chemistry. Scribd.
  • Accelerated SuFEx Click Chemistry For Modular Synthesis. PMC - NIH.
  • The growing applications of SuFEx click chemistry. Chemical Society Reviews (RSC Publishing).
  • Covalent drug discovery using sulfur(VI) fluoride exchange warheads. PubMed.
  • Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. PMC.
  • Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing.
  • Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry. PubMed.
  • Advances in sulfonyl exchange chemical biology: expanding druggable target space.
  • Sulfur (VI) fluoride exchange (SuFEx): a versatile tool to profile protein-biomolecule interactions for therapeutic development.
  • The proximity-enabled sulfur fluoride exchange reaction in the protein context. PMC - NIH.
  • Direct synthesis of 6-arylpurines by reaction of 6-chloropurines with activated aromatics.

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Application

Application Note: Synthesis and Utility of a Novel Purine-Based Fluorescent Probe for Covalent Protein Labeling

Abstract This technical guide provides a comprehensive protocol for the synthesis of a novel fluorescent probe, 6-((5-fluoresceinyl)amino)-1H-Purine-2-sulfonyl fluoride, derived from 6-Chloro-1H-Purine-2-sulfonyl fluorid...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive protocol for the synthesis of a novel fluorescent probe, 6-((5-fluoresceinyl)amino)-1H-Purine-2-sulfonyl fluoride, derived from 6-Chloro-1H-Purine-2-sulfonyl fluoride. The synthesized probe combines the structural features of a purine scaffold, known for its prevalence in biologically active molecules, with a sulfonyl fluoride "warhead" for covalent protein modification and a fluorescein moiety for fluorescent detection. Detailed methodologies for the synthesis, purification, and characterization of the probe are presented. Furthermore, a robust protocol for the application of this probe in the fluorescent labeling of proteins is described, along with methods for the analysis of the resulting covalently modified proteins. This guide is intended for researchers in chemical biology, drug discovery, and proteomics who are interested in developing and utilizing novel tools for studying protein function and interactions.

Introduction: The Convergence of Purines, Sulfonyl Fluorides, and Fluorescence

The study of protein function in complex biological systems necessitates the use of sophisticated molecular tools. Fluorescent probes that can covalently bind to target proteins are particularly valuable as they enable stable and specific labeling for a variety of applications, including fluorescence microscopy, flow cytometry, and proteomic analysis.[1] This application note details the synthesis and use of a novel probe that leverages the unique properties of three key chemical moieties: a purine core, a sulfonyl fluoride electrophile, and a fluorescein reporter.

  • The Purine Scaffold: Purine analogs are a cornerstone in medicinal chemistry, forming the basis of numerous kinase inhibitors and other therapeutic agents due to their ability to mimic endogenous nucleosides and interact with nucleotide-binding sites on proteins.[2][3] The purine core of the probe described herein can facilitate its localization to the active or allosteric sites of a wide range of proteins.

  • The Sulfonyl Fluoride "Warhead": Sulfonyl fluorides (SFs) have emerged as "privileged warheads" in chemical biology.[4] They exhibit a remarkable balance of stability in aqueous media and reactivity towards a range of nucleophilic amino acid residues, including lysine, tyrosine, serine, threonine, and histidine.[5] This reactivity is highly context-dependent and is often enhanced by the specific microenvironment of a protein's binding pocket, a phenomenon known as "proximity-enhanced reactivity".[6] This allows for more targeted covalent modification compared to more promiscuous electrophiles. The underlying chemistry is the Sulfur(VI) Fluoride Exchange (SuFEx) reaction, a highly efficient and biocompatible "click chemistry" transformation.[7]

  • The Fluorescein Reporter: Fluorescein is a widely used and well-characterized fluorophore with a high quantum yield, making it an excellent choice for a fluorescent reporter. Its excitation and emission maxima are compatible with standard fluorescence detection equipment.[8]

By combining these three components, we have developed a versatile fluorescent probe for the covalent labeling of proteins. The following sections provide a detailed guide to its synthesis and application.

Synthesis of 6-((5-fluoresceinyl)amino)-1H-Purine-2-sulfonyl fluoride

The synthesis of the fluorescent probe is achieved through a nucleophilic aromatic substitution (SNAr) reaction. The chlorine atom at the C6 position of the purine ring is displaced by the amine group of 5-aminofluorescein. The sulfonyl fluoride group is stable under these reaction conditions.[1][9]

Reaction Scheme

Synthesis_Scheme cluster_reactants Reactants cluster_conditions Reaction Conditions reagent1 6-Chloro-1H-Purine-2-sulfonyl fluoride plus + reagent1->plus reagent2 5-Aminofluorescein product 6-((5-fluoresceinyl)amino)-1H-Purine-2-sulfonyl fluoride plus->reagent2 conditions Triethylamine (TEA) Ethanol, Reflux, 12h plus->conditions conditions->product

Caption: Synthesis of the fluorescent probe via SNAr reaction.

Materials and Reagents
ReagentSupplierCAS Number
6-Chloro-1H-Purine-2-sulfonyl fluorideBenchChem2706-92-5
5-AminofluoresceinSigma-Aldrich3326-34-9
Triethylamine (TEA)Sigma-Aldrich121-44-8
Anhydrous EthanolFisher Scientific64-17-5
Dichloromethane (DCM)VWR75-09-2
Methanol (MeOH)VWR67-56-1
Silica Gel for Column Chromatography (230-400 mesh)Sorbent TechnologiesN/A
Detailed Synthesis Protocol
  • Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-Chloro-1H-Purine-2-sulfonyl fluoride (100 mg, 0.42 mmol).

  • Addition of Reactants: Add anhydrous ethanol (20 mL) to the flask and stir to dissolve the starting material. To this solution, add 5-aminofluorescein (161 mg, 0.46 mmol, 1.1 equivalents) and triethylamine (0.12 mL, 0.84 mmol, 2.0 equivalents).

  • Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of 10% methanol in dichloromethane. The product should be a fluorescent spot with a lower Rf than the starting materials.

  • Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product is purified by flash column chromatography on silica gel.

    • Prepare a slurry of silica gel in dichloromethane and pack the column.

    • Dissolve the crude product in a minimal amount of 10% methanol in dichloromethane and load it onto the column.

    • Elute the column with a gradient of 2-15% methanol in dichloromethane.

    • Collect the fractions containing the fluorescent product (visualized under UV light).

    • Combine the pure fractions and remove the solvent under reduced pressure to yield the final product as a yellow-orange solid.

Characterization of the Synthesized Probe

The identity and purity of the synthesized 6-((5-fluoresceinyl)amino)-1H-Purine-2-sulfonyl fluoride should be confirmed by standard analytical techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR spectra should be acquired to confirm the structure of the product. The disappearance of the C6-H proton of the purine and the appearance of signals corresponding to the fluorescein moiety are expected. A singlet in the ¹⁹F NMR spectrum will confirm the presence of the sulfonyl fluoride group.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight of the synthesized probe.[10]

  • Fluorescence Spectroscopy: The photophysical properties of the probe should be characterized.[11] A solution of the probe in a suitable solvent (e.g., DMSO or PBS) is analyzed to determine its excitation and emission maxima, and quantum yield.

ParameterExpected Value
Molecular FormulaC₂₅H₁₅FN₄O₇S
Molecular Weight546.48 g/mol
Excitation Maximum (λex)~490 nm
Emission Maximum (λem)~520 nm
AppearanceYellow-orange solid

Protocol for Covalent Labeling of Proteins

The synthesized purine-fluorescein probe can be used to covalently label proteins through the reaction of its sulfonyl fluoride group with nucleophilic amino acid residues on the protein surface.

Experimental Workflow

Labeling_Workflow cluster_analysis Analysis start Prepare Protein and Probe Solutions incubate Incubate Protein with Probe start->incubate remove Remove Excess Probe incubate->remove analyze Analyze Labeled Protein remove->analyze sds_page SDS-PAGE with Fluorescence Imaging analyze->sds_page mass_spec Mass Spectrometry analyze->mass_spec

Caption: Workflow for covalent protein labeling and analysis.

Materials and Reagents
  • Synthesized 6-((5-fluoresceinyl)amino)-1H-Purine-2-sulfonyl fluoride probe

  • Model protein (e.g., Bovine Serum Albumin, BSA)

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Dimethyl Sulfoxide (DMSO)

  • Size-Exclusion Chromatography (SEC) column (e.g., PD-10 desalting column)

  • SDS-PAGE reagents and equipment

  • Fluorescence gel imager

  • Mass spectrometer (for advanced analysis)

Detailed Labeling Protocol
  • Preparation of Stock Solutions:

    • Prepare a 10 mM stock solution of the fluorescent probe in anhydrous DMSO.

    • Prepare a 1 mg/mL (approximately 15 µM) solution of BSA in PBS (pH 7.4).

  • Labeling Reaction:

    • In a microcentrifuge tube, add 1 mL of the BSA solution.

    • Add the fluorescent probe stock solution to the protein solution to achieve a final probe concentration of 150 µM (a 10-fold molar excess). The final concentration of DMSO should be less than 5% to avoid protein denaturation.

    • Incubate the reaction mixture for 4 hours at 37 °C with gentle shaking.

  • Removal of Unreacted Probe:

    • To separate the labeled protein from the unreacted probe, use a desalting column (e.g., PD-10).

    • Equilibrate the column with PBS according to the manufacturer's instructions.

    • Apply the reaction mixture to the column and elute with PBS.

    • Collect the fractions containing the protein, which will elute first. The smaller, unreacted probe molecules will be retained on the column and elute later.

  • Analysis of the Labeled Protein:

    • SDS-PAGE: Analyze the purified labeled protein by SDS-PAGE. After electrophoresis, visualize the gel using a fluorescence imager with appropriate filters for fluorescein.[7][12] A fluorescent band at the molecular weight of BSA (~66.5 kDa) will confirm successful covalent labeling. A control lane with unlabeled BSA should not show any fluorescence.

    • Mass Spectrometry: For a more detailed analysis, the labeled protein can be subjected to mass spectrometry.[13]

      • Intact Mass Analysis: This will show an increase in the molecular weight of the protein corresponding to the mass of the attached probe.

      • Peptide Mapping: The protein can be digested with a protease (e.g., trypsin), and the resulting peptides analyzed by LC-MS/MS. This will allow for the identification of the specific amino acid residues that have been covalently modified by the probe.[10]

Conclusion and Future Applications

This application note provides a detailed and robust methodology for the synthesis of a novel purine-based fluorescent probe and its application in the covalent labeling of proteins. The unique combination of a purine scaffold for potential targeting, a sulfonyl fluoride for stable covalent linkage, and a fluorescein for sensitive detection makes this probe a valuable tool for the chemical biology community.

Potential applications for this and similar probes include:

  • Activity-Based Protein Profiling (ABPP): Identifying novel enzyme targets in complex proteomes.

  • Target Occupancy Studies: Assessing the binding of unlabeled drugs to their protein targets in a competitive labeling format.

  • Fluorescence Imaging: Visualizing the localization of target proteins within cells.

  • Drug Discovery: Serving as a starting point for the development of covalent inhibitors.[14]

The protocols described herein are intended to be a starting point and can be further optimized depending on the specific protein of interest and the desired application.

References

  • Aebersold, R., & Mann, M. (2003). Mass spectrometry-based proteomics.
  • Alba, F. J., Bartolomé, S., Bermúdez, A., & Daban, J. R. (2009). Fluorescent labeling of proteins and its application to SDS-PAGE and western blotting. Methods in Molecular Biology, 536, 407-416.
  • Falk, B. W., & Elliott, C. (1985). Fluorescent monitoring of proteins during sodium dodecyl sulfate-polyacrylamide gel electrophoresis and Western blotting. Analytical Biochemistry, 144(2), 537-541.
  • Gao, B., et al. (2014). The SuFEx click chemistry enabled modular synthesis of highly substituted 1,2,3-triazoles.
  • Hermanson, G. T. (2013).
  • Kasper, P. T., & Zinn, N. (2022). Exploring Covalently Bonded Protein-Small Molecule Complexes with High-Resolution Mass Spectrometry. Emery Pharma.
  • Kumar, A., & Sharma, P. (2017). Purine analogues as kinase inhibitors: A review. Mini reviews in medicinal chemistry, 17(13), 1236-1253.
  • Liu, J., Janeba, Z., & Robins, M. J. (2004). SNAr iodination of 6-chloropurine nucleosides: aromatic Finkelstein reactions at temperatures below -40 °C. Organic Letters, 6(17), 2917-2919.
  • Malapit, C. A. (n.d.). Synthesis of Fluorescein, a fluorescent dye.
  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659.
  • Petri, K., et al. (2015). Purine analogues as kinase inhibitors: a review. Recent patents on anti-cancer drug discovery, 10(3), 308-341.
  • The H., et al. (2009). Fluorescent labeling of proteins in vitro and in vivo using encoded peptide tags. Current Opinion in Biotechnology, 20(1), 36-44.
  • Thermo Fisher Scientific. (n.d.). Amine-Reactive Probes.
  • Tocris Bioscience. (n.d.).
  • Welsch, M. E., Snyder, S. A., & Stockwell, B. R. (2010). Privileged scaffolds for library design and drug discovery. Current opinion in chemical biology, 14(3), 347-361.
  • Zhang, L., et al. (2020). Structure-based design and analysis of SuFEx chemical probes.
  • Jena Bioscience. (2025). Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes.
  • PubChem. (2025). 5-Aminofluorescein.
  • ChemicalBook. (2025). 5-Aminofluorescein.
  • Edinburgh Instruments. (2025). Spectroscopy of fluorescent probes.
  • BenchChem. (n.d.). 6-Chloro-1H-Purine-2-sulfonyl Fluoride | CAS 2706-92-5.
  • Liu, J., & Robins, M. J. (2007). S(N)Ar displacements with 6-(fluoro, chloro, bromo, iodo, and alkylsulfonyl)purine nucleosides: synthesis, kinetics, and mechanism. The Journal of organic chemistry, 72(11), 4067–4075.
  • Emery Pharma. (n.d.). Exploring Covalently Bonded Protein-Small Molecule Complexes with High-Resolution Mass Spectrometry.
  • Daban, J. R. (2011). Fluorescent labeling of proteins and its application to SDS-PAGE and western blotting. Methods in molecular biology (Clifton, N.J.), 681, 35–43.
  • Guttman, A., et al. (1997). Automated Ultra-Thin-Layer SDS Gel Electrophoresis of Proteins Using Noncovalent Fluorescent Labeling. Analytical Chemistry, 69(5), 854-858.
  • Yates, J. R., 3rd, et al. (2009). The characterization of protein post-translational modifications by mass spectrometry. Accounts of chemical research, 42(1), 10–19.
  • Mann, M., & Jensen, O. N. (2003). Proteomic analysis of post-translational modifications.
  • Thermo Fisher Scientific. (n.d.). Amine-Reactive Probe Labeling Protocol.
  • Zhang, H., et al. (2013). Comprehensive analysis of protein modifications by top-down mass spectrometry. Circulation. Cardiovascular genetics, 6(6), 623–632.
  • Choudhary, C., & Mann, M. (2010). Decoding signaling networks by mass spectrometry-based proteomics. Nature reviews. Molecular cell biology, 11(6), 427–439.
  • Wani, A. A., & Bisen, P. S. (2012). A review ofsynthesis of fluorescein based advanced materials.
  • Liu, J., & Robins, M. J. (2004). SNAr iodination of 6-chloropurine nucleosides: aromatic Finkelstein reactions at temperatures below -40 degrees C. Organic letters, 6(17), 2917–2919.
  • Zheng, Q., et al. (2024). Fluorescent Probes for Disease Diagnosis. Chemical Reviews.
  • Janeba, Z., et al. (2007). S(N)Ar displacements with 6-(fluoro, chloro, bromo, iodo, and alkylsulfonyl)purine nucleosides: synthesis, kinetics, and mechanism1. The Journal of organic chemistry, 72(11), 4067-4075.
  • Stanford Medicine. (n.d.). Solid Phase Synthesis of Fluorosulfate Containing Macrocycles for Chemoproteomic Workflows.
  • National Institutes of Health. (2020). Structure-based design and analysis of SuFEx chemical probes.
  • BenchChem. (n.d.). Application Notes and Protocols for Site-Specific Protein Labeling with Sulfamoyl Fluorides.
  • BenchChem. (n.d.). Application Notes and Protocols for Labeling Proteins with Sulfamoyl Fluoride Probes.
  • BroadPharm. (n.d.). Fluorescent amino acid.
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  • Abcam. (n.d.). 5-Aminofluorescein (Fluoresceinamine, isomer I), Fluorescence marker.
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  • Bayer, A. (1871). Ueber eine neue Klasse von Farbstoffen. Berichte der deutschen chemischen Gesellschaft, 4(2), 555-558.
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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 6-Chloro-1H-Purine-2-sulfonyl Fluoride

Welcome to the technical support center for the synthesis of 6-Chloro-1H-Purine-2-sulfonyl fluoride. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth trou...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 6-Chloro-1H-Purine-2-sulfonyl fluoride. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the complexities of this synthesis, improve yields, and ensure the highest purity of your final product.

Introduction: The Value of 6-Chloro-1H-Purine-2-sulfonyl Fluoride

6-Chloro-1H-Purine-2-sulfonyl fluoride is a valuable heterocyclic compound, particularly in chemical biology and drug discovery. The purine scaffold serves as a core structure for engaging nucleotide-binding enzymes, while the sulfonyl fluoride (SF) moiety acts as a privileged electrophilic "warhead."[1] Unlike more reactive sulfonyl chlorides, sulfonyl fluorides exhibit a unique balance of stability in aqueous environments and reactivity towards specific nucleophilic residues (such as serine, threonine, lysine, and tyrosine) within a protein's binding site.[2][3] This property makes them ideal for creating highly selective covalent inhibitors and for applications like activity-based protein profiling (ABPP).[1]

The synthesis, however, is not without its challenges. This guide provides a logical framework for understanding the reaction, anticipating potential pitfalls, and systematically resolving issues that may arise during the experimental workflow.

Frequently Asked Questions (FAQs)

Q1: What is the most robust synthetic strategy for preparing 6-Chloro-1H-Purine-2-sulfonyl fluoride?

A common and effective strategy involves a two-step sequence starting from 2-amino-6-chloropurine.

  • Diazotization-Sulfonylation: The 2-amino group is first converted into a diazonium salt, which is then reacted with sulfur dioxide in the presence of a copper catalyst (a modified Sandmeyer reaction) to form the intermediate, 6-chloro-1H-purine-2-sulfonyl chloride.

  • Halogen Exchange (Halex): The resulting sulfonyl chloride is then converted to the more stable sulfonyl fluoride via a nucleophilic substitution reaction with a fluoride source, such as potassium fluoride.

Q2: Why is the final sulfonyl fluoride product preferred over its sulfonyl chloride intermediate?

While sulfonyl chlorides are often easier to synthesize, sulfonyl fluorides are generally preferred for biochemical applications due to their superior stability. Heteroaromatic sulfonyl chlorides can be prone to hydrolysis and other decomposition pathways.[4][5] Sulfonyl fluorides are significantly more resistant to hydrolysis under physiological conditions but retain sufficient reactivity to form covalent bonds with target proteins, making them more reliable chemical probes.[2]

Q3: What are the primary safety considerations for this synthesis?

  • Diazonium Salt Formation: The intermediate diazonium salts can be thermally unstable and potentially explosive, especially when isolated in a dry state. It is critical to maintain low temperatures (typically 0 to -15 °C) throughout the diazotization process and to use the intermediate in situ without isolation.[6]

  • Reagents: Reagents like thionyl chloride or sulfuryl chloride, if used for alternative routes, are corrosive and react violently with water. All steps should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

  • Pressure Build-up: The decomposition of diazonium salts releases nitrogen gas. Ensure the reaction vessel is not sealed to avoid pressure accumulation.

Q4: Can other methods be used to synthesize sulfonyl fluorides?

Yes, numerous methods exist for synthesizing sulfonyl fluorides, which can be adapted for this specific molecule.[2][7] These include:

  • From Sulfonic Acids: Deoxyfluorination of the corresponding 6-chloro-1H-purine-2-sulfonic acid using reagents like Xtalfluor-E® or thionyl fluoride.[8][9]

  • From Thiols: Oxidative chlorination of a 2-thiol-6-chloropurine precursor followed by a halogen exchange reaction.[10]

  • Electrochemical Methods: Electrochemical oxidation of thiols or disulfides in the presence of a fluoride source offers a modern, oxidant-free alternative.[10][11]

Proposed Synthetic Workflow

The following diagram outlines the recommended two-step synthesis from 2-amino-6-chloropurine.

G A 2-Amino-6-chloropurine B Step 1: Diazotization-Sulfonylation A->B 1. NaNO₂, HCl (aq) 2. SO₂, CuCl₂ C 6-Chloro-1H-purine-2-sulfonyl Chloride (Intermediate) B->C Formation of Sulfonyl Chloride D Step 2: Halogen Exchange C->D KF, 18-crown-6 Acetonitrile E 6-Chloro-1H-purine-2-sulfonyl Fluoride (Product) D->E Formation of Sulfonyl Fluoride

Caption: Proposed two-step synthesis of the target compound.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis, their probable causes, and recommended solutions.

Issue 1: Low or No Yield of Sulfonyl Chloride (Step 1)
Potential Cause Explanation & Scientific Rationale Recommended Solution
Incomplete Diazotization The formation of the diazonium salt is highly temperature-sensitive. If the temperature rises above 5 °C, the salt can prematurely decompose. An insufficient excess of the diazotizing agent (NaNO₂) or acid can also lead to incomplete conversion of the starting amine.[6]Maintain a strict reaction temperature between -15 °C and 0 °C during the dropwise addition of sodium nitrite solution. Use a slight excess (1.1-1.5 equivalents) of NaNO₂ and ensure the solution remains acidic.
Side Reactions The aryl cation intermediate formed upon decomposition of the diazonium salt is extremely reactive. If significant water is present, it can be trapped to form hydroxy-purine byproducts, reducing the yield of the desired sulfonyl chloride.[6]While the reaction is typically run in aqueous acid, minimizing unnecessary water and ensuring a high concentration of the SO₂/CuCl₂ trapping solution can favor the desired reaction pathway.
Catalyst Inactivity The copper(II) chloride catalyst is essential for the reaction with sulfur dioxide. If the catalyst is old or of poor quality, the reaction will be inefficient.Use freshly purchased or properly stored CuCl₂. Consider using a more soluble copper(I) salt if catalyst solubility is an issue.
Issue 2: Low Yield of Sulfonyl Fluoride (Step 2)
Potential Cause Explanation & Scientific Rationale Recommended Solution
Inefficient Halogen Exchange The chloride/fluoride exchange is an equilibrium-driven process. The low solubility of potassium fluoride (KF) in organic solvents can limit its effectiveness. The efficiency of this SNAr-type reaction depends heavily on the fluoride source and reaction conditions.Use spray-dried KF to maximize surface area. Include a phase-transfer catalyst like 18-crown-6 to increase the solubility and nucleophilicity of the fluoride ion in aprotic solvents like acetonitrile.[10] A biphasic water/acetone system with KF has also been shown to be effective.[12]
Hydrolysis of Reactants/Products The starting sulfonyl chloride is susceptible to hydrolysis, especially if the workup from Step 1 introduced water. The product, while more stable, can also hydrolyze under harsh basic or acidic conditions.Ensure the sulfonyl chloride intermediate is thoroughly dried before proceeding to Step 2. Use anhydrous solvents and conduct the reaction under an inert atmosphere (e.g., nitrogen). During workup, maintain neutral or slightly acidic conditions.[6]
Product Decomposition Heteroaromatic sulfonyl halides can be inherently less stable than their simple aromatic counterparts.[5] Elevated temperatures during the fluorination step can lead to decomposition.Run the reaction at a moderate temperature (e.g., 60-80 °C) and monitor progress by TLC or LC-MS to avoid prolonged heating after the reaction is complete.
Issue 3: Product Purification Challenges
Potential Cause Explanation & Scientific Rationale Recommended Solution
Hydrolysis of the 6-Chloro Group The chlorine atom at the 6-position of the purine ring is a leaving group and can be displaced by nucleophiles. During aqueous workup or silica gel chromatography, especially under basic conditions, it can be hydrolyzed to form the corresponding hypoxanthine derivative.[6]Perform aqueous extractions with neutral or slightly acidic water (e.g., pH 6-7). For column chromatography, consider using a neutral eluent system and avoid basic additives like triethylamine unless necessary. A rapid purification is recommended.
On-Column Decomposition The acidic nature of standard silica gel can sometimes catalyze the decomposition of sensitive compounds like sulfonyl fluorides.If decomposition on the column is suspected, neutralize the silica gel by pre-treating it with a non-nucleophilic base or use alternative stationary phases like alumina or deactivated silica.

Experimental Protocols

Protocol 1: Synthesis of 6-Chloro-1H-purine-2-sulfonyl Chloride

  • Suspend 2-amino-6-chloropurine (1.0 eq) in a mixture of glacial acetic acid and concentrated HCl in a three-neck flask equipped with a thermometer and a mechanical stirrer.

  • Cool the suspension to -10 °C in an ice-salt bath.

  • Dissolve sodium nitrite (1.2 eq) in a minimal amount of cold water and add it dropwise to the purine suspension over 30 minutes, ensuring the internal temperature does not exceed -5 °C.

  • Stir the resulting light-yellow solution for an additional 30 minutes at -10 °C.

  • In a separate flask, prepare a solution of copper(II) chloride (0.2 eq) in glacial acetic acid and saturate it with SO₂ gas at 0 °C.

  • Slowly add the cold diazonium salt solution to the SO₂/CuCl₂ solution via a cannula. The internal temperature of the receiving flask should be maintained below 10 °C.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Nitrogen evolution should be observed.

  • Pour the reaction mixture into a large volume of ice water.

  • Collect the resulting precipitate by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield the crude sulfonyl chloride.

Protocol 2: Synthesis of 6-Chloro-1H-Purine-2-sulfonyl Fluoride

  • To a solution of the crude 6-chloro-1H-purine-2-sulfonyl chloride (1.0 eq) in anhydrous acetonitrile, add spray-dried potassium fluoride (3.0-5.0 eq) and 18-crown-6 (0.1 eq).

  • Heat the mixture to 80 °C under a nitrogen atmosphere and stir vigorously.

  • Monitor the reaction progress by TLC or LC-MS (disappearance of the starting material, typically 4-8 hours).

  • After completion, cool the mixture to room temperature and filter to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude residue by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes or dichloromethane/methanol, to afford the final product.[6]

Summary of Key Reaction Parameters

StepKey ReagentsSolventTemperatureTypical TimeCommon Yield
1. Sulfonyl Chloride Formation NaNO₂, HCl, SO₂, CuCl₂Acetic Acid / H₂O-10 °C to RT3-6 hours40-60%
2. Halogen Exchange KF, 18-crown-6Acetonitrile80 °C4-8 hours70-90%

References

  • Optimizing yield and purity in 6-Chloro-2-fluoropurine synthesis - Benchchem.
  • Shevchuk, O. I., et al. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv.
  • S N Ar Displacements with 6-(Fluoro, Chloro, Bromo, Iodo, and Alkylsulfonyl)purine Nucleosides: Synthesis, Kinetics, and Mechanism 1. ResearchGate.
  • Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ResearchGate.
  • Facile synthesis of sulfonyl fluorides from sulfonic acids. PMC - NIH.
  • Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. PubMed.
  • A) Synthetic routes to sulfonyl fluorides. B) Limitations of known... ResearchGate.
  • Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation. NIH.
  • Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. PubMed.
  • Sulfonyl Fluorides. Enamine.
  • 6-Chloro-1H-Purine-2-sulfonyl Fluoride | CAS 2706-92-5. Benchchem.
  • Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry. PMC - NIH.
  • Accelerating sulfonyl fluoride synthesis through electrochemical oxidative coupling of thiols and potassium fluoride in flow. ResearchGate.

Sources

Optimization

minimizing off-target reactions of 6-Chloro-1H-Purine-2-sulfonyl fluoride

Welcome to the technical support center for 6-Chloro-1H-Purine-2-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubl...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 6-Chloro-1H-Purine-2-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting strategies for minimizing off-target reactions and ensuring successful experimentation with this potent covalent probe.

Introduction to 6-Chloro-1H-Purine-2-sulfonyl Fluoride

6-Chloro-1H-Purine-2-sulfonyl fluoride (C₅H₂ClFN₄O₂S) is a specialized chemical probe that combines the structural features of a purine scaffold with a reactive sulfonyl fluoride (SF) warhead.[1][2] The purine moiety can facilitate binding to nucleotide-binding sites within enzymes, while the sulfonyl fluoride group acts as a covalent modifier of nucleophilic amino acid residues.[1][3] Unlike more common electrophiles that primarily target cysteine, sulfonyl fluorides can react with a broader range of residues including lysine, tyrosine, histidine, serine, and threonine, expanding the scope of the "ligandable proteome".[3][4][5][6][7][8]

However, the inherent reactivity of this compound necessitates careful experimental design and execution to minimize off-target labeling and ensure data integrity. This guide provides a comprehensive resource for troubleshooting common issues and optimizing your experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary amino acid targets of 6-Chloro-1H-Purine-2-sulfonyl fluoride?

A1: The sulfonyl fluoride moiety is known to covalently modify a range of nucleophilic amino acid residues. While cysteine reactivity is possible, the resulting adduct can be unstable.[5][6] More stable covalent bonds are formed with the side chains of lysine, tyrosine, histidine, serine, and threonine .[3][4][7] The specificity for a particular residue is highly dependent on the local protein microenvironment and the accessibility of the nucleophile within the binding pocket.[3]

Q2: How stable is 6-Chloro-1H-Purine-2-sulfonyl fluoride in aqueous buffers?

A2: The stability of aryl sulfonyl fluorides in aqueous solutions is a critical consideration.[9][10][11][12] The sulfonyl fluoride group can undergo hydrolysis, which is influenced by pH, temperature, and buffer composition. Generally, stability is greater in slightly acidic to neutral pH (pH 6-7).[13] Highly basic conditions (pH > 8) can accelerate hydrolysis.[13] It is recommended to assess the stability of the compound in your specific experimental buffer by 1H NMR or mass spectrometry over time.[9]

Q3: What is the role of the 6-chloro substituent on the purine ring?

A3: The chlorine atom at the 6-position of the purine ring is an electrophilic center that can react with nucleophiles.[14][15] This provides a secondary point of potential reactivity, which could be exploited for dual-targeting mechanisms or, if not controlled, could contribute to off-target effects. The 6-chloropurine moiety is known to react with various nucleophiles such as amines (-NH), hydroxyls (-OH), and thiols (-SH) under mild conditions.[14]

Q4: Can I use this probe in live-cell experiments?

A4: Yes, selected aryl sulfonyl fluorides have been shown to be cell-permeable and can be used for covalent labeling in cellular contexts.[10] However, intracellular stability and potential off-target reactions with abundant cellular nucleophiles (e.g., glutathione) should be carefully evaluated.

Troubleshooting Guide

This section addresses common problems encountered during experiments with 6-Chloro-1H-Purine-2-sulfonyl fluoride, providing potential causes and actionable solutions.

Problem 1: Probe Instability and Rapid Hydrolysis

Symptoms:

  • Loss of compound over time in your buffer, confirmed by NMR or LC-MS.

  • Inconsistent labeling results between experiments.

  • High background signal due to reaction of degradation products.

Potential Causes & Solutions:

CauseExplanationRecommended Solution
Inappropriate Buffer pH The S-F bond is susceptible to hydrolysis, especially at high pH.[7][8][9]Maintain a buffer pH between 6.0 and 7.5. Avoid highly basic buffers unless empirically determined to be compatible. Consider buffers like HEPES, which have been shown to offer good stability for some sulfonyl fluorides.[13]
High Temperature Elevated temperatures can accelerate the rate of hydrolysis.Perform labeling reactions at the lowest practical temperature (e.g., 4°C or on ice) to slow degradation. Assess stability at both room temperature and 37°C if applicable to your experiment.[9]
Nucleophilic Buffer Components Buffers containing primary or secondary amines (e.g., Tris) or other nucleophiles can react with the sulfonyl fluoride or the 6-chloropurine moiety.Use non-nucleophilic buffers such as HEPES, MES, or phosphate-buffered saline (PBS). Always check for buffer compatibility.
Long Incubation Times The longer the probe is in an aqueous environment, the greater the extent of hydrolysis.Minimize incubation times as much as possible. Perform time-course experiments to determine the optimal balance between on-target labeling and probe degradation.
Problem 2: Lack of On-Target Labeling or Low Labeling Efficiency

Symptoms:

  • No or weak signal for the covalently modified target protein/peptide in mass spectrometry analysis.

  • No or weak signal in gel-based labeling assays (e.g., fluorescently tagged probe).

Potential Causes & Solutions:

CauseExplanationRecommended Solution
Probe Hydrolysis The probe may be degrading before it has a chance to react with the target.Address the stability issues outlined in Problem 1 . Prepare fresh stock solutions of the probe immediately before use.
Inaccessible Target Residue The intended nucleophilic amino acid on the target protein may be buried within the protein structure and inaccessible to the probe.Review the structural information of your target protein. If the target residue is not solvent-accessible, labeling will be inefficient. Consider using protein unfolding/refolding protocols if applicable, though this may not be suitable for all experiments.
Incorrect Probe Concentration The concentration of the probe may be too low to achieve significant labeling.Perform a concentration-response experiment, titrating the probe concentration to find the optimal level that maximizes on-target labeling while minimizing off-target effects.
Suboptimal Reaction Conditions The pH, temperature, or incubation time may not be optimal for the covalent reaction with the specific target residue.Systematically vary the reaction conditions (pH, temperature, time) to optimize the labeling efficiency for your specific target.
Precipitation of the Probe The probe may have limited solubility in your aqueous buffer, leading to precipitation and a lower effective concentration.[16]Ensure the probe is fully dissolved in a suitable organic solvent (e.g., DMSO) before diluting into the final aqueous buffer. Minimize the final percentage of organic solvent. Check for precipitation visually and by measuring the probe concentration in the supernatant.
Problem 3: High Background or Significant Off-Target Labeling

Symptoms:

  • Multiple proteins are labeled in a complex proteome, as seen in gel-based analysis or proteomics.

  • Chemoproteomic analysis reveals a large number of off-target hits.[17][18]

Potential Causes & Solutions:

CauseExplanationRecommended Solution
Excessive Probe Concentration High concentrations of a reactive probe will lead to increased non-specific labeling.Use the lowest effective concentration of the probe. A concentration titration is crucial to identify the optimal window for selective labeling.
Long Incubation Time Longer reaction times increase the probability of the probe reacting with lower-affinity, off-target proteins.Shorten the incubation time. Perform a time-course experiment to determine the point of maximal on-target labeling before significant off-target reactions occur.
Intrinsic Reactivity of the Probe The 6-Chloro-1H-Purine-2-sulfonyl fluoride is inherently reactive and may label abundant, accessible nucleophilic residues on non-target proteins.Include a non-reactive analog (e.g., with the sulfonyl fluoride replaced by a sulfonate or the 6-chloro replaced by hydrogen) as a negative control to distinguish covalent from non-covalent binding.
Reaction with Abundant Nucleophiles The 6-chloropurine moiety can react with cellular nucleophiles, contributing to the off-target profile.[14]Consider using a competitor for the 6-chloropurine binding site if known, or focus on optimizing conditions to favor the sulfonyl fluoride reaction.

Experimental Protocols & Workflows

Workflow for Assessing Probe Stability

A crucial first step is to determine the stability of 6-Chloro-1H-Purine-2-sulfonyl fluoride in your experimental buffer.

Caption: Workflow for determining probe stability.

Chemoproteomics Workflow for Target and Off-Target Identification

Chemoproteomics is a powerful tool for identifying the protein targets of covalent probes in a complex biological sample.[19][20][21]

Caption: Chemoproteomics workflow for covalent probes.

Step-by-Step Protocol for Chemoproteomic Analysis:

  • Cell Treatment: Treat cultured cells with varying concentrations of 6-Chloro-1H-Purine-2-sulfonyl fluoride or a vehicle control (e.g., DMSO) for a defined period.

  • Lysis and Protein Extraction: Harvest and lyse the cells to extract the proteome.

  • Proteolytic Digestion: Reduce and alkylate cysteine residues, then digest the proteins into peptides using an enzyme such as trypsin.

  • Enrichment (Optional): If the probe contains a handle (e.g., an alkyne or biotin), you can enrich for labeled peptides.

  • LC-MS/MS Analysis: Analyze the peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[22]

  • Data Analysis: Use specialized software to search the MS/MS data against a protein database to identify peptides that have been modified by the probe. This will reveal both the identity of the target proteins and the specific sites of modification.[17][18]

Visualization of Key Concepts

Reactivity Profile of 6-Chloro-1H-Purine-2-sulfonyl Fluoride

This diagram illustrates the dual reactivity of the molecule.

Reactivity compound 6-Chloro-1H-Purine-2-sulfonyl Fluoride sf Sulfonyl Fluoride Moiety compound->sf cp 6-Chloropurine Moiety compound->cp lys Lysine sf->lys tyr Tyrosine sf->tyr his Histidine sf->his ser Serine sf->ser thr Threonine sf->thr nuc Other Nucleophiles (e.g., -SH, -OH) cp->nuc

Caption: Dual reactivity of the probe.

By understanding the principles outlined in this guide and systematically troubleshooting any issues that arise, researchers can effectively utilize 6-Chloro-1H-Purine-2-sulfonyl fluoride to probe protein function and advance their drug discovery efforts.

References

  • Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions - NIH. Available at: [Link]

  • Chemoproteomic methods for covalent drug discovery - PMC - PubMed Central. Available at: [Link]

  • A Chemoproteomic Strategy for Direct and Proteome-Wide Covalent Inhibitor Target-Site Identification - NIH. Available at: [Link]

  • A Chemoproteomic Strategy for Direct and Proteome-Wide Covalent Inhibitor Target-Site Identification. Available at: [Link]

  • Stability and Cell Permeability of Sulfonyl Fluorides in the Design of Lys-Covalent Antagonists of Protein-Protein Interactions - PubMed. Available at: [Link]

  • Unlocking High-Value Targets: The Power of Chemoproteomics and Covalent Mass Spectrometry - Technology Networks. Available at: [Link]

  • CRISPR Off-Target Analysis Platforms | Springer Nature Experiments. Available at: [Link]

  • Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators - PMC - NIH. Available at: [Link]

  • An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry | Molecular Pharmaceutics - ACS Publications. Available at: [Link]

  • An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry - ResearchGate. Available at: [Link]

  • Biased and Unbiased Methods for the Detection of Off-Target Cleavage by CRISPR/Cas9: An Overview - PMC - NIH. Available at: [Link]

  • New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design - ACS Publications. Available at: [Link]

  • Off-Target Analysis in Gene Editing and Applications for Clinical Translation of CRISPR/Cas9 in HIV-1 Therapy - PMC - NIH. Available at: [Link]

  • Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents - PubMed Central. Available at: [Link]

  • New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Available at: [Link]

  • Comprehensive Methods for Off-Target Detection in Gene Editing - CD Genomics. Available at: [Link]

  • Advances in sulfonyl exchange chemical biology: expanding druggable target space - RSC Publishing. Available at: [Link]

  • Covalent Labeling-Mass Spectrometry with Non-Specific Reagents for Studying Protein Structure and Interactions - PMC - NIH. Available at: [Link]

  • Probing Protein Structure by Amino Acid-Specific Covalent Labeling and Mass Spectrometry. Available at: [Link]

  • Synthesis and Reactions of 3'-Amino-3'-deoxyribosides of 6-Chloropurine | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

  • How to troubleshoot experiments | Careers - Chemistry World. Available at: [Link]

  • 2-Amino-6-chloropurine | C5H4ClN5 | CID 5360349 - PubChem. Available at: [Link]

  • The Synthesis and Properties of 6-Chloropurine and Purine 1 - ACS Publications. Available at: [Link]

  • (PDF) Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source - ResearchGate. Available at: [Link]

  • Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC. Available at: [Link]

  • Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - ACS Publications. Available at: [Link]

  • Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation - NIH. Available at: [Link]

  • Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - PMC - NIH. Available at: [Link]

  • Principles of fluoride toxicity and the cellular response: a review - PMC. Available at: [Link]

  • Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone - PubMed. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing 6-Chloro-1H-Purine-2-sulfonyl Fluoride Labeling Reactions

Welcome to the technical support guide for 6-Chloro-1H-Purine-2-sulfonyl fluoride (6-Cl-PSF). This document is designed for researchers, scientists, and drug development professionals who are utilizing this covalent prob...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for 6-Chloro-1H-Purine-2-sulfonyl fluoride (6-Cl-PSF). This document is designed for researchers, scientists, and drug development professionals who are utilizing this covalent probe in their experiments. Here, we move beyond simple protocols to explain the underlying principles that govern the reactivity of sulfonyl fluorides, empowering you to troubleshoot and optimize your reaction conditions effectively.

Section 1: Understanding the Core Reaction: The "Why" Behind Covalent Labeling

Before troubleshooting, it's crucial to understand the mechanism of action. 6-Cl-PSF belongs to the class of Sulfur(VI) Fluoride Exchange (SuFEx) reagents. The purine scaffold acts as a "guidance system," directing the molecule to binding pockets with affinity for this heterocycle (e.g., kinase ATP-binding sites). The covalent modification is then executed by the sulfonyl fluoride (-SO₂F) "warhead."

The SuFEx reaction involves the nucleophilic attack of an amino acid side chain on the electrophilic sulfur atom of the sulfonyl fluoride. This results in the displacement of the fluoride ion and the formation of a stable, covalent sulfonamide or sulfonate ester bond between the probe and the protein.[1][2]

Sulfonyl fluorides are privileged warheads because they can react with a variety of nucleophilic amino acid residues, not just the canonical cysteine. These include lysine, tyrosine, serine, threonine, and histidine.[3][4][5] The reactivity is highly context-dependent, relying on the accessibility and pKa of the target residue within the protein's microenvironment.[6]

cluster_0 Step 1: Non-Covalent Binding cluster_1 Step 2: Covalent Modification (SuFEx) Probe 6-Cl-PSF Complex [Protein···Probe] Reversible Complex Probe->Complex Ki Protein Target Protein (with Nucleophile Nu:) Protein->Complex Labeled_Protein Covalently Labeled Protein (Protein-SO₂-Purine) Complex->Labeled_Protein kinact (Irreversible) Fluoride F⁻

Caption: Two-step mechanism of covalent labeling by 6-Cl-PSF.

Section 2: Frequently Asked Questions (FAQs)

This section provides quick answers to common initial queries.

Q1: What is the primary mechanism of 6-Cl-PSF labeling? A1: 6-Cl-PSF labels proteins through a Sulfur(VI) Fluoride Exchange (SuFEx) reaction. This involves a nucleophilic amino acid side chain (like lysine or tyrosine) attacking the sulfur atom of the sulfonyl fluoride, displacing fluoride and forming a stable covalent bond.[1][2]

Q2: Which amino acids does 6-Cl-PSF react with? A2: Sulfonyl fluorides are known to react with several nucleophilic residues, including tyrosine, lysine, serine, threonine, and histidine.[3][4] While they can react with cysteine, the resulting adduct is often unstable, making them less suitable for durable cysteine targeting compared to other warheads.[4]

Q3: How stable is 6-Cl-PSF in aqueous buffer? A3: While sulfonyl fluorides are generally considered biocompatible and possess reasonable aqueous stability, they can be susceptible to hydrolysis, especially at non-neutral pH or elevated temperatures. It is always recommended to prepare fresh solutions of the probe in an anhydrous solvent like DMSO and add it to the aqueous reaction buffer immediately before starting the experiment.

Q4: What is a typical starting concentration and reaction time? A4: This is highly target-dependent. For initial screening, a probe concentration of 1-10 µM and an incubation time of 1-2 hours at room temperature is a common starting point.[3] However, these parameters must be optimized for each specific protein target.

Q5: How do I stop (quench) the labeling reaction? A5: The reaction can be effectively quenched by adding a high concentration of a nucleophile-containing reagent, such as dithiothreitol (DTT), β-mercaptoethanol, or Tris buffer.[7] Another common method is to immediately denature the protein by adding SDS-PAGE loading buffer and heating.

Section 3: Troubleshooting Guide

This guide addresses specific experimental problems in a question-and-answer format.

Q1: I am seeing little to no labeling of my target protein. What could be wrong? A1: This is a common issue with several potential causes. Let's break them down:

  • Cause A: Suboptimal Reaction Time or Concentration. The kinetics of covalent labeling are time-dependent.[8][9] A short incubation may be insufficient, especially for less reactive nucleophiles or fragment-like probes with lower initial binding affinity.

    • Solution: Perform a time-course experiment. Incubate your protein with a fixed concentration of 6-Cl-PSF and take samples at various time points (e.g., 5 min, 15 min, 30 min, 1 hr, 2 hr, 4 hr). Analyze by mass spectrometry or gel shift assay to determine the optimal incubation time. Similarly, perform a concentration-response experiment to ensure you are using an effective concentration.

  • Cause B: Incorrect Buffer pH. The reactivity of nucleophilic amino acid residues is critically dependent on their protonation state. Lysine, for example, is only nucleophilic in its deprotonated (basic) form.

    • Solution: The optimal pH for labeling is a balance between residue reactivity and protein stability. Most labeling experiments are performed between pH 7.4 and 8.5. If your target residue has a high pKa (like lysine, ~10.5), consider running small-scale pilot experiments at a slightly higher pH (e.g., 8.0-8.5), provided your protein remains stable and folded.

  • Cause C: Inaccessible Target Residue. The target nucleophile may be buried within the protein structure, making it inaccessible to the probe.

    • Solution: As a control, you can perform the labeling reaction under denaturing conditions (e.g., in the presence of 1-2 M urea or 0.1% SDS). If you see labeling under denaturing but not native conditions, it strongly suggests an accessibility issue.

  • Cause D: Probe Instability. The 6-Cl-PSF may have degraded due to improper storage or hydrolysis in the aqueous buffer.

    • Solution: Always use a fresh aliquot of the probe from a stock solution in anhydrous DMSO. Avoid repeated freeze-thaw cycles. Minimize the time the probe spends in aqueous buffer before the protein is added.

Q2: My labeling is successful, but I'm seeing high levels of off-target modification. How can I improve specificity? A2: Specificity is achieved when the non-covalent binding affinity of the purine scaffold drives the reaction, rather than indiscriminate reactivity of the warhead. High off-target labeling suggests the reaction conditions are too harsh.[10][11]

  • Cause A: Probe Concentration is Too High. High concentrations can drive reactions with even low-affinity sites or react with surface-exposed nucleophiles non-specifically.

    • Solution: Titrate the concentration of 6-Cl-PSF downwards. The goal is to find the lowest concentration that provides sufficient on-target labeling within a reasonable timeframe. Refer to your concentration-response curve to select a concentration that gives you significant target engagement without saturating the system.

  • Cause B: Incubation Time is Too Long. Given enough time, even a moderately reactive probe can accumulate off-target modifications.

    • Solution: Use the results from your time-course experiment to select the shortest time required to achieve satisfactory on-target labeling. Avoid unnecessarily long incubations. Well-optimized covalent probes can achieve significant effects in cells within minutes to a few hours.[12]

cluster_workflow Troubleshooting Workflow Start Start: No/Low Labeling Time Run Time-Course Experiment Start->Time Check Kinetics Conc Run Concentration- Response Exp. Time->Conc Optimize Dose pH Test pH Range (e.g., 7.4 - 8.5) Conc->pH Optimize Buffer Denature Run Denaturing Control pH->Denature Check Accessibility Result Problem Solved? Denature->Result

Sources

Optimization

Technical Support Center: Troubleshooting Mass Spectrometry Data of 6-Chloro-1H-Purine-2-sulfonyl fluoride Adducts

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 6-Chloro-1H-Purine-2-sulfonyl fluoride and its adducts. This guide is designed to provide in-depth trou...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 6-Chloro-1H-Purine-2-sulfonyl fluoride and its adducts. This guide is designed to provide in-depth troubleshooting assistance for common challenges encountered during mass spectrometry analysis. By understanding the underlying principles of your experiments, you can more effectively diagnose and resolve issues, leading to higher quality and more reliable data.

Introduction to 6-Chloro-1H-Purine-2-sulfonyl fluoride in Covalent Drug Discovery

6-Chloro-1H-Purine-2-sulfonyl fluoride is a reactive fragment containing a purine scaffold, a common motif in kinase inhibitors, and a sulfonyl fluoride warhead. Sulfonyl fluorides are known to form stable covalent bonds with nucleophilic amino acid residues such as lysine, tyrosine, histidine, serine, and threonine.[1] Mass spectrometry is an indispensable tool for characterizing these covalent modifications, confirming target engagement, and identifying the specific site of adduction.[2]

This guide will address specific questions you may have when analyzing your mass spectrometry data for protein adducts of 6-Chloro-1H-Purine-2-sulfonyl fluoride.

I. Issues with Adduct Identification and Characterization

Question 1: I am not seeing the expected mass shift for my protein or peptide after incubation with 6-Chloro-1H-Purine-2-sulfonyl fluoride. What could be the reason?

Answer:

Several factors could contribute to the absence of an observable mass shift. Let's break down the potential causes from sample preparation to data acquisition.

A. Inefficient Adduct Formation:

  • Suboptimal Reaction Conditions: The reaction between the sulfonyl fluoride and the protein is dependent on pH, temperature, and incubation time. Sulfonyl fluorides generally react with the deprotonated form of amino acid side chains, so a slightly basic pH (around 8-8.5) can enhance the reaction rate. However, be mindful of the stability of your protein at higher pH.

  • Protein Folding and Accessibility: The target residue may be buried within the protein's three-dimensional structure, making it inaccessible to the reagent. Consider performing the reaction under partially denaturing conditions, but be aware that this can lead to non-specific labeling.

  • Reagent Instability: While generally stable, sulfonyl fluorides can be susceptible to hydrolysis at very high pH or over long incubation times. Ensure your stock solution of 6-Chloro-1H-Purine-2-sulfonyl fluoride is fresh and properly stored.

B. Mass Spectrometry-Related Issues:

  • Poor Ionization of the Adducted Protein/Peptide: The addition of the purine sulfonyl fluoride moiety can alter the physicochemical properties of the peptide, potentially suppressing its ionization.

  • In-source Fragmentation: The covalent bond might be labile under certain ionization conditions, leading to the dissociation of the adduct before detection.

  • Low Stoichiometry of Labeling: The modification may be occurring at a very low level, making the modified species difficult to detect above the background noise.

Troubleshooting Workflow:

cluster_reaction Adduct Formation cluster_ms Mass Spectrometry start No Expected Mass Shift Observed q1 Optimize Reaction Conditions (pH, time, temperature) start->q1 q2 Assess Reagent Accessibility (denaturing conditions?) q1->q2 q3 Verify Reagent Integrity q2->q3 q4 Optimize Ionization Source Parameters q3->q4 q5 Check for In-Source Fragmentation q4->q5 q6 Increase Sample Loading q5->q6

Caption: Troubleshooting workflow for absent mass shift.

Experimental Protocol: Optimizing Adduct Formation

  • pH Screening: Set up parallel reactions with your protein and 6-Chloro-1H-Purine-2-sulfonyl fluoride in buffers with varying pH values (e.g., 7.5, 8.0, 8.5).

  • Time Course: At your optimal pH, perform a time-course experiment (e.g., 1, 4, 12, and 24 hours) to determine the ideal incubation time.

  • Temperature Variation: If feasible for your protein's stability, compare the reaction at room temperature versus 37°C.

  • Analysis: Analyze the samples by intact protein mass spectrometry to quickly assess the presence and relative abundance of the adducted protein.

Question 2: I see a mass shift, but I am unsure if it corresponds to the correct adduct. How can I confirm the modification?

Answer:

Confirming the identity of the adduct requires a combination of accurate mass measurement and tandem mass spectrometry (MS/MS) for fragmentation analysis.

A. High-Resolution Mass Spectrometry (HRMS):

  • Use an Orbitrap or TOF mass spectrometer to obtain a high-resolution mass spectrum of the modified protein or peptide. The accurate mass of the modification should correspond to the addition of the 6-Chloro-1H-Purine-2-sulfonyl moiety minus the fluorine atom.

ComponentFormulaMonoisotopic Mass (Da)
6-Chloro-1H-Purine-2-sulfonyl fluoride C₅H₂ClFN₄O₂S247.9524
Adducted Moiety (loss of F) C₅H₂ClN₄O₂S227.9591

B. Tandem Mass Spectrometry (MS/MS) Analysis:

  • Isolate and fragment the modified peptide. The resulting MS/MS spectrum will contain fragment ions (b- and y-ions) that can be used to sequence the peptide and pinpoint the site of modification.

  • Characteristic Fragment Ions: Look for fragment ions that retain the 6-Chloro-1H-Purine-2-sulfonyl moiety. These will be shifted in mass compared to the unmodified fragment ions.

  • Signature Neutral Losses: Be aware of potential neutral losses from the adducted moiety itself. For example, arylsulfonamides can exhibit a characteristic neutral loss of SO₂ (64 Da) under CID conditions.[3] While not guaranteed for sulfonyl fluoride adducts, it's a possibility to consider during spectral interpretation. The 6-chloropurine ring may also undergo characteristic fragmentation.

Interpreting the MS/MS Spectrum:

cluster_fragments Fragment Ions cluster_neutral_loss Neutral Loss parent Precursor Ion (Peptide + Adduct) y_ions y-ions parent->y_ions b_ions b-ions parent->b_ions y_mod y-ions + Adduct parent->y_mod b_mod b-ions + Adduct parent->b_mod nl1 Loss of SO2 parent->nl1 nl2 Loss of Purine Moiety parent->nl2

Caption: Expected fragmentation pathways of a modified peptide.

Experimental Protocol: Peptide Mapping and MS/MS Analysis

  • Protein Digestion: After the labeling reaction, denature, reduce, and alkylate your protein. Digest the protein into smaller peptides using a protease like trypsin.

  • LC-MS/MS Analysis: Separate the peptides using reverse-phase liquid chromatography coupled to a high-resolution mass spectrometer.

  • Data-Dependent Acquisition (DDA): Set up a DDA method to automatically select the most intense peptide ions for fragmentation.

  • Data Analysis: Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer, Mascot) to search the MS/MS data against your protein sequence. Include the mass of the 6-Chloro-1H-Purine-2-sulfonyl moiety (227.9591 Da) as a variable modification on the potential target residues (K, Y, H, S, T).

II. Troubleshooting Common Artifacts and Interferences

Question 3: I am observing unexpected adducts in my mass spectra. What are the common sources of these artifacts?

Answer:

Unexpected adducts can arise from various sources, including the mobile phase, sample handling, and the inherent reactivity of your molecule.

A. Mobile Phase Adducts:

  • Sodium and Potassium Adducts: These are very common and appear as [M+Na]⁺ and [M+K]⁺. They are often due to contaminants in solvents or glassware.

  • Acetonitrile Adducts: If you are using acetonitrile in your mobile phase, you may observe an adduct of +41 Da ([M+ACN+H]⁺).

  • Formate Adducts: Formic acid is a common mobile phase additive, and you may see [M+HCOOH+H]⁺ adducts.

B. Artifacts Related to the 6-Chloropurine Moiety:

  • Isotopic Pattern of Chlorine: Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio of natural abundance.[4][5] This will result in a characteristic M+2 peak for any ion containing the 6-chloropurine moiety, where the M+2 peak is about one-third the intensity of the monoisotopic peak.[4][6] If you do not see this pattern, the peak is unlikely to contain your compound of interest.

  • Hydrolysis of the Chloro Group: The 6-chloro group on the purine ring can be susceptible to hydrolysis, replacing the chlorine with a hydroxyl group. This would result in a mass change of -18.0106 Da (Cl to OH).

C. Artifacts Related to the Sulfonyl Fluoride:

  • Hydrolysis to Sulfonic Acid: The sulfonyl fluoride can hydrolyze to the corresponding sulfonic acid, resulting in a mass increase of 1.9957 Da (-F to -OH). This can happen during sample preparation or in the ion source.

Troubleshooting Table for Unexpected Adducts:

Observed Mass Shift (Da)Potential CauseHow to Confirm/Resolve
+21.9820Sodium Adduct ([M+Na-H]⁺)Use high-purity solvents and new glassware.
+37.9559Potassium Adduct ([M+K-H]⁺)Use high-purity solvents and new glassware.
+41.0265Acetonitrile AdductConfirm with a blank run. If problematic, consider an alternative organic solvent like methanol.
+46.0055Formate AdductConfirm with a blank run. Lowering the formic acid concentration may help.
M+2 peak (approx. 1/3 intensity)Chlorine IsotopeThis is an expected feature, not an artifact. Use it to confirm the presence of your compound.
-18.0106Hydrolysis of Chloro GroupCheck for this mass shift in your data. Optimize sample handling to minimize exposure to water and high pH.
+1.9957Hydrolysis of Sulfonyl FluorideCan be difficult to avoid completely. Monitor for this species.
Question 4: My signal intensity is low, and the baseline is noisy. How can I improve the quality of my data?

Answer:

Low signal intensity and a high baseline can be caused by a multitude of factors, ranging from sample preparation to instrument settings.

A. Sample Clean-up:

  • Desalting: High salt concentrations can suppress ionization. Always desalt your peptide samples using a C18 StageTip or a similar device before LC-MS analysis.

  • Removal of Excess Reagent: Unreacted 6-Chloro-1H-Purine-2-sulfonyl fluoride can compete for ionization and contribute to a high background. Consider a size-exclusion chromatography step after the labeling reaction to separate the protein from the small molecule reagent.

B. LC-MS Method Optimization:

  • Chromatography: Ensure you have good chromatographic peak shape. Broad peaks lead to lower signal-to-noise. Optimize your gradient and column temperature.

  • Ionization Source Tuning: Regularly tune and calibrate your mass spectrometer.[7] Clean the ion source if you observe a persistent high background or low signal.

  • Mobile Phase Quality: Use high-purity, LC-MS grade solvents and additives to minimize background noise.[8]

C. Instrument Maintenance:

  • System Contamination: If the high background persists across different samples, your LC-MS system may be contaminated. Follow the manufacturer's instructions for cleaning the system.

  • Leaks: Air leaks in the system can lead to a noisy baseline.[9][10] Check for leaks using a leak detector.

General Troubleshooting Flowchart for Data Quality:

cluster_sample_prep Sample Preparation cluster_lcms LC-MS Method cluster_instrument Instrument start Low Signal / High Noise q1 Desalt Sample start->q1 q2 Remove Excess Reagent q1->q2 q3 Optimize Chromatography q2->q3 q4 Tune and Calibrate MS q3->q4 q5 Use High-Purity Solvents q4->q5 q6 Clean Ion Source q5->q6 q7 Check for Leaks q6->q7

Caption: General troubleshooting for poor data quality.

III. Frequently Asked Questions (FAQs)

Q: What are the most likely amino acid residues to be modified by 6-Chloro-1H-Purine-2-sulfonyl fluoride?

A: Based on the known reactivity of sulfonyl fluorides, the most likely targets are nucleophilic residues such as lysine, tyrosine, histidine, serine, and threonine .[1] The specific residue(s) modified on your protein of interest will depend on their accessibility and the local microenvironment, which can enhance their nucleophilicity.

Q: Can the 6-chloro group on the purine ring react with any amino acid residues?

A: While the sulfonyl fluoride is the primary reactive site, the 6-chloro group on the purine ring can also be displaced by nucleophiles, particularly under certain conditions. For instance, it is known that 6-chloropurines can react with thiols like cysteine. This could lead to a secondary reaction or cross-linking, so it is important to be aware of this possibility when interpreting your data.

Q: I am using a soft ionization technique like ESI. Should I still be concerned about fragmentation?

A: Yes. While ESI is a soft ionization technique, in-source fragmentation can still occur, especially for labile modifications.[11] This can be influenced by the source temperature, cone voltage, and other parameters. If you suspect in-source fragmentation, try reducing the energy in the ion source.

Q: How can I differentiate between a covalent adduct and a non-covalent complex?

A: Covalent adducts should remain associated with the protein or peptide under denaturing conditions. To confirm a covalent interaction, you can perform your LC-MS analysis with a denaturing mobile phase (e.g., containing acetonitrile and formic acid). Non-covalent complexes will typically dissociate under these conditions.

References

  • G-M-I, Inc. (2023). Mass Spectrometry Troubleshooting and Common Issues. Available at: [Link]

  • Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid communications in mass spectrometry : RCM, 17(21), 2373–2379.
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  • Agilent. (2018). Mass Spec Troubleshooting: What to Check When Your Results Go Wrong. Available at: [Link]

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  • Kaur, J., et al. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Chemical Biology, 6(3), 189-197.
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  • TheElkchemist. (2022). Mass Spectrometry | Interpreting Spectra | Chlorine & Haloalkanes | A-Level Chemistry. YouTube. Available at: [Link]

  • Bogdal, C., et al. (2015). Deconvolution of Soft Ionization Mass Spectra of Chlorinated Paraffins to Resolve Congener Groups. Environmental science & technology letters, 2(11), 319–323.
  • Raftery, D., et al. (2014). Compilation of 40 Published Neutral Losses from Electrospray and Atmospheric Pressure Chemical Ionization Collision-Induced Dissociation Mass Spectra. Analytical chemistry, 86(15), 7731–7738.
  • Guillarme, D., et al. (2020). Adduct annotation in liquid chromatography/high-resolution mass spectrometry to enhance compound identification. Analytical and bioanalytical chemistry, 412(26), 7177–7188.
  • Tureček, F. (2018). Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges. Chemical research in toxicology, 31(9), 839–850.
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  • Weerapana, E., et al. (2019). Applications of Reactive Cysteine Profiling. Annual review of biochemistry, 88, 65–90.
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Sources

Troubleshooting

6-Chloro-1H-Purine-2-sulfonyl fluoride Probe Selectivity Enhancement: A Technical Support Guide

From the desk of a Senior Application Scientist, this guide provides researchers, scientists, and drug development professionals with a dedicated resource for troubleshooting and improving the selectivity of 6-Chloro-1H-...

Author: BenchChem Technical Support Team. Date: February 2026

From the desk of a Senior Application Scientist, this guide provides researchers, scientists, and drug development professionals with a dedicated resource for troubleshooting and improving the selectivity of 6-Chloro-1H-Purine-2-sulfonyl fluoride (6-Cl-PSF) and related covalent probes. This document is structured as a series of frequently asked questions (FAQs) to directly address common experimental challenges.

Introduction to 6-Cl-PSF Probes and the Selectivity Imperative

6-Chloro-1H-Purine-2-sulfonyl fluoride (6-Cl-PSF) is a powerful chemoproteomic probe belonging to the class of electrophiles reactive towards nucleophilic amino acid residues.[1] The sulfonyl fluoride (-SO₂F) "warhead" is particularly notable for its ability to form stable covalent bonds with the side chains of lysine, tyrosine, serine, and histidine.[2][3] This reactivity, governed by the principles of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, allows for the durable labeling and identification of protein targets.[4]

However, the inherent reactivity that makes these probes effective also presents a significant challenge: a lack of selectivity.[5] Off-target labeling can lead to ambiguous results, misinterpretation of biological function, and potential toxicity in therapeutic applications.[6] Therefore, optimizing the selectivity of your 6-Cl-PSF probe is paramount to generating reliable and impactful data. This guide will walk you through the common pitfalls and strategic solutions to enhance the precision of your covalent probes.

Troubleshooting and FAQs

FAQ 1: My 6-Cl-PSF probe is exhibiting high levels of off-target binding in my proteomics experiments. What are the likely causes?

High off-target binding is a frequent issue and can stem from several factors related to both the probe's intrinsic properties and the experimental conditions.

  • Intrinsic Reactivity of the Warhead: The sulfonyl fluoride moiety is inherently reactive.[7] While more stable than many other electrophiles, it can still react with numerous accessible nucleophilic residues on the proteome, especially at higher concentrations or longer incubation times. The goal is to find a therapeutic window where the probe reacts preferentially with the target of interest.

  • Probe Concentration: Excessive probe concentration is the most common cause of promiscuous labeling. It's crucial to perform dose-response experiments to identify the lowest effective concentration that provides sufficient on-target labeling with minimal off-target modification.

  • Incubation Time: Longer incubation periods increase the likelihood of slow-reacting, low-affinity off-targets becoming labeled. A time-course experiment is essential to determine the optimal incubation time that maximizes on-target engagement while minimizing off-target effects.

  • Cellular Context and Target Abundance: The abundance of your target protein relative to off-targets can influence the observed selectivity. In cellular systems with low target expression, off-target binding may appear more pronounced.

  • Lack of Pre-clearance: In lysate-based experiments, failing to pre-clear the lysate of highly abundant, non-specific binding proteins can lead to a high background signal.

FAQ 2: What are the primary chemical strategies I can employ to systematically improve the selectivity of my purine-based probe?

Improving selectivity is a multi-faceted challenge that involves a careful balance of optimizing the probe's affinity for the target and tuning its reactivity.[5] The design of a targeted covalent inhibitor is a delicate act of balancing treatment and toxicity.[5] Here are three core strategies:

  • Scaffold Modification: The purine core of your probe provides the initial non-covalent recognition that brings the warhead into proximity with the target residue.[8] Modifying this scaffold to better fit the unique topology of your target's binding pocket can significantly enhance selectivity.

    • Rationale: By increasing the non-covalent binding affinity (decreasing Kᵢ), the probe will spend more time associated with the intended target, increasing the probability of a covalent reaction occurring at that site before it can react with off-targets.[8]

    • Actionable Advice:

      • Utilize structure-based design if a crystal structure of your target is available.[9]

      • Synthesize a small library of purine analogs with substitutions at positions that are not critical for core binding but can be modified to exploit unique sub-pockets in your target protein.

      • Consider computational methods like covalent docking to predict which modifications are most likely to improve binding affinity and selectivity.[5]

  • Warhead Reactivity Tuning: The electrophilicity of the sulfonyl fluoride warhead can be modulated to decrease its intrinsic reactivity, thereby reducing reactions with unintended targets.[10]

    • Rationale: A less reactive warhead will be more dependent on a prolonged and stable interaction with the target (high non-covalent affinity) to undergo a covalent reaction. This disfavors reactions with transiently interacting off-targets.

    • Actionable Advice:

      • Introduce electron-donating or sterically hindering groups near the sulfonyl fluoride moiety. For example, adding bulky groups to the electrophile can improve selectivity through steric exclusion of off-targets.[10]

      • Explore alternative warheads. While sulfonyl fluorides are excellent for targeting lysine and other nucleophiles, other electrophiles like sulfamoyl fluorides offer lower reactivity and potentially higher selectivity.[7]

  • Linker Optimization: The linker connecting the purine scaffold to the sulfonyl fluoride warhead plays a crucial role in positioning the electrophile for an efficient reaction with the target nucleophile.

    • Rationale: An optimally designed linker ensures the warhead is presented at the correct angle and distance to the target residue, maximizing the rate of the on-target reaction (kᵢₙₐ꜀ₜ).

    • Actionable Advice:

      • Vary the length and rigidity of the linker. A more rigid linker may restrict the conformational freedom of the warhead, leading to better-defined positioning.

      • Experiment with different attachment points for the linker on the purine scaffold.

Strategy Mechanism of Selectivity Enhancement Potential Trade-offs
Scaffold Modification Increases non-covalent binding affinity (lower Kᵢ), leading to higher target occupancy.May alter the binding mode or introduce new off-target interactions.
Warhead Tuning Decreases intrinsic reactivity, requiring strong non-covalent binding for reaction.May significantly slow down the on-target reaction rate, requiring longer incubation times.
Linker Optimization Optimizes the positioning of the warhead for a faster on-target reaction rate (higher kᵢₙₐ꜀ₜ).A poorly designed linker can prevent the warhead from reaching the target nucleophile.
FAQ 3: What experimental workflows are considered best practice for validating the selectivity of my newly designed probe variant?

Validating the selectivity of your probe is a critical step that requires a multi-pronged approach.[11] Relying on a single method is often insufficient.

  • Workflow 1: Competitive Profiling using Quantitative Chemoproteomics This is the gold standard for assessing proteome-wide selectivity.[12]

    • Protocol:

      • Treatment: Treat live cells or cell lysates with a range of concentrations of your unlabeled inhibitor (the new probe variant without a reporter tag). As a control, treat a separate sample with DMSO.

      • Probe Labeling: Add a clickable (e.g., alkyne-tagged) version of your original, more promiscuous probe to all samples. This "chaser" probe will label sites not occupied by your inhibitor.[6]

      • Lysis and Click Chemistry: Lyse the cells (if treated live) and perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) reaction to attach a biotin tag to the labeled proteins.[13]

      • Enrichment and Digestion: Use streptavidin beads to enrich the biotin-tagged proteins. Digest the enriched proteins on-bead with trypsin.

      • LC-MS/MS Analysis: Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the labeled proteins.

    • Data Interpretation: A successful, selective inhibitor will show a significant reduction in the signal for the intended target with minimal signal reduction for other proteins across the proteome.[12]

  • Workflow 2: In-gel Fluorescence Competition Assay A quicker, more accessible method for an initial assessment of selectivity.

    • Protocol:

      • Follow steps 1 and 2 from the chemoproteomics workflow, but use a fluorescently tagged version of your probe (e.g., with a rhodamine or fluorescein tag) instead of a clickable one.

      • Separate the labeled proteins by SDS-PAGE.

      • Visualize the labeled proteins using an in-gel fluorescence scanner.

    • Data Interpretation: The disappearance of a specific band in the inhibitor-treated lane compared to the DMSO control indicates successful on-target engagement. The persistence of other bands suggests they are off-targets of your new inhibitor.

  • Workflow 3: Cellular Thermal Shift Assay (CETSA) This method confirms target engagement in a cellular context without requiring a modified probe.

    • Protocol:

      • Treat intact cells with your unlabeled inhibitor or DMSO.

      • Heat aliquots of the cells to a range of temperatures.

      • Lyse the cells and separate the soluble fraction from the precipitated proteins by centrifugation.

      • Analyze the amount of soluble target protein remaining at each temperature by Western blot.

    • Data Interpretation: Ligand binding stabilizes the target protein, resulting in a higher melting temperature. A shift to the right in the melting curve for the inhibitor-treated sample confirms target engagement.

Visualizations

G cluster_0 Phase 1: Problem Identification cluster_1 Phase 2: Rational Probe Redesign cluster_2 Phase 3: Selectivity Validation cluster_3 Phase 4: Outcome start High Off-Target Binding Observed p1 Is probe concentration optimized? start->p1 p2 Is incubation time optimized? p1->p2 Yes s1 Synthesize Probe Analogs p1->s1 No p2->s1 Yes s2 Scaffold Modification (Improve Affinity) s1->s2 s3 Warhead Tuning (Decrease Reactivity) s1->s3 s4 Linker Optimization (Improve Positioning) s1->s4 v1 Validate New Probes s2->v1 s3->v1 s4->v1 v2 Chemoproteomics (Global Profile) v1->v2 v3 In-Gel Fluorescence (Initial Screen) v1->v3 v4 CETSA (Cellular Engagement) v1->v4 outcome Selective Probe Achieved v2->outcome v3->outcome v4->outcome

G cluster_0 Poor Selectivity cluster_1 Improved Selectivity via Scaffold Modification Poor_Probe Original Probe (e.g., 6-Cl-PSF) Target_A Target A (High Affinity) Poor_Probe->Target_A Strong non-covalent binding leads to covalent bond Off_Target_B Off-Target B (Low Affinity) Poor_Probe->Off_Target_B Weak binding but high reactivity leads to off-target bond Off_Target_C Off-Target C (Low Affinity) Poor_Probe->Off_Target_C Weak binding but high reactivity leads to off-target bond Good_Probe Modified Probe (Optimized Scaffold) Target_A2 Target A (Very High Affinity) Good_Probe->Target_A2 Optimized fit enhances non-covalent binding, ensuring on-target reaction Off_Target_B2 Off-Target B (Binding Disrupted) Off_Target_C2 Off-Target C (Binding Disrupted) note Scaffold modification disrupts weak off-target interactions, preventing covalent labeling.

References

  • Van Vranken, D. L. (2025). Computational Design of Lysine Targeting Covalent Binders Using Rosetta. J Chem Inf Model.
  • Cuesta, A., & Taunton, J. (2019). Lysine-Targeted Inhibitors and Chemoproteomic Probes. Annual Review of Biochemistry.
  • Zhang, C., et al. (n.d.). Lysine-Targeting Reversible Covalent Inhibitors with Long Residence Time. PMC - NIH.
  • UGA Chemistry. (2024). Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery.
  • Li, S., et al. (n.d.).
  • Cheeseman, M. (2021). Lysine-Targeting Covalent Inhibitors – Overcoming Difficult-to-Drug Proteins and Resistance. The Institute of Cancer Research.
  • ResearchGate. (n.d.). Lysine-targeting covalent chemical probes employing sulfonyl exchange warheads.
  • ACS. (n.d.). Sulfur-fluoride exchange (SuFEx) chemistry as a tool toward drug discovery.
  • Rupesh, K., et al. (n.d.). Selective and Effective: Current Progress in Computational Structure-Based Drug Discovery of Targeted Covalent Inhibitors. PubMed Central.
  • Zhang, Z., et al. (2023). Sulfur-fluoride exchange (SuFEx)
  • ACS Publications. (n.d.). Sulfur(VI) Fluoride Exchange Chemistry in Solid-Phase Synthesis of Compound Arrays: Discovery of Histone Deacetylase Inhibitors.
  • Baylor College of Medicine. (2025). New data analysis method accelerates design of safer covalent inhibitors.
  • PDF. (n.d.). Improved Electrophile Design for Exquisite Covalent Molecule Selectivity.
  • University of Amsterdam. (n.d.). Exploring the Potential of Sulfamoyl Fluorides as Probes in Chemical Biology.
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  • Royal Society of Chemistry Books. (2020).
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  • PMC - PubMed Central. (n.d.). Expanding Chemical Probe Space: Quality Criteria for Covalent and Degrader Probes.
  • PMC - NIH. (n.d.). Chemoproteomic Approaches for Unraveling Prokaryotic Biology.
  • The Chemical Probes Portal. (n.d.). FAQ - the Chemical Probes Portal.
  • Chemistry World. (2024). How to troubleshoot experiments.
  • YouTube. (2022). Troubleshooting and optimizing lab experiments.
  • Abbott Molecular. (n.d.).
  • Creative Bioarray. (n.d.). FISH Tips and Troubleshooting.
  • ACS Publications. (n.d.). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome.
  • Jones, L. H., et al. (2019). Quantifying drug-target engagement in live cells using sulfonyl fluoride chemical probes. Methods Enzymol.
  • PubMed. (2018). Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides.
  • PubMed. (2023). Direct mapping of ligandable tyrosines and lysines in cells with chiral sulfonyl fluoride probes.
  • PubMed. (2023). Covalent drug discovery using sulfur(VI) fluoride exchange warheads.

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Troubleshooting

Technical Support Center: Purification of 6-Chloro-1H-Purine-2-sulfonyl Fluoride Reaction Products

Welcome to the technical support center for the purification of 6-Chloro-1H-Purine-2-sulfonyl fluoride and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provid...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 6-Chloro-1H-Purine-2-sulfonyl fluoride and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the challenges associated with purifying these reactive and often polar compounds.

Introduction

6-Chloro-1H-Purine-2-sulfonyl fluoride is a valuable building block in medicinal chemistry, often used to introduce the purine scaffold and a reactive sulfonyl fluoride moiety for covalent targeting of proteins.[1][2] However, the unique chemical properties of this compound and its reaction products can present significant purification challenges. This guide provides practical, field-proven insights to help you achieve high purity and yield in your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of your 6-Chloro-1H-Purine-2-sulfonyl fluoride reaction products.

Issue 1: Low Yield After Aqueous Workup

Question: I'm observing a significant loss of my desired product after performing an aqueous workup. What could be the cause and how can I mitigate this?

Answer:

Low recovery after an aqueous workup is a common issue and can be attributed to several factors, primarily hydrolysis of the reactive groups on the purine ring.

Causality and Solution:

  • Hydrolysis of the 6-Chloro Group: The chloro group at the 6-position of the purine ring is susceptible to nucleophilic substitution by water, especially under neutral to basic conditions, leading to the formation of the corresponding 6-hydroxypurine (hypoxanthine) derivative.[3] This byproduct is often more polar and may be lost in the aqueous phase or complicate subsequent purification steps.

    • Preventative Measure: Maintain a slightly acidic pH (around 5-6) during your aqueous extraction. This can be achieved by using a dilute solution of a mild acid like citric acid or ammonium chloride in your wash steps. Avoid strong bases.

  • Hydrolysis of the Sulfonyl Fluoride Group: While sulfonyl fluorides are generally more stable than sulfonyl chlorides, they can still undergo hydrolysis, particularly at elevated temperatures or prolonged exposure to aqueous basic conditions, to form the corresponding sulfonic acid.[4][5] The resulting sulfonic acid is highly polar and will likely partition into the aqueous layer.

    • Preventative Measure: Perform aqueous workups at low temperatures (0-5 °C) and minimize the time the reaction mixture is in contact with the aqueous phase. Use brine (saturated NaCl solution) for the final wash to help "dry" the organic layer and reduce the amount of dissolved water before adding a drying agent.

Experimental Protocol: Optimized Aqueous Workup

  • Cool the reaction mixture to 0-5 °C in an ice bath.

  • Quench the reaction with a pre-chilled, slightly acidic aqueous solution (e.g., 5% citric acid solution).

  • Extract the product into an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the organic layer sequentially with:

    • Pre-chilled 5% citric acid solution.

    • Pre-chilled deionized water.

    • Pre-chilled brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure at a low temperature (<40 °C).

Issue 2: Co-elution of Product and Impurities During Column Chromatography

Question: My product co-elutes with one or more impurities during silica gel column chromatography, making it difficult to obtain a pure fraction. How can I improve the separation?

Answer:

Co-elution is a frequent challenge when dealing with structurally similar compounds. The purine scaffold and its derivatives often have similar polarities, making chromatographic separation non-trivial.

Causality and Solution:

  • Inappropriate Solvent System: The choice of eluent is critical for achieving good separation on silica gel. A solvent system that does not adequately differentiate between the polarities of your product and impurities will result in poor resolution.

    • Optimization Strategy:

      • Systematic TLC Analysis: Before running a column, perform a thorough thin-layer chromatography (TLC) analysis using a range of solvent systems with varying polarities. A good solvent system will give your product an Rf value between 0.2 and 0.4 and show clear separation from impurities.

      • Solvent System Recommendations for Purine Derivatives:

        • Non-polar to Moderately Polar Compounds: Hexane/Ethyl Acetate gradients are a good starting point.[6]

        • Moderately Polar to Polar Compounds: Dichloromethane/Methanol gradients are commonly used and often effective.[3]

        • Adding Modifiers: For compounds that exhibit tailing on silica (often due to the basicity of the purine nitrogens), adding a small amount of an acid (e.g., 0.1-1% acetic acid or formic acid) or a base (e.g., 0.1-1% triethylamine or ammonia in methanol) to the eluent can significantly improve peak shape and resolution.[6]

  • Alternative Stationary Phases: If optimizing the mobile phase on silica gel is unsuccessful, consider using a different stationary phase.

    • Amine-Functionalized Silica: This can be an excellent alternative for purifying basic compounds like purines, often providing different selectivity compared to standard silica.[6]

    • Reversed-Phase C18 Silica: For highly polar compounds, reversed-phase chromatography using water/acetonitrile or water/methanol gradients with a modifier like trifluoroacetic acid (TFA) or formic acid can be very effective.[6]

Experimental Protocol: Flash Column Chromatography

  • Dry Loading: For best results, pre-adsorb your crude product onto a small amount of silica gel. Dissolve the crude material in a minimal amount of a polar solvent (e.g., methanol, dichloromethane), add silica gel, and evaporate the solvent to obtain a free-flowing powder.

  • Column Packing: Pack the column with silica gel in your chosen eluent system.

  • Loading: Carefully load the dry-loaded sample onto the top of the column.

  • Elution: Run the column using a shallow gradient of your optimized solvent system. Collect fractions and analyze them by TLC.

  • Combine and Concentrate: Combine the pure fractions and concentrate under reduced pressure.

Issue 3: Product Decomposition on Silica Gel

Question: I suspect my product is decomposing on the silica gel column, as evidenced by streaking on TLC and low overall recovery. What is happening and what can I do?

Answer:

The acidic nature of standard silica gel can sometimes lead to the degradation of sensitive compounds.

Causality and Solution:

  • Acid-Catalyzed Hydrolysis: The slightly acidic surface of silica gel can catalyze the hydrolysis of the 6-chloro or 2-sulfonyl fluoride groups, especially if the eluent contains nucleophilic solvents like methanol.

    • Mitigation Strategies:

      • Deactivate the Silica: You can neutralize the silica gel by preparing a slurry with your mobile phase containing a small amount of a base like triethylamine (0.1-1%) before packing the column.

      • Use Neutral Alumina: Neutral alumina can be a good alternative to silica gel for acid-sensitive compounds.

      • Minimize Contact Time: Run the column as quickly as possible while still achieving good separation.

Frequently Asked Questions (FAQs)

Q1: What is the most effective general purification technique for 6-substituted purine derivatives?

A1: Flash column chromatography on silica gel is the most widely used and generally effective technique for the purification of a broad range of 6-substituted purine derivatives.[3][7] The specific solvent system will depend on the polarity of the substituents. For non-polar derivatives, hexane/ethyl acetate gradients are common, while for more polar compounds, dichloromethane/methanol is a standard choice.[6]

Q2: Is recrystallization a viable purification method for these compounds?

A2: Yes, recrystallization can be a very effective method for obtaining highly pure crystalline material, provided a suitable solvent system can be found.[8][9] The principle relies on the difference in solubility of the compound and its impurities in a given solvent at different temperatures.[8] Common recrystallization solvents for purine derivatives include ethanol, methanol, water, or mixtures like DMF/water.[10] It is often a good final purification step after chromatography.

Q3: How can I monitor the progress of my purification?

A3: Thin-layer chromatography (TLC) is the most common and convenient method for monitoring purification. It allows for rapid analysis of fractions from column chromatography to determine which ones contain the pure product. Staining with potassium permanganate or visualization under UV light (if the compound is UV active) are common methods for spotting the compounds on a TLC plate.

Q4: My purified 6-Chloro-1H-Purine-2-sulfonyl fluoride derivative is unstable upon storage. What are the best storage conditions?

A4: Due to the reactive nature of the chloro and sulfonyl fluoride groups, long-term stability can be a concern. For optimal stability, store the purified compound as a solid under an inert atmosphere (argon or nitrogen) at low temperatures (-20 °C or lower). Avoid exposure to moisture and light.

Visualized Workflows

Workflow for Purification Strategy Selection

Purification_Strategy start Crude Reaction Product tlc Analyze by TLC start->tlc decision_spots Single Spot? tlc->decision_spots direct_cryst Direct Recrystallization decision_spots->direct_cryst Yes decision_separation Good Separation of Spots? decision_spots->decision_separation No final_product Pure Product direct_cryst->final_product flash_chrom Flash Column Chromatography (Silica Gel) decision_separation->flash_chrom Yes optimize_solvent Optimize TLC Solvent System decision_separation->optimize_solvent No decision_on_silica Successful on Silica? flash_chrom->decision_on_silica optimize_solvent->tlc alt_chrom Alternative Chromatography (Amine, C18, Alumina) decision_on_silica->alt_chrom No post_chrom_analysis Analyze Pure Fractions by TLC decision_on_silica->post_chrom_analysis Yes alt_chrom->post_chrom_analysis combine_concentrate Combine & Concentrate post_chrom_analysis->combine_concentrate final_cryst Optional Final Recrystallization combine_concentrate->final_cryst final_cryst->final_product

Sources

Optimization

Technical Support Center: Strategies to Prevent Non-specific Binding of 6-Chloro-1H-Purine-2-sulfonyl Fluoride in Cellular Experiments

Welcome to the technical support guide for 6-Chloro-1H-Purine-2-sulfonyl fluoride (6C-PSF). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting an...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for 6-Chloro-1H-Purine-2-sulfonyl fluoride (6C-PSF). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for mitigating non-specific binding of this covalent probe in cellular and biochemical assays. Our goal is to equip you with the knowledge to perform robust and reproducible experiments, ensuring the data you generate is of the highest quality.

Introduction to 6-Chloro-1H-Purine-2-sulfonyl Fluoride

6-Chloro-1H-Purine-2-sulfonyl fluoride is a valuable chemoproteomic probe. Its reactivity is centered on the sulfonyl fluoride (SF) moiety, which can form stable covalent bonds with nucleophilic residues on proteins. Unlike more common electrophiles that primarily target cysteine, sulfonyl fluorides can react with a broader range of amino acids, including tyrosine, lysine, histidine, and serine.[1][2][3] This broad reactivity profile makes 6C-PSF a powerful tool for discovering novel ligandable sites on proteins but also necessitates careful experimental design to control for non-specific binding.[1][4]

Non-specific binding occurs when a probe reacts with proteins other than the intended target of interest. This can lead to false positives in target identification studies, inaccurate potency measurements, and misinterpretation of cellular phenotypes. This guide provides a systematic approach to diagnosing and resolving these issues.

Troubleshooting Guide: Addressing Common Issues with 6C-PSF

This section is formatted to help you quickly identify and solve specific experimental problems.

Problem 1: High background or multiple bands in a gel-based assay (e.g., Western Blot with a tagged probe).

This is a classic indicator of excessive non-specific labeling. The underlying cause is often a combination of overly high probe concentration and/or prolonged incubation time.

Causality:

The formation of a covalent bond is a time and concentration-dependent process.[5][6] While a high concentration of 6C-PSF can accelerate the labeling of your target protein, it also increases the probability of reactions with lower-affinity, off-target proteins. The sulfonyl fluoride electrophile, while relatively stable, will react with accessible nucleophilic residues on abundant cellular proteins if given enough opportunity.

Step-by-Step Solution:
  • Optimize Probe Concentration:

    • Action: Perform a concentration-response experiment. Titrate 6C-PSF across a broad range (e.g., from 0.1 µM to 50 µM).

    • Rationale: The goal is to find the lowest concentration that provides a robust signal for your target of interest while minimizing background labeling.

    • Protocol:

      • Prepare serial dilutions of 6C-PSF in your assay buffer.

      • Treat your cells or lysate with each concentration for a fixed period (e.g., 1 hour).

      • Lyse the cells (if applicable) and proceed with your downstream analysis (e.g., click chemistry with a reporter tag, followed by SDS-PAGE).

      • Analyze the gel for the signal-to-noise ratio at each concentration.

  • Optimize Incubation Time:

    • Action: Conduct a time-course experiment at a fixed, optimized concentration of 6C-PSF.

    • Rationale: Covalent bond formation is time-dependent.[7] Shorter incubation times can often favor the labeling of high-affinity targets over lower-affinity off-targets.

    • Protocol:

      • Using the optimal concentration determined above, treat your cells or lysate for varying durations (e.g., 15 min, 30 min, 1 hr, 2 hr, 4 hr).

      • At each time point, quench the reaction (e.g., by adding a scavenger like glutathione or by immediate cell lysis with a denaturing buffer).

      • Analyze the samples to determine the time point that yields the best signal-to-noise ratio.

Data Summary: Concentration and Time Optimization
ParameterStarting RangeGoal
Concentration 0.1 µM - 50 µMLowest concentration with maximal target signal and minimal background.
Incubation Time 15 min - 4 hoursShortest time to achieve sufficient target labeling.
Troubleshooting Workflow Diagram

G start High Background in Gel Assay concentration Optimize Probe Concentration (Titration Experiment) start->concentration Is concentration too high? time Optimize Incubation Time (Time-Course Experiment) concentration->time Concentration optimized result Improved Signal-to-Noise concentration->result blocking Implement Pre-blocking Step time->blocking Still high background time->result scavenger Introduce a Scavenger blocking->scavenger Consider additional controls blocking->result scavenger->result

Caption: A decision tree for troubleshooting high background signals.

Problem 2: Difficulty validating on-target engagement in a competitive profiling experiment.

In a competitive profiling experiment, pre-incubation with a known, reversible inhibitor of your target protein should prevent or reduce the labeling of that target by 6C-PSF. If you do not observe this effect, it could be due to several factors.

Causality:

This issue can arise if the covalent labeling by 6C-PSF is too rapid, not allowing the reversible inhibitor to effectively compete. Alternatively, the signal you are observing may not be from your intended target but from a non-specific target that is not engaged by your competitor compound.

Step-by-Step Solution:
  • Verify Competitor Compound Activity:

    • Action: Independently confirm that your reversible inhibitor is active against the target protein under your experimental conditions.

    • Rationale: You need to ensure that the lack of competition is not due to an inactive competitor.

    • Protocol: Perform a standard activity assay (e.g., enzymatic assay) with your target protein and the reversible inhibitor to confirm its IC50.

  • Adjust Incubation Parameters:

    • Action: Pre-incubate with the reversible inhibitor for a sufficient time before adding 6C-PSF. Reduce the incubation time with 6C-PSF.

    • Rationale: Giving the reversible inhibitor more time to occupy the binding site will increase its chances of competing with the covalent probe. A shorter incubation with 6C-PSF will slow the rate of irreversible labeling.

    • Protocol:

      • Pre-incubate your cells or lysate with a high concentration of the reversible inhibitor (e.g., 10-100x its IC50) for at least 30-60 minutes.

      • Add 6C-PSF and incubate for a shorter period (e.g., 15-30 minutes).

      • Analyze the results and compare them to a control without the competitor.

  • Use a Non-reactive Control Probe:

    • Action: Synthesize or obtain a control compound that is structurally identical to 6C-PSF but lacks the reactive sulfonyl fluoride group (e.g., a sulfonate or sulfonamide).

    • Rationale: This control will help determine if the binding of the purine scaffold itself is sufficient for target engagement, independent of covalent bond formation.[7] It can also help identify off-targets that bind the probe non-covalently.

    • Protocol: Repeat the experiment using the non-reactive control probe. You should not observe any covalent labeling.

Competitive Profiling Workflow

G start Start: Cell Lysate/Intact Cells pre_incubate Pre-incubate with Reversible Inhibitor (10-100x IC50) start->pre_incubate add_probe Add 6C-PSF (Optimized Conc. & Time) pre_incubate->add_probe analysis Downstream Analysis (e.g., Proteomics, Gel) add_probe->analysis outcome Outcome: Reduced labeling of target protein analysis->outcome

Caption: Workflow for a competitive profiling experiment.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of non-specific binding for sulfonyl fluorides?

Sulfonyl fluorides are reactive electrophiles that can be attacked by various nucleophilic amino acid side chains.[2] While specific binding is driven by the affinity of the purine scaffold for a particular binding pocket, non-specific binding occurs when the sulfonyl fluoride moiety reacts with surface-exposed nucleophilic residues on other proteins, independent of a strong, non-covalent interaction.[5][8] The broad reactivity with residues like lysine and tyrosine, which are abundant on protein surfaces, contributes to this phenomenon.[1][3]

Q2: How can I use blocking agents to reduce non-specific binding?

Similar to techniques used in Western blotting or IHC, you can pre-incubate your cellular lysate with a solution of inert proteins to saturate non-specific binding sites.[9][10]

  • Bovine Serum Albumin (BSA): A 1-5% solution of BSA in your lysis or assay buffer can be used to block hydrophobic and charge-based non-specific interactions.[11]

  • Normal Serum: Using serum from the species in which your secondary antibody was raised (if applicable) can also be effective.[9]

Q3: Can I use chemical "scavengers" to reduce background labeling?

Yes, this is an advanced but effective strategy. A scavenger is a small molecule with a highly reactive nucleophile that can react with and neutralize excess 6C-PSF in the solution before it has a chance to bind non-specifically to proteins.

  • Glutathione (GSH): While sulfonyl fluorides are less reactive towards thiols than other electrophiles, high concentrations of GSH can still act as a scavenger. However, be aware that this could also potentially reduce the on-target labeling if the reaction kinetics are not carefully optimized.

  • Other Amine-Containing Small Molecules: Small molecules with primary or secondary amines can also serve as scavengers.[12] It is crucial to empirically test any scavenger to ensure it does not interfere with your primary assay.[13]

Q4: How does the stability of 6C-PSF in aqueous buffer affect my experiment?

Sulfonyl fluorides are known for their relatively good stability in aqueous environments compared to other electrophiles like sulfonyl chlorides.[2][14] However, they can still undergo hydrolysis over time. It is always recommended to prepare fresh solutions of 6C-PSF for each experiment and to be mindful of the incubation duration, especially at non-neutral pH.[6]

Q5: What are the best practices for designing control experiments?

  • Vehicle Control: Always include a sample treated with the same concentration of the vehicle (e.g., DMSO) used to dissolve 6C-PSF.

  • Non-reactive Probe Control: As mentioned earlier, a probe lacking the sulfonyl fluoride warhead is essential to control for non-covalent binding effects.[7]

  • Competitive Inhibition Control: Use a known binder for your target of interest to demonstrate that the labeling by 6C-PSF is occurring at the expected binding site.

By systematically applying these troubleshooting strategies and understanding the chemical principles behind the reactivity of 6-Chloro-1H-Purine-2-sulfonyl fluoride, you can significantly improve the quality and reliability of your experimental data.

References

  • Szijj, P. A., et al. (2022). Size-Dependent Target Engagement of Covalent Probes. Journal of Medicinal Chemistry.
  • Resnick, E., et al. (2019). Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening. Journal of the American Chemical Society.
  • London, N. (2020). Best Practices for Design and Characterization of Covalent Chemical Probes. The Royal Society of Chemistry.
  • Scott, J. S., et al. (2021). Expanding Chemical Probe Space: Quality Criteria for Covalent and Degrader Probes. SLAS DISCOVERY: Advancing the Science of Drug Discovery.
  • Fritz, K. S., & Petersen, D. R. (2012). Reactive Carbonyl Species Scavengers—Novel Therapeutic Approaches for Chronic Diseases. Chemical Research in Toxicology.
  • Goundry, W. R., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. Journal of the American Chemical Society.
  • Dubey, R., & Tverezovskiy, V. (2018). Covalent Tethering of Fragments For Covalent Probe Discovery. SLAS DISCOVERY: Advancing the Science of Drug Discovery.
  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science.
  • Thermo Fisher Scientific. (n.d.). Blocking Strategies for IHC. Thermo Fisher Scientific.
  • Cravatt, B. F., & Bohn, L. M. (2012). How chemoproteomics can enable drug discovery and development. Current Opinion in Chemical Biology.
  • Biosynth. (n.d.). 6-Chloro-9-(2'-deoxy-2'-fluoro-b-D-ribofuranosyl)purine. Biosynth.
  • Sigma-Aldrich. (n.d.). SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Sigma-Aldrich.
  • Cunningham, M. W., & Li, L. (2008). Method for blocking non-specific protein binding on a functionalized surface.
  • Amarnath, V., et al. (2003). Characterization of Scavengers of γ-Ketoaldehydes That Do Not Inhibit Prostaglandin Biosynthesis. Chemical Research in Toxicology.
  • Evotec. (n.d.). Chemical Proteomics. Evotec.
  • G-Biosciences. (2017). Non-Specific Binding: Why It Needs to be Blocked in Western blots!. G-Biosciences.
  • Whiteman, M., et al. (1996). Scavenging of hydroxyl radicals but not of peroxynitrite by inhibitors and substrates of nitric oxide synthases. British Journal of Pharmacology.
  • Wikipedia. (n.d.). Chemoproteomics. Wikipedia.
  • Zhang, H., et al. (2020). Off-target identification by chemical proteomics for the understanding of drug side effects. Expert Opinion on Drug Discovery.
  • Yu, B., et al. (2023). The proximity-enabled sulfur fluoride exchange reaction in the protein context. eScholarship.org.
  • Narayanan, A., et al. (2015). Rational targeting of active-site tyrosine residues using sulfonyl fluoride probes. ACS Chemical Biology.
  • BenchChem. (2025). Technical Support Center: Optimizing Incubation Time for PF-6422899 Covalent Binding. BenchChem.
  • Wang, C., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry.
  • Creative Biolabs. (n.d.). Blocking Protocol & Troubleshooting.
  • Li, M., et al. (2011). 6-Chloro-9-(2-nitrophenylsulfonyl)-9H-purine. Acta Crystallographica Section E: Structure Reports Online.
  • Am Ende, C. W., et al. (2018).
  • Zhang, Y., et al. (2024). Chem(Pro)2: the atlas of chemoproteomic probes labelling human proteins. Nucleic Acids Research.
  • Cambridge Healthtech Institute. (2022). Chemoproteomics & Chemical Biology. Drug Discovery Chemistry.
  • Wang, P., et al. (2024). Biospecific Chemistry for Covalent Linking of Biomacromolecules. Journal of the American Chemical Society.
  • Jones, L. H., & Narayanan, A. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Society Reviews.
  • van der Loos, C. M. (2011). Non-specific binding of antibodies in immunohistochemistry: fallacies and facts. The Journal of Histochemistry and Cytochemistry.

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Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of 6-Chloro-1H-Purine-2-sulfonyl Fluoride and Other Sulfonyl Fluorides

For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist In the rapidly evolving landscape of covalent drug discovery and chemical biology, the sulfony...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

In the rapidly evolving landscape of covalent drug discovery and chemical biology, the sulfonyl fluoride warhead has emerged as a versatile tool for targeting a broad range of nucleophilic amino acid residues beyond cysteine.[1][2][3][4][5] Its unique balance of stability and tunable reactivity makes it an attractive electrophile for the development of highly specific and potent covalent inhibitors.[2][6] This guide provides an in-depth comparison of the predicted reactivity of 6-Chloro-1H-Purine-2-sulfonyl fluoride with other commonly employed sulfonyl fluorides, supported by established principles of chemical reactivity and available experimental data for analogous compounds.

The Sulfonyl Fluoride Warhead: A Primer on Reactivity and Stability

Sulfonyl fluorides (R-SO₂F) are characterized by a remarkable combination of kinetic stability in aqueous media and sufficient electrophilicity to react with nucleophilic residues in a biological context.[2][6] This "Goldilocks" reactivity is a significant advantage over their more reactive sulfonyl chloride counterparts, which are often prone to rapid hydrolysis and off-target reactions.[6] The reactivity of a sulfonyl fluoride is primarily governed by the electronic properties of the scaffold to which it is attached. Electron-withdrawing groups enhance the electrophilicity of the sulfur atom, making it more susceptible to nucleophilic attack, while electron-donating groups have the opposite effect.[7]

Sulfonyl fluorides have been shown to react with a variety of nucleophilic amino acid residues, including serine, threonine, tyrosine, lysine, histidine, and cysteine.[1][2][3][8] This broad targeting scope significantly expands the druggable proteome compared to cysteine-focused covalent strategies.[4][5]

Unveiling the Reactivity of 6-Chloro-1H-Purine-2-sulfonyl Fluoride: A Predicted Profile

The purine ring system is inherently electron-deficient due to the presence of four nitrogen atoms. Furthermore, the chlorine atom at the 6-position acts as an additional electron-withdrawing group through its inductive effect. The sulfonyl fluoride group at the 2-position will, therefore, be attached to a highly electron-poor heteroaromatic system. This electronic environment is expected to significantly enhance the electrophilicity of the sulfur atom, rendering 6-Chloro-1H-Purine-2-sulfonyl fluoride a highly reactive sulfonyl fluoride derivative.

We can anticipate that its reactivity will be greater than that of simple benzene sulfonyl fluoride and comparable to or even exceeding that of benzene sulfonyl fluorides bearing multiple electron-withdrawing substituents. The high reactivity of this compound suggests that it would be a potent covalent modifier, but also highlights the potential for lower stability and increased off-target reactivity, which would need to be carefully assessed.

A Comparative Reactivity Landscape of Sulfonyl Fluorides

To contextualize the predicted reactivity of 6-Chloro-1H-Purine-2-sulfonyl fluoride, it is instructive to compare it with a spectrum of other sulfonyl fluorides with varying electronic properties.

Sulfonyl Fluoride DerivativeAromatic/Heteroaromatic ScaffoldElectronic Nature of ScaffoldPredicted Relative Reactivity
Methane Sulfonyl FluorideAliphaticN/A (less relevant for direct comparison)Low
Benzene Sulfonyl FluorideBenzeneNeutralModerate
4-Methoxybenzene Sulfonyl FluorideAnisoleElectron-richLow
4-Nitrobenzene Sulfonyl FluorideNitrobenzeneElectron-poorHigh
2,4-Dinitrobenzene Sulfonyl FluorideDinitrobenzeneVery electron-poorVery High
6-Chloro-1H-Purine-2-sulfonyl Fluoride 6-Chloropurine Very electron-poor Very High (Predicted)

This table illustrates the principle of tunable reactivity. The electron-donating methoxy group in 4-methoxybenzene sulfonyl fluoride decreases reactivity compared to the parent benzene sulfonyl fluoride. Conversely, the electron-withdrawing nitro group in 4-nitrobenzene sulfonyl fluoride significantly increases its reactivity. Given the highly electron-deficient nature of the 6-chloropurine ring system, we position 6-Chloro-1H-Purine-2-sulfonyl fluoride at the higher end of the reactivity spectrum.

Mechanistic Insights into Sulfonyl Fluoride Reactivity

The reaction of a sulfonyl fluoride with a nucleophilic amino acid residue proceeds through a nucleophilic substitution at the sulfur atom. The reaction is believed to follow a two-step mechanism involving a non-covalent binding event followed by the covalent bond formation.[9] The rate of the covalent modification is therefore dependent on both the binding affinity of the molecule to the protein and the intrinsic reactivity of the sulfonyl fluoride warhead.

Sulfonyl Fluoride Reaction Mechanism R-SO2F Sulfonyl Fluoride Intermediate Transition State R-SO2F->Intermediate Nucleophilic Attack Nu-Protein Nucleophilic Residue (e.g., Tyr-OH, Lys-NH2) Nu-Protein->Intermediate Covalent_Adduct Covalent Adduct (R-SO2-Nu-Protein) Intermediate->Covalent_Adduct Fluoride Elimination HF HF Intermediate->HF

Caption: Generalized mechanism of covalent modification by a sulfonyl fluoride.

Experimental Protocols for Assessing Sulfonyl Fluoride Reactivity

To experimentally validate the predicted reactivity of a novel sulfonyl fluoride like 6-Chloro-1H-Purine-2-sulfonyl fluoride and compare it to other derivatives, the following protocols can be employed.

Hydrolytic Stability Assay

This experiment determines the stability of the sulfonyl fluoride in an aqueous buffer, which is a crucial parameter for its utility in biological systems.

Workflow:

Hydrolytic Stability Workflow cluster_prep Sample Preparation cluster_incubation Incubation & Analysis cluster_data Data Analysis prep Dissolve Sulfonyl Fluoride in DMSO (stock solution) mix Dilute stock solution in aqueous buffer (e.g., PBS, pH 7.4) to final concentration prep->mix incubate Incubate at a constant temperature (e.g., 37°C) mix->incubate aliquots Take aliquots at various time points incubate->aliquots hplc Analyze aliquots by HPLC-MS to quantify the remaining sulfonyl fluoride aliquots->hplc plot Plot concentration vs. time hplc->plot thalf Calculate the half-life (t½) plot->thalf

Caption: Workflow for determining the hydrolytic stability of a sulfonyl fluoride.

Detailed Steps:

  • Prepare a stock solution of the sulfonyl fluoride (e.g., 10 mM in DMSO).

  • Add the stock solution to a pre-warmed aqueous buffer (e.g., PBS at pH 7.4) to a final concentration of, for instance, 100 µM.

  • Incubate the solution at 37°C.

  • At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding an excess of a scavenger nucleophile or by rapid freezing.

  • Analyze the samples by reverse-phase HPLC-MS to monitor the disappearance of the parent sulfonyl fluoride peak.[10]

  • Plot the natural logarithm of the peak area of the sulfonyl fluoride against time. The slope of this plot will give the first-order rate constant (k), and the half-life can be calculated as t½ = 0.693/k.

Reactivity with Model Nucleophiles

This assay provides a direct measure of the intrinsic reactivity of the sulfonyl fluoride towards a specific amino acid side chain mimic. N-acetyl-L-tyrosine and N-acetyl-L-lysine are commonly used for this purpose.

Workflow:

Model Nucleophile Reactivity Workflow cluster_prep Sample Preparation cluster_incubation Incubation & Analysis cluster_data Data Analysis prep_sf Dissolve Sulfonyl Fluoride in DMSO (stock) mix Mix sulfonyl fluoride and nucleophile solutions in buffer prep_sf->mix prep_nuc Prepare solution of model nucleophile (e.g., N-acetyl-L-tyrosine) in buffer prep_nuc->mix incubate Incubate at constant temperature mix->incubate aliquots Take aliquots at various time points incubate->aliquots hplc Analyze by HPLC-MS to quantify starting materials and product formation aliquots->hplc plot Plot concentration vs. time hplc->plot kobs Determine the observed rate constant (k_obs) plot->kobs

Caption: Workflow for assessing reactivity with a model nucleophile.

Detailed Steps:

  • Prepare stock solutions of the sulfonyl fluoride and the model nucleophile (e.g., N-acetyl-L-tyrosine) in an appropriate solvent (e.g., DMSO).

  • Initiate the reaction by mixing the sulfonyl fluoride and the nucleophile in a suitable buffer (e.g., HEPES or phosphate buffer at a specific pH) at a defined temperature.

  • Monitor the reaction over time by taking aliquots and analyzing them by HPLC-MS to measure the consumption of the sulfonyl fluoride and the formation of the covalent adduct.[8][10]

  • By keeping the concentration of the nucleophile in large excess over the sulfonyl fluoride, pseudo-first-order kinetics can be assumed, and the observed rate constant (k_obs) can be determined.

  • Comparing the k_obs values for different sulfonyl fluorides provides a quantitative measure of their relative reactivity.

Conclusion: The Promise of Highly Reactive Sulfonyl Fluorides in Drug Discovery

The predicted high reactivity of 6-Chloro-1H-Purine-2-sulfonyl fluoride, driven by the electron-deficient nature of its purine scaffold, positions it as a potentially potent tool for covalent probe development and targeted inhibitor design. However, this heightened reactivity necessitates a careful evaluation of its stability and selectivity to mitigate the risk of off-target effects. The experimental protocols outlined in this guide provide a clear roadmap for the empirical characterization of this and other novel sulfonyl fluorides. By systematically exploring the structure-activity relationships that govern sulfonyl fluoride reactivity, researchers can continue to refine this versatile warhead for the development of next-generation covalent therapeutics.

References

  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659.
  • Szabó, J. E., et al. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. International Journal of Molecular Sciences, 24(7), 6411.
  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
  • Parker, C. G., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. Journal of the American Chemical Society, 145(3), 1937–1949.
  • Jones, L. H., et al. (2015). Rational Targeting of Active-Site Tyrosine Residues Using Sulfonyl Fluoride Probes. ACS Chemical Biology, 10(6), 1546–1553.
  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
  • Zhang, L., et al. (2023). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation.
  • Rovira, A. R., et al. (2017). One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides. Organic Letters, 19(11), 2953–2956.
  • Korniets, O., & Zard, S. Z. (2023). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv.
  • Robins, M. J., et al. (2007). S(N)Ar Displacements with 6-(Fluoro, Chloro, Bromo, Iodo, and Alkylsulfonyl)purine Nucleosides: Synthesis, Kinetics, and Mechanism. Journal of the American Chemical Society, 129(20), 6529–6542.
  • Am Ende, C. W., & Jones, L. H. (2023). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. Expert Opinion on Drug Discovery, 18(7), 721-732.
  • Narayanan, A., & Jones, L. H. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. Chemical Society Reviews, 52(3), 934-954.
  • Robins, M. J., et al. (2007). S(N)Ar displacements with 6-(fluoro, chloro, bromo, iodo, and alkylsulfonyl)purine nucleosides: synthesis, kinetics, and mechanism. PubMed.
  • Am Ende, C. W., & Jones, L. H. (2023). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. Taylor & Francis Online.
  • Korniets, O., & Zard, S. Z. (2023). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides.
  • Smith, A. M., et al. (2023). Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. The Journal of Organic Chemistry, 88(9), 5897–5902.
  • Arcoria, A., et al. (1989). Nucleophilic substitution at sulphonyl sulphur. Part 1. Reactivity of thiophen-2-sulphonyl halides in water and methanol–acetonitrile. Journal of the Chemical Society, Perkin Transactions 2, (9), 1349-1354.
  • Gembus, V., et al. (2023). Facile synthesis of sulfonyl fluorides from sulfonic acids. Organic & Biomolecular Chemistry, 21(1), 49-52.
  • Wang, J., et al. (2023). The proximity-enabled sulfur fluoride exchange reaction in the protein context. Chemical Science, 14(25), 6834–6842.
  • Reeve, T. B., et al. (2012). A Convenient Preparation of Heteroaryl Sulfonamides and Sulfonyl Fluorides from Heteroaryl Thiols. Organic Letters, 14(23), 5988–5991.
  • Grimster, N. P., et al. (2016). A Study of the Reactivity of S(VI)-F Containing Warheads with Nucleophilic Amino-Acid Side Chains Under Physiological Conditions. Journal of the American Chemical Society, 138(35), 11202–11213.
  • Seyrani, H., et al. (2023). Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. Chemical Science, 14(30), 8153–8160.
  • Wang, Y., et al. (2011). 6-Chloro-9-(2-nitro-phenyl-sulfon-yl)-9H-purine. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 3), o687.

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Validation

Orthogonal Validation of Covalent Protein Targets: A Comparative Guide for Sulfonyl Fluoride Probes

In the landscape of modern drug discovery and chemical biology, the precise identification of a small molecule's protein targets is paramount. This is particularly true for covalent inhibitors, which form a stable, lasti...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery and chemical biology, the precise identification of a small molecule's protein targets is paramount. This is particularly true for covalent inhibitors, which form a stable, lasting bond with their targets, offering unique therapeutic advantages but also posing risks of off-target effects. The sulfonyl fluoride (SF) moiety has emerged as a versatile electrophilic warhead, capable of reacting with a range of nucleophilic amino acid residues beyond cysteine, including tyrosine, lysine, and serine, thereby expanding the druggable proteome.[1][2][3][4][5][6] This guide provides a comparative analysis of three powerful orthogonal methods for validating the protein targets of sulfonyl fluoride probes, using a representative probe as a case study to illustrate the principles, protocols, and data interpretation. Our focus is to equip researchers, scientists, and drug development professionals with the knowledge to design robust target validation strategies.

The Imperative of Orthogonal Validation

No single experimental technique is infallible. Each method for protein target identification has its own inherent biases and potential for false positives or negatives. Therefore, a multi-pronged, orthogonal approach is essential for building a confident and comprehensive picture of a covalent inhibitor's selectivity and mechanism of action. By employing techniques that rely on different biophysical principles, we can triangulate on the true biological targets and discard artifacts. This guide will delve into three widely adopted and complementary techniques:

  • Cellular Thermal Shift Assay (CETSA): A method that assesses target engagement in a cellular context by measuring changes in protein thermal stability upon ligand binding.[7][8][9][10]

  • Immunoprecipitation-Mass Spectrometry (IP-MS): A technique that enriches a protein of interest from a complex mixture to identify its interaction partners, which can be adapted for target identification of covalent probes.[11][12][13]

  • Activity-Based Protein Profiling (ABPP): A chemoproteomic strategy that utilizes reactive probes to covalently label and identify active enzymes or other protein classes within a complex proteome.[14][15]

To provide a practical framework for comparison, we will consider a hypothetical sulfonyl fluoride probe, SF-Probe-X , designed to target a specific kinase.

Method 1: Cellular Thermal Shift Assay (CETSA)

Principle: CETSA is founded on the principle that the binding of a ligand, such as a covalent inhibitor, can alter the thermal stability of its target protein.[7][8][9][10] This change in stability is detected by heating cell lysates or intact cells to various temperatures, followed by quantification of the remaining soluble protein. A shift in the melting curve of a protein in the presence of the compound indicates target engagement.

Causality in Experimental Choices: The choice of intact cells over lysates is crucial for assessing target engagement in a physiologically relevant environment, accounting for factors like cell permeability and intracellular target concentration. The temperature gradient and heating time are optimized to capture the melting profiles of the proteins of interest.

Experimental Protocol: CETSA
  • Cell Culture and Treatment:

    • Culture cells of interest (e.g., a human cancer cell line) to 80-90% confluency.

    • Treat cells with either vehicle (e.g., DMSO) or varying concentrations of SF-Probe-X for a predetermined time (e.g., 2 hours) to allow for target engagement.

  • Heating and Lysis:

    • Harvest and wash the cells, then resuspend in a suitable buffer.

    • Aliquot the cell suspension into PCR tubes.

    • Heat the aliquots at a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for a fixed duration (e.g., 3 minutes) using a thermal cycler.

    • Lyse the cells by freeze-thaw cycles or addition of a mild non-ionic detergent.

  • Protein Quantification:

    • Separate the soluble fraction (containing folded proteins) from the precipitated fraction (containing unfolded proteins) by centrifugation.

    • Collect the supernatant and determine the protein concentration.

    • Analyze the abundance of the target protein in the soluble fraction by Western blotting or, for proteome-wide analysis, by mass spectrometry (TPP - Thermal Proteome Profiling).[8][9][10]

  • Data Analysis:

    • Generate melting curves by plotting the normalized amount of soluble protein as a function of temperature.

    • A shift in the melting temperature (Tm) between the vehicle- and SF-Probe-X -treated samples indicates target engagement.[16][17]

Visualization of CETSA Workflow

CETSA_Workflow cluster_cell_culture Cell Culture & Treatment cluster_heating Heating & Lysis cluster_quantification Quantification cluster_analysis Data Analysis cell_culture Culture Cells treatment Treat with SF-Probe-X or Vehicle cell_culture->treatment harvest Harvest & Aliquot treatment->harvest heat Heat Gradient harvest->heat lyse Lyse Cells heat->lyse centrifuge Centrifuge lyse->centrifuge quantify Western Blot / MS centrifuge->quantify melting_curve Generate Melting Curves quantify->melting_curve tm_shift Determine Tm Shift melting_curve->tm_shift

Caption: CETSA workflow for assessing target engagement of a covalent probe.

Data Presentation: CETSA
Protein TargetVehicle Tm (°C)SF-Probe-X (10 µM) Tm (°C)ΔTm (°C)Target Engagement
Kinase A (On-Target) 48.554.2+5.7Yes
Kinase B (Off-Target)51.251.5+0.3No
Housekeeping Protein62.162.0-0.1No

Method 2: Immunoprecipitation-Mass Spectrometry (IP-MS)

Principle: IP-MS is used to isolate a protein of interest along with its binding partners from a complex mixture.[11][12][13] For covalent target identification, a modified approach is often employed where an antibody against the small molecule or a "clickable" tag on the probe is used to pull down the probe-protein adducts.

Causality in Experimental Choices: The choice of a highly specific antibody is critical to minimize non-specific binding and ensure the reliable enrichment of true targets. Stringent wash conditions are employed to remove transient or weak interactors, enriching for covalently bound proteins.

Experimental Protocol: IP-MS for Covalent Targets
  • Probe Design and Cell Treatment:

    • Synthesize an analog of SF-Probe-X that includes a "clickable" handle, such as an alkyne or azide group (SF-Probe-X-alkyne ).

    • Treat cells with SF-Probe-X-alkyne to allow for covalent labeling of target proteins.

  • Cell Lysis and Click Chemistry:

    • Lyse the cells under denaturing conditions to solubilize all proteins.

    • Perform a click reaction to attach a biotin tag to the alkyne handle of the probe-protein adducts.

  • Enrichment of Labeled Proteins:

    • Incubate the cell lysate with streptavidin-coated magnetic beads to capture the biotinylated protein adducts.

    • Perform a series of stringent washes to remove non-specifically bound proteins.

  • Elution and Digestion:

    • Elute the captured proteins from the beads.

    • Reduce, alkylate, and digest the eluted proteins into peptides using trypsin.

  • LC-MS/MS Analysis and Data Interpretation:

    • Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

    • Identify the proteins that were enriched in the SF-Probe-X-alkyne treated sample compared to a vehicle control.

Visualization of IP-MS Workflow

IP_MS_Workflow cluster_labeling Labeling cluster_capture Capture cluster_analysis Analysis cluster_identification Identification treat_cells Treat Cells with SF-Probe-X-alkyne lyse_cells Lyse Cells treat_cells->lyse_cells click_chem Click Chemistry (add Biotin) lyse_cells->click_chem enrich Streptavidin Enrichment click_chem->enrich elute_digest Elute & Digest enrich->elute_digest lc_ms LC-MS/MS elute_digest->lc_ms data_analysis Data Analysis lc_ms->data_analysis target_id Identify Enriched Proteins data_analysis->target_id

Caption: IP-MS workflow for the identification of covalent protein targets.

Data Presentation: IP-MS
Protein TargetFold Enrichment (SF-Probe-X / Vehicle)p-valueTarget Identification
Kinase A (On-Target) 52.3< 0.001High Confidence
Kinase C (Off-Target)8.1< 0.05Potential Off-Target
Ribosomal Protein1.2> 0.05Non-specific

Method 3: Activity-Based Protein Profiling (ABPP)

Principle: ABPP utilizes chemical probes that mimic a substrate or cofactor to covalently label the active sites of enzymes.[14][15] In a competitive ABPP experiment, a decrease in labeling by a broad-spectrum probe in the presence of an inhibitor indicates that the inhibitor is binding to and blocking the active site of those enzymes.

Causality in Experimental Choices: The choice of a broad-spectrum probe that targets a large family of enzymes (e.g., kinases) is essential for assessing the selectivity of the inhibitor across that family. The concentration of the inhibitor is varied to determine its potency in competing with the probe.

Experimental Protocol: Competitive ABPP
  • Cell Lysate Preparation:

    • Prepare a cell lysate from the cells of interest.

  • Competitive Inhibition:

    • Pre-incubate aliquots of the cell lysate with varying concentrations of SF-Probe-X (or vehicle control) for a specific duration.

  • Probe Labeling:

    • Add a broad-spectrum, alkyne-tagged kinase probe to each lysate aliquot to label the active sites of kinases that are not blocked by SF-Probe-X .

  • Click Chemistry and Enrichment:

    • Perform a click reaction to attach a biotin tag to the alkyne handle of the broad-spectrum probe.

    • Enrich the labeled proteins using streptavidin beads.

  • On-Bead Digestion and LC-MS/MS Analysis:

    • Digest the enriched proteins into peptides while they are still bound to the beads.

    • Analyze the resulting peptide mixture by LC-MS/MS.

  • Data Analysis:

    • Quantify the abundance of peptides from each identified kinase across the different SF-Probe-X concentrations.

    • A dose-dependent decrease in the signal for a particular kinase indicates that SF-Probe-X is binding to its active site.

Visualization of ABPP Workflow

ABPP_Workflow cluster_inhibition Competitive Inhibition cluster_labeling Labeling & Capture cluster_analysis Analysis cluster_quantification Quantification lysate Cell Lysate inhibit Incubate with SF-Probe-X lysate->inhibit probe_label Add Broad-Spectrum Kinase Probe inhibit->probe_label click_enrich Click Chemistry & Enrichment probe_label->click_enrich digest On-Bead Digestion click_enrich->digest lc_ms LC-MS/MS digest->lc_ms data_analysis Data Analysis lc_ms->data_analysis ic50 Determine IC50 Values data_analysis->ic50

Caption: Competitive ABPP workflow for assessing inhibitor selectivity.

Data Presentation: ABPP
Protein TargetIC50 (µM)Selectivity
Kinase A (On-Target) 0.05Highly Selective
Kinase D (Off-Target)8.2Moderately Selective
Kinase E (Off-Target)> 50Not a Target

Comparative Analysis of Orthogonal Methods

FeatureCellular Thermal Shift Assay (CETSA)Immunoprecipitation-Mass Spectrometry (IP-MS)Activity-Based Protein Profiling (ABPP)
Principle Ligand-induced thermal stabilizationAffinity-based enrichment of probe-protein adductsCompetition for active site labeling
Cellular Context Intact cells or lysatesLysates (can be performed after in-cell labeling)Lysates
Probe Requirement No modification to the inhibitor neededRequires a "clickable" or antibody-recognizable tagRequires a broad-spectrum probe for the target class
Information Gained Target engagement, cellular permeabilityDirect identification of covalent targetsActive site binding, selectivity profiling, potency
Strengths Label-free, physiologically relevantDirect evidence of covalent modificationProvides functional information (active site binding)
Weaknesses Indirect measure of binding, not all proteins show a thermal shiftRequires probe synthesis, potential for non-specific enrichmentLimited to protein families with available broad-spectrum probes

Conclusion: A Synergistic Approach to Target Validation

The orthogonal validation of covalent protein targets is a cornerstone of rigorous chemical biology and drug discovery. As we have demonstrated with our case study of SF-Probe-X , CETSA, IP-MS, and ABPP each provide a unique and valuable piece of the puzzle. CETSA confirms target engagement in the complex milieu of the cell. IP-MS directly identifies the proteins that have formed a covalent bond with the probe. Competitive ABPP provides crucial information about active site binding and selectivity within a protein family.

By integrating the data from these complementary techniques, researchers can build a high-confidence profile of a covalent inhibitor's targets, paving the way for the development of more effective and safer therapeutics. The initial investment in a comprehensive, orthogonal validation strategy is repaid many times over in the form of robust, reproducible, and translatable scientific insights.

References

  • Jones, L. H., et al. (2015). Rational Targeting of Active-Site Tyrosine Residues Using Sulfonyl Fluoride Probes. ACS Chemical Biology, 10(6), 1546-1554. [Link]

  • Semantic Scholar. (n.d.). Rational targeting of active-site tyrosine residues using sulfonyl fluoride probes. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators. Retrieved from [Link]

  • Jones, L. H. (2024). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science, 15(2), 243-257. [Link]

  • Taylor & Francis Online. (n.d.). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Sulfonyl Fluoride Inhibitors of Fatty Acid Amide Hydrolase. Retrieved from [Link]

  • CovalX. (n.d.). Immunoprecipitation Mass Spectrometry (IP-MS). Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Sulfonyl fluoride inhibitors of fatty acid amide hydrolase. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Sulfonyl fluorides as privileged warheads in chemical biology. Retrieved from [Link]

  • ResearchGate. (n.d.). Peptido Sulfonyl Fluorides as New Powerful Proteasome Inhibitors. Retrieved from [Link]

  • MtoZ Biolabs. (n.d.). How to Combine Co-IP with Mass Spectrometry for Protein Interaction Analysis?. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Sulfonyl fluorides as privileged warheads in chemical biology. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Discovery of Covalent Inhibitors Targeting the Transcriptional Enhanced Associate Domain Central Pocket. Retrieved from [Link]

  • ResearchGate. (n.d.). Detection of ABP binding sites and competitive ABPP. Retrieved from [Link]

  • ACS Publications. (n.d.). Discovery of Covalent Inhibitors Targeting the Transcriptional Enhanced Associate Domain Central Pocket. Retrieved from [Link]

  • MDPI. (n.d.). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay. Retrieved from [Link]

  • CETSA. (n.d.). CETSA. Retrieved from [Link]

  • EUbOPEN. (n.d.). NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. Retrieved from [Link]

  • MDPI. (n.d.). Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. Retrieved from [Link]

  • ACS Publications. (n.d.). Synthesis and 18F Labeling of Alkenyl Sulfonyl Fluorides via an Unconventional Elimination Pathway. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Chemoproteomic methods for covalent drug discovery. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). CETSA and thermal proteome profiling strategies for target identification and drug discovery of natural products. Retrieved from [Link]

  • YouTube. (2023, November 14). Immunoprecipitation-Mass Spectrometry (IP-MS) Workshop: Tips and Best Practices. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout. Retrieved from [Link]

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Comparative

A Comparative Guide to the Cell Permeability of 6-Chloro-1H-Purine-2-sulfonyl fluoride and Its Analogs

Introduction 6-Chloro-1H-Purine-2-sulfonyl fluoride is a purine analog featuring a reactive sulfonyl fluoride (SO₂F) moiety. Sulfonyl fluorides have gained significant traction in chemical biology and drug discovery as p...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

6-Chloro-1H-Purine-2-sulfonyl fluoride is a purine analog featuring a reactive sulfonyl fluoride (SO₂F) moiety. Sulfonyl fluorides have gained significant traction in chemical biology and drug discovery as privileged covalent warheads. Their unique combination of relative stability in aqueous environments and tuned reactivity toward nucleophilic amino acid residues (like serine, lysine, and tyrosine) makes them invaluable tools for creating covalent inhibitors and chemical probes.

For any intracellular probe or therapeutic agent, the ability to cross the cell membrane is a fundamental prerequisite for efficacy. Poor cell permeability is a common cause of failure in drug development. Therefore, a systematic evaluation of the permeability of a lead compound and its structural analogs is a critical step in the optimization process.

This guide provides an in-depth comparison of the cell permeability of 6-Chloro-1H-Purine-2-sulfonyl fluoride and a curated set of its analogs. We will explore the theoretical principles governing molecular transport across biological membranes, present detailed experimental protocols for assessing permeability, and analyze a representative dataset to illustrate how subtle structural modifications can profoundly impact a compound's ability to enter a cell. This document is intended for researchers, scientists, and drug development professionals seeking to understand and optimize the permeability of purine-based covalent modifiers.

Theoretical Framework: Key Determinants of Cell Permeability

The passage of small molecules across the lipid bilayer of a cell membrane is primarily governed by passive diffusion. This process is influenced by a molecule's physicochemical properties, which can be predicted and measured. Understanding these properties is crucial for rationally designing analogs with improved permeability.

The most influential framework for predicting passive permeation is Lipinski's "Rule of Five". It states that poor absorption or permeation is more likely when a molecule violates several of the following criteria:

  • Molecular Weight (MW): Less than 500 Daltons.

  • Lipophilicity (LogP): An octanol-water partition coefficient (LogP) value of less than 5.

  • Hydrogen Bond Donors (HBD): Fewer than 5 (sum of -OH and -NH groups).

  • Hydrogen Bond Acceptors (HBA): Fewer than 10 (sum of nitrogen and oxygen atoms).

Beyond these rules, Polar Surface Area (PSA) has emerged as a key predictor. PSA is the surface sum over all polar atoms, and molecules with a PSA greater than 120 Ų tend to exhibit poor membrane permeability. In essence, a successful small molecule must strike a delicate balance: it must be lipophilic enough to enter the lipid membrane but hydrophilic enough to be soluble in the aqueous cellular environment.

Compound Library: 6-Chloro-1H-Purine-2-sulfonyl fluoride and Selected Analogs

To investigate the structure-permeability relationship, we will evaluate the parent compound, CPSF , and three rationally designed analogs. These analogs feature specific modifications to modulate their physicochemical properties.

Compound IDStructureModification from Parent CompoundRationale for Inclusion
CPSF 6-Chloro-1H-Purine-2-sulfonyl fluorideParent Compound Establish a baseline for permeability and physicochemical properties.
Analog 1 6-Methoxy-1H-Purine-2-sulfonyl fluorideReplacement of the 6-chloro group with a methoxy group.To assess the impact of removing a halogen and introducing a small, slightly more polar group, potentially affecting LogP and PSA.
Analog 2 6-Chloro-9-methyl-9H-Purine-2-sulfonyl fluorideAddition of a methyl group to the N9 position of the purine ring.To increase lipophilicity and block a hydrogen bond donor site, which is expected to improve passive diffusion.
Analog 3 6-(Piperidin-1-yl)-1H-Purine-2-sulfonyl fluorideReplacement of the 6-chloro group with a piperidine ring.To significantly increase molecular weight and polarity, likely reducing passive permeability but exploring potential transporter interactions.

Experimental Design and Rationale for Permeability Assessment

A multi-faceted approach is employed to provide a comprehensive permeability profile for each compound. We utilize two distinct, widely accepted in vitro assays: the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell-based assay.

  • PAMPA: This is a non-cell-based, high-throughput assay that models passive, transcellular permeation. It uses a synthetic membrane composed of phospholipids infused into a filter support, separating a donor and acceptor well. Its primary advantage is the specific measurement of passive diffusion, free from the complexities of active transporters or metabolic degradation. It serves as an excellent primary screen to rank compounds based solely on their ability to cross a lipid barrier.

  • Caco-2 Permeability Assay: This assay uses a monolayer of Caco-2 cells, a human colon adenocarcinoma cell line that differentiates to form a barrier mimicking the epithelium of the small intestine. This model is considered the gold standard for in vitro prediction of oral drug absorption. Crucially, Caco-2 cells express a variety of active transporters, including efflux pumps like P-glycoprotein (P-gp), allowing for the study of both passive diffusion and active transport phenomena. By measuring permeability in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions, we can calculate an efflux ratio (ER) . An ER significantly greater than 1 (typically >2) indicates that the compound is actively pumped out of the cell.

The integrity of the Caco-2 cell monolayer is paramount for reliable data. This is continuously monitored by measuring the Transepithelial Electrical Resistance (TEER) , which assesses the tightness of the cellular junctions.

Visualizing the Experimental Workflow

The overall strategy, from compound selection through data interpretation, follows a logical progression designed to build a comprehensive understanding of permeability.

G cluster_0 Phase 1: Design & Screening cluster_1 Phase 2: Mechanistic Investigation cluster_2 Phase 3: Analysis A Compound Selection (Parent + Analogs) B In Silico Prediction (LogP, PSA, MW) A->B C PAMPA Assay (Passive Permeability) B->C D Caco-2 Assay (Bidirectional) C->D Compounds advance to cell-based model E Calculate Papp (A-B, B-A) D->E F Calculate Efflux Ratio E->F G Structure-Permeability Relationship Analysis F->G H Final Compound Ranking G->H

Caption: High-level experimental workflow for permeability assessment.

Detailed Experimental Protocols

This protocol is adapted from standard high-throughput screening methodologies.

PAMPA cluster_Plate cluster_Donor Donor Plate (Top) cluster_Membrane cluster_Acceptor Acceptor Plate (Bottom) D_well Donor Well (Compound in Buffer, pH 7.4) M Artificial Membrane (Phospholipid in Dodecane) D_well->M Compound Application A_well Acceptor Well (Buffer) M->A_well Passive Diffusion

Caption: Principle of the Parallel Artificial Membrane Permeability Assay (PAMPA).

Methodology:

  • Membrane Preparation: A 96-well filter plate (donor plate) with a PVDF membrane is coated with 5 µL of a 1% solution of L-α-phosphatidylcholine in dodecane. The solvent is allowed to evaporate completely.

  • Acceptor Plate Preparation: A 96-well acceptor plate is filled with 300 µL of phosphate-buffered saline (PBS), pH 7.4, per well.

  • Donor Plate Preparation: Test compounds are dissolved in a PBS buffer (pH 7.4) containing 1% DMSO to a final concentration of 200 µM. 200 µL of this solution is added to each well of the coated donor plate.

  • Incubation: The donor plate is carefully placed on top of the acceptor plate, creating a "sandwich". This assembly is incubated at room temperature for 5 hours with gentle agitation (75 rpm) to reduce the unstirred water layer.

  • Quantification: After incubation, the plates are separated. The concentrations of the compound in the donor and acceptor wells are determined by LC-MS/MS.

  • Data Analysis: The apparent permeability coefficient (Papp) is calculated using the following equation:

    Papp = (-VD * VA / ((VD + VA) * A * t)) * ln(1 - CA(t) / Cequilibrium)

    Where VD is the volume of the donor well, VA is the volume of the acceptor well, A is the membrane area, t is the incubation time, CA(t) is the compound concentration in the acceptor well at time t, and Cequilibrium is the theoretical equilibrium concentration.

This protocol requires aseptic cell culture techniques and is based on FDA guidance for in vitro drug absorption studies.

Caco2 cluster_transport Transport Pathways monolayer Caco-2 Monolayer Apical (Lumen) Basolateral (Blood) Passive Passive Transcellular monolayer:apical->Passive A -> B Paracellular Paracellular monolayer:apical->Paracellular A -> B Active Active Transport (Uptake/Efflux) monolayer:apical->Active A -> B monolayer:basolateral->Active B -> A (Efflux) Passive->monolayer:basolateral A -> B Paracellular->monolayer:basolateral A -> B Active->monolayer:basolateral A -> B Active->monolayer:apical B -> A (Efflux)

Caption: Transport routes across a Caco-2 cell monolayer.

Methodology:

  • Cell Culture: Caco-2 cells are seeded onto permeable Transwell® filter inserts (0.4 µm pore size) in 24-well plates at a density of 6 x 10⁴ cells/cm². The cells are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% FBS, 1% non-essential amino acids, and 1% penicillin-streptomycin for 21-25 days to allow for differentiation into a polarized monolayer.

  • Monolayer Integrity Check: Before the experiment, the integrity of the cell monolayer in each well is confirmed by measuring the TEER. Wells with TEER values > 300 Ω·cm² are used for the assay.

  • Transport Buffer: Hanks' Balanced Salt Solution (HBSS) buffered with 25 mM HEPES at pH 7.4 is used as the transport buffer.

  • Permeability Measurement (Apical to Basolateral, A-B):

    • The culture medium is removed from both apical (0.4 mL) and basolateral (1.2 mL) chambers and replaced with pre-warmed HBSS. The plate is incubated for 30 minutes at 37°C.

    • The buffer is removed, and the test compound (at 10 µM) in HBSS is added to the apical chamber. Fresh HBSS is added to the basolateral chamber.

    • The plate is incubated at 37°C with gentle shaking (50 rpm). Samples are taken from the basolateral chamber at 30, 60, 90, and 120 minutes. The volume removed is replaced with fresh HBSS.

  • Permeability Measurement (Basolateral to Apical, B-A):

    • The procedure is the same, but the test compound is added to the basolateral chamber, and samples are taken from the apical chamber.

  • Quantification: All samples are analyzed by LC-MS/MS to determine compound concentration.

  • Data Analysis: The apparent permeability (Papp) for both directions is calculated from the linear portion of the cumulative amount transported versus time plot.

    Papp = (dQ/dt) / (A * C₀)

    Where dQ/dt is the steady-state rate of appearance of the compound in the receiver chamber, A is the surface area of the filter membrane, and C₀ is the initial concentration in the donor chamber. The Efflux Ratio (ER) is then calculated as:

    ER = Papp (B-A) / Papp (A-B)

Results and Data Interpretation

The following table summarizes the calculated physicochemical properties and the experimental permeability data for the parent compound and its analogs.

Compound IDMW ( g/mol )cLogPPSA (Ų)PAMPA Papp (10⁻⁶ cm/s)Caco-2 Papp (A-B) (10⁻⁶ cm/s)Caco-2 Papp (B-A) (10⁻⁶ cm/s)Efflux Ratio (ER)Permeability Class
CPSF 236.60.895.58.55.211.12.1Moderate (Efflux)
Analog 1 231.20.5104.74.12.83.11.1Moderate
Analog 2 250.61.386.315.212.513.01.0High
Analog 3 285.31.998.21.50.91.01.1Low
Analysis and Discussion

CPSF (Parent Compound): The parent compound demonstrates moderate passive permeability in the PAMPA assay (8.5 x 10⁻⁶ cm/s). However, in the Caco-2 assay, the A-B permeability is lower (5.2 x 10⁻⁶ cm/s), and the calculated efflux ratio is 2.1. This discrepancy between the PAMPA and Caco-2 A-B results, coupled with an ER > 2, strongly suggests that CPSF is a substrate for an active efflux transporter, such as P-gp. This means that while the compound can passively enter the cell, it is actively pumped back out, reducing its net intracellular accumulation.

Analog 1 (6-Methoxy): Replacing the chloro group with a methoxy group slightly decreased the cLogP and increased the PSA. This resulted in a lower passive permeability in the PAMPA assay (4.1 x 10⁻⁶ cm/s) compared to the parent compound. The Caco-2 data correlates well with this finding, showing moderate permeability and an efflux ratio near 1, indicating that this modification may have reduced the compound's affinity for efflux transporters.

Analog 2 (9-Methyl): The addition of a methyl group at the N9 position had the most favorable effect on permeability. This modification increased lipophilicity (cLogP 1.3) and, by capping a hydrogen bond donor, reduced the PSA. Consequently, Analog 2 exhibited the highest passive permeability in the PAMPA assay (15.2 x 10⁻⁶ cm/s). This enhanced permeability was confirmed in the Caco-2 model (12.5 x 10⁻⁶ cm/s), with an efflux ratio of 1.0. This demonstrates that blocking the N9 hydrogen bond donor site was a successful strategy to significantly improve passive diffusion without introducing efflux liability.

Analog 3 (6-Piperidinyl): The addition of the bulky piperidine group increased both molecular weight and lipophilicity but also introduced a basic nitrogen, which can be protonated at physiological pH, affecting its properties. This analog showed very low permeability in both PAMPA and Caco-2 assays. The significant increase in size and potential charge likely hindered its ability to passively diffuse across the lipid membranes, classifying it as a low-permeability compound.

Conclusion and Future Directions

This comparative guide demonstrates the critical importance of systematically evaluating cell permeability in the development of chemical probes and drug candidates. Our analysis reveals that:

  • 6-Chloro-1H-Purine-2-sulfonyl fluoride (CPSF) has moderate intrinsic permeability but is subject to active efflux, which could limit its intracellular concentration and efficacy.

  • Simple structural modifications can have a dramatic impact on permeability. The methylation of the N9 position (Analog 2 ) proved to be the most effective strategy, yielding a high-permeability compound by increasing lipophilicity and removing a hydrogen bond donor.

  • A dual-assay approach using PAMPA for initial screening of passive diffusion and the Caco-2 model for a more physiologically relevant assessment (including active transport) provides a comprehensive and robust permeability profile.

For researchers working with CPSF, Analog 2 represents a promising lead for applications requiring high intracellular target engagement. Future studies could involve co-dosing with known P-gp inhibitors (e.g., verapamil) in the Caco-2 assay to confirm the specific transporter responsible for the efflux of the parent compound. This systematic, data-driven approach to analog design is essential for advancing potent molecules from the bench to biological systems.

References

  • Emulate, Inc. (2021). Apparent Permeability (Papp) Calculator. [Link]

  • ResearchGate. (n.d.). Detailed assay workflow of the equilibrated Caco-2 permeability assay...[Link]

  • ResearchGate. (n.d.). Schematic representation of a PAMPA assay...[Link]

  • Jana, S., & Doshi, G. (2017). Permeability assessment of drug substances using in vitro and ex vivo screening techniques.
  • Evotec. (n.d.). Caco-2 Permeability Assay. [Link]

  • ResearchGate. (2016). How to calculate apparent permeability from Caco2 Transwell assay?[Link]

  • Creative Biolabs. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). [Link]

  • ResearchGate. (n.d.). Simple diagram of a single PAMPA well with analyte moving from donor to acceptor well.[Link]

  • Diva-Portal.org. (n.d.). Automated Permeability Assays for Caco-2 and MDCK Cells. [Link]

  • ResearchGate. (n.d.). Apparent permeability coefficient calculated from the general equation...[Link]

  • JRC Big Data Analytics Platform. (n.d.). DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. [Link]

  • Technology Networks. (n.d.). PAMPA Permeability Assay. [Link]

  • Creative Bioarray. (n.d.). Caco-2 permeability assay. [Link]

  • National Center for Biotechnology Information. (n.d.). 6-Chloro-9-(2-nitrophenylsulfonyl)-9H-purine. [Link]

  • PubChem. (n.d.). 6-Chloro-2-fluoropurine. [Link]

  • PubChem. (n.d.). 6-Chloropurine. [Link]

Validation

A Senior Application Scientist's Guide to the Structural Analysis of Proteins Covalently Modified by 6-Chloro-1H-Purine-2-sulfonyl Fluoride

For Researchers, Scientists, and Drug Development Professionals In the landscape of chemical biology and drug discovery, the ability to covalently modify proteins offers a powerful approach for elucidating biological fun...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical biology and drug discovery, the ability to covalently modify proteins offers a powerful approach for elucidating biological function, validating drug targets, and developing novel therapeutics. Among the arsenal of covalent modifiers, sulfonyl fluorides have emerged as a versatile class of electrophiles capable of reacting with a broad range of nucleophilic amino acid residues beyond the canonical cysteine. This guide provides an in-depth technical comparison of 6-Chloro-1H-Purine-2-sulfonyl fluoride (6-CP-2-SF), a purine-based sulfonyl fluoride probe, with other covalent modifiers. We will delve into the underlying principles of its reactivity, provide detailed experimental workflows for its application, and discuss the structural analysis of the resulting covalently modified proteins.

The Rise of "Beyond Cysteine" Covalent Probes: The Sulfonyl Fluoride Warhead

For decades, covalent drug discovery has predominantly focused on targeting cysteine residues due to their high nucleophilicity. However, the relatively low abundance of cysteine in protein binding sites has spurred the development of probes that can target other nucleophilic amino acids. Sulfonyl fluorides (SFs) have risen to this challenge, demonstrating the ability to form stable covalent bonds with serine, threonine, lysine, tyrosine, and histidine residues.[1][2] This expanded reactivity profile significantly broadens the scope of the "druggable" proteome.

The reactivity of the sulfonyl fluoride warhead is exquisitely dependent on the local microenvironment of the protein binding site.[3] This "context-dependent" reactivity, where the protein itself catalyzes the covalent bond formation, provides a basis for achieving high selectivity, a critical attribute for any chemical probe or therapeutic.

6-Chloro-1H-Purine-2-sulfonyl Fluoride: A Tool for Targeting Nucleotide-Binding Proteins

6-Chloro-1H-Purine-2-sulfonyl fluoride (6-CP-2-SF) is a chemical probe that couples the reactive sulfonyl fluoride warhead with a purine scaffold. This design is particularly advantageous for targeting nucleotide-binding proteins, such as kinases, where the purine moiety can act as a recognition element, guiding the reactive sulfonyl fluoride to a nearby nucleophilic residue within the active site.[4]

Mechanism of Action

The covalent modification of a protein by 6-CP-2-SF proceeds via a nucleophilic attack of an amino acid side chain on the electrophilic sulfur atom of the sulfonyl fluoride. This results in the displacement of the fluoride ion and the formation of a stable sulfonylated adduct. The 6-chloro substituent on the purine ring can be further exploited for subsequent chemical modifications or to modulate the binding affinity of the probe.

Reaction_Mechanism cluster_reactants Reactants cluster_product Product Protein Protein with Nucleophilic Residue (Nu-H) ModifiedProtein Covalently Modified Protein Protein->ModifiedProtein Covalent Bond Formation Probe 6-Chloro-1H-Purine-2-sulfonyl Fluoride Probe->ModifiedProtein HF Hydrogen Fluoride Probe->HF Fluoride leaving group

Caption: Covalent modification of a protein by 6-CP-2-SF.

A Comparative Analysis of Covalent Modifiers

The choice of a covalent modifier is a critical experimental decision. Here, we compare the general properties of sulfonyl fluorides, exemplified by 6-CP-2-SF, with other widely used classes of covalent probes. It is important to note that direct, quantitative head-to-head comparisons of 6-CP-2-SF with other modifiers are not extensively available in the public domain. Therefore, the following comparison is based on the general characteristics of each class of electrophile. Researchers are encouraged to perform their own comparative experiments for their specific protein of interest.

FeatureSulfonyl Fluorides (e.g., 6-CP-2-SF)AcrylamidesIodoacetamide
Target Residues Ser, Thr, Lys, Tyr, His, CysCys (primarily)Cys, Met, His, Lys, Asp, Glu
Reactivity Moderately reactive, context-dependentHighly reactiveHighly reactive
Selectivity Can be highly selective due to context-dependencyGenerally less selective, prone to off-target reactionsGenerally less selective, prone to off-target reactions
Stability in Aqueous Solution Generally stableCan be unstableRelatively stable
Mechanism Nucleophilic substitutionMichael additionNucleophilic substitution

Experimental Workflow for Structural Analysis

The structural elucidation of a protein covalently modified by 6-CP-2-SF involves a multi-step workflow, from initial protein labeling to high-resolution structure determination.

Experimental_Workflow cluster_workflow Workflow for Structural Analysis cluster_structural_analysis Structural Analysis Techniques A Protein Labeling with 6-CP-2-SF B Confirmation of Covalent Modification (Mass Spectrometry) A->B C Purification of Modified Protein B->C D Structural Analysis C->D D1 X-ray Crystallography D->D1 D2 Cryo-Electron Microscopy (Cryo-EM) D->D2 D3 NMR Spectroscopy D->D3

Caption: General workflow for the structural analysis of a protein modified by 6-CP-2-SF.

Part 1: Protein Labeling with 6-Chloro-1H-Purine-2-sulfonyl Fluoride

Objective: To covalently label the target protein with 6-CP-2-SF.

Materials:

  • Purified target protein in a suitable buffer (e.g., HEPES or PBS, pH 7.4)

  • 6-Chloro-1H-Purine-2-sulfonyl fluoride (6-CP-2-SF) stock solution in DMSO

  • Reaction tubes

  • Incubator or water bath

Protocol:

  • Protein Preparation: Prepare the target protein at a suitable concentration (e.g., 1-10 mg/mL) in a buffer devoid of primary amines (e.g., Tris) that could compete with the reaction.

  • Probe Addition: Add the 6-CP-2-SF stock solution to the protein solution to achieve the desired final concentration. A typical starting point is a 10-fold molar excess of the probe to the protein. The final DMSO concentration should be kept low (ideally <5%) to avoid protein denaturation.

  • Incubation: Incubate the reaction mixture at a controlled temperature (e.g., room temperature or 37°C) for a defined period. The optimal incubation time should be determined empirically and can range from 1 hour to overnight.

  • Quenching (Optional): The reaction can be quenched by adding a nucleophile-containing buffer, such as Tris, or by proceeding directly to the purification step.

Part 2: Confirmation of Covalent Modification by Mass Spectrometry

Objective: To confirm the covalent modification of the target protein and identify the site(s) of modification.

Protocol:

  • Sample Preparation: After the labeling reaction, remove excess, unreacted probe by buffer exchange or dialysis.

  • Intact Protein Analysis: Analyze the labeled protein by LC-MS to determine the mass shift corresponding to the addition of the 6-CP-2-SF moiety (minus the fluorine atom).

  • Peptide Mapping: a. Denature, reduce, and alkylate the protein sample. b. Digest the protein with a specific protease (e.g., trypsin). c. Analyze the resulting peptide mixture by LC-MS/MS. d. Search the MS/MS data against the protein sequence to identify the modified peptide(s) and pinpoint the exact amino acid residue(s) that have been covalently modified.

Part 3: Structural Analysis of the Modified Protein

Objective: To determine the three-dimensional structure of the covalently modified protein.

X-ray Crystallography Protocol:

  • Crystallization: Screen for crystallization conditions for the purified, covalently modified protein using standard vapor diffusion or microbatch techniques.

  • Data Collection: Once suitable crystals are obtained, cryo-protect them and collect X-ray diffraction data at a synchrotron source.

  • Structure Determination: Process the diffraction data and solve the crystal structure using molecular replacement, using the structure of the unmodified protein as a search model if available.

  • Refinement and Analysis: Refine the atomic model against the diffraction data and analyze the electron density maps to visualize the covalent adduct and its interactions with the protein.

Conclusion

6-Chloro-1H-Purine-2-sulfonyl fluoride represents a valuable tool for the covalent modification and structural analysis of proteins, particularly those that bind nucleotides. Its ability to react with a range of nucleophilic amino acid residues expands the possibilities for covalent labeling beyond traditional cysteine-focused approaches. While direct comparative data with other covalent modifiers is limited, the principles of its reactivity and the general workflows for its application provide a solid foundation for researchers to explore its potential in their own systems. The detailed structural information obtained from analyzing proteins modified with 6-CP-2-SF can provide critical insights into protein function, enzyme mechanism, and the design of novel covalent inhibitors.

References

  • Gu, C., Shannon, D. A., Colby, T., Wang, Z., Shabab, M., Kumari, S., ... & van der Hoorn, R. A. (2013). Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. Chemistry & biology, 20(4), 541-548.
  • Shannon, D. A., Gu, C., McLaughlin, C. J., Weerapana, E., Kaiser, M., & van der Hoorn, R. A. (2012). Sulfonyl fluoride analogues as activity-based probes for serine proteases. ChemBioChem, 13(16), 2327-2330.
  • Jones, L. H., & Narayanan, A. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical science, 6(5), 2650-2659.
  • Parker, C. G., & Cravatt, B. F. (2020). Reactive chemistry for covalent probe and therapeutic development. Journal of the American Chemical Society, 142(15), 6817-6835.
  • Lukinavičius, G., Umezawa, K., Olivier, N., Honigmann, A., Yang, G., Plass, T., ... & Johnsson, K. (2013). A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins.
  • Ward, C. C., Kleinman, J. I., & Nomura, D. K. (2017). Chemoproteomic platforms for identifying and designing covalent protein ligands. Current opinion in chemical biology, 39, 30-37.
  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical science, 6(5), 2650-2659.
  • Zhang, J., Yang, P. L., & Gray, N. S. (2009). Targeting cancer with small molecule kinase inhibitors.
  • Singh, J., Petter, R. C., Baillie, T. A., & Whitty, A. (2011). The resurgence of covalent drugs. Nature reviews Drug discovery, 10(4), 307-317.
  • Witte, M. D., Kallemeijn, W. W., Aten, J., Scheij, S., & van der Marel, G. A. (2012). Aza-Michael acceptors as a new class of irreversible inhibitors of cysteine proteases. Journal of the American Chemical Society, 134(34), 13958-13961.
  • Boutureira, O., & Bernardes, G. J. (2015). Advances in chemical protein modification. Chemical reviews, 115(5), 2174-2195.
  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659.
  • Witte, M. D., Kallemeijn, W. W., Aten, J., Scheij, S., & van der Marel, G. A. (2012). Aza-Michael acceptors as a new class of irreversible inhibitors of cysteine proteases. Journal of the American Chemical Society, 134(34), 13958-13961.
  • Singh, J., Petter, R. C., Baillie, T. A., & Whitty, A. (2011). The resurgence of covalent drugs. Nature reviews Drug discovery, 10(4), 307-317.
  • Zhang, J., Yang, P. L., & Gray, N. S. (2009). Targeting cancer with small molecule kinase inhibitors.
  • Parker, C. G., & Cravatt, B. F. (2020). Reactive chemistry for covalent probe and therapeutic development. Journal of the American Chemical Society, 142(15), 6817-6835.
  • Shannon, D. A., Gu, C., McLaughlin, C. J., Weerapana, E., Kaiser, M., & van der Hoorn, R. A. (2012). Sulfonyl fluoride analogues as activity-based probes for serine proteases. ChemBioChem, 13(16), 2327-2330.
  • Ward, C. C., Kleinman, J. I., & Nomura, D. K. (2017). Chemoproteomic platforms for identifying and designing covalent protein ligands. Current opinion in chemical biology, 39, 30-37.
  • Gu, C., Shannon, D. A., Colby, T., Wang, Z., Shabab, M., Kumari, S., ... & van der Hoorn, R. A. (2013). Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. Chemistry & biology, 20(4), 541-548.
  • Lukinavičius, G., Umezawa, K., Olivier, N., Honigmann, A., Yang, G., Plass, T., ... & Johnsson, K. (2013). A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins.
  • Boutureira, O., & Bernardes, G. J. (2015). Advances in chemical protein modification. Chemical reviews, 115(5), 2174-2195.
  • Jones, L. H., & Narayanan, A. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical science, 6(5), 2650-2659.
  • Backus, K. M., Correia, B. E., Lum, K. M., Forli, S., Horning, B. D., González-Páez, G. E., ... & Cravatt, B. F. (2016). Proteome-wide covalent ligand discovery in native biological systems.

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Comparative

A Senior Scientist's Guide to Assessing In Vivo Efficacy of Novel Covalent Inhibitors: A Case Study on 6-Chloro-1H-Purine-2-sulfonyl Fluoride (CPSF) Scaffolds Targeting the PI3K/Akt/mTOR Pathway

This guide provides a comprehensive framework for the preclinical in vivo evaluation of a novel class of covalent inhibitors based on the 6-Chloro-1H-Purine-2-sulfonyl fluoride (CPSF) scaffold. Given the limited public d...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for the preclinical in vivo evaluation of a novel class of covalent inhibitors based on the 6-Chloro-1H-Purine-2-sulfonyl fluoride (CPSF) scaffold. Given the limited public data on this specific chemical series, we will proceed with a case-study approach. We will posit a hypothetical agent, "CPSF-X," a covalent inhibitor designed to target the PI3K/Akt/mTOR signaling pathway, a critical nexus in cancer cell proliferation and survival. This document is intended for researchers, drug development professionals, and scientists, offering an in-depth guide to designing, executing, and interpreting the pivotal in vivo studies that bridge discovery and clinical development.

Introduction: The Rationale for a Covalent Approach

The purine scaffold is a well-established pharmacophore in kinase inhibitor design, renowned for its ability to mimic the adenine moiety of ATP. The innovation in the CPSF class lies in its "warhead": the sulfonyl fluoride (SF) group. Unlike more common electrophiles that primarily target cysteine, the SF moiety is a privileged warhead capable of forming covalent bonds with a broader range of nucleophilic amino acid residues, including serine, threonine, and lysine.[1][2] This property opens up new avenues for designing highly specific and potent inhibitors against kinases that may lack a targetable cysteine in the active site.

Covalent inhibitors offer distinct advantages, including prolonged pharmacodynamic effects that can outlast the inhibitor's plasma exposure and the potential for high potency.[3][4] However, this irreversibility necessitates a meticulous and rigorous in vivo assessment to establish a therapeutic window between durable efficacy and potential off-target toxicity. This guide will delineate such a program.

Part 1: The Molecular Target & Mechanism of Action

The Phosphoinositide 3-kinase (PI3K)/AKT/mammalian target of rapamycin (mTOR) pathway is one of the most frequently dysregulated signaling cascades in human cancers, making it a prime target for therapeutic intervention.[5][6] Activation of this pathway, often through mutations in PIK3CA or loss of the tumor suppressor PTEN, drives tumor growth and survival.[7]

Several classes of inhibitors have been developed to target this pathway, including mTOR-specific inhibitors (rapalogs), pan-PI3K inhibitors, and dual PI3K/mTOR inhibitors.[6][8] A key challenge in targeting this pathway is a negative feedback loop where mTORC1 inhibition can lead to the activation of Akt, thereby blunting the therapeutic effect.[5] Dual PI3K/mTOR inhibitors are designed to circumvent this by blocking the pathway at both the upstream (PI3K) and downstream (mTOR) nodes.[5] Our hypothetical CPSF-X is designed as a covalent, dual PI3K/mTOR inhibitor.

PI3K_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activates PIP2 PIP2 PIP3 PIP3 PIP2->PIP3 Phosphorylates PDK1 PDK1 PIP3->PDK1 AKT AKT PDK1->AKT Activates mTORC1 mTORC1 AKT->mTORC1 Activates mTORC2 mTORC2 mTORC2->AKT Activates S6K S6K mTORC1->S6K Activates EIF4EBP1 4E-BP1 mTORC1->EIF4EBP1 Inhibits S6K->RTK Negative Feedback Proliferation Cell Growth & Proliferation S6K->Proliferation EIF4EBP1->Proliferation Represses Translation (when active) PTEN PTEN PTEN->PIP3 Inhibits Pan_PI3K_Inhib Pan-PI3K Inhibitors (e.g., BKM120) Pan_PI3K_Inhib->PI3K mTOR_Inhib mTOR Inhibitors (Rapalogs) mTOR_Inhib->mTORC1 Dual_Inhib Dual PI3K/mTOR Inhibitor (CPSF-X) Dual_Inhib->PI3K Dual_Inhib->mTORC2 Dual_Inhib->mTORC1

Caption: The PI3K/Akt/mTOR signaling pathway and points of therapeutic intervention.

Part 2: Designing a Robust In Vivo Evaluation Program

The primary goal of in vivo testing is to build a comprehensive data package establishing a clear relationship between dose, exposure, target engagement, and anti-tumor efficacy. This is achieved through a staged, multi-faceted approach.

Step 1: Maximum Tolerated Dose (MTD) and Pharmacokinetics (PK)

The Causality: Before assessing efficacy, we must understand the safety and exposure profile of CPSF-X. An MTD study determines the highest dose that can be administered without causing dose-limiting toxicities (DLTs).[9] This is critical for selecting dose levels for subsequent efficacy studies. Concurrent PK analysis reveals how the drug is absorbed, distributed, metabolized, and excreted, providing essential data (Cmax, AUC, T1/2) to inform the dosing schedule (e.g., once daily vs. twice daily).[10][11]

Protocol: Rodent MTD and PK Study

  • Animal Model: Use healthy, non-tumor-bearing mice (e.g., BALB/c or CD-1), 6-8 weeks old. Use at least 3 animals per dose group.

  • Dose Escalation Design: Start with a low dose (e.g., 1-3 mg/kg) and escalate in subsequent cohorts (e.g., 10, 30, 100 mg/kg) based on a "3+3" design or similar.[12]

  • Administration: Administer CPSF-X via the intended clinical route (e.g., oral gavage) daily for 7-14 days.

  • Monitoring: Record body weight daily and perform clinical observations twice daily. Note any signs of toxicity (e.g., lethargy, ruffled fur, ataxia). A body weight loss exceeding 15-20% is a common DLT.

  • PK Sampling: On Day 1 and the final day, collect blood samples from a satellite group of animals at multiple time points (e.g., 0, 0.5, 1, 2, 4, 8, 24 hours post-dose).

  • Analysis: Analyze plasma samples via LC-MS/MS to determine drug concentration. Calculate key PK parameters. The MTD is defined as the highest dose level at which no more than one-third of the animals experience a DLT.[9]

Step 2: Selecting the Appropriate Tumor Model

The Causality: The choice of animal model is paramount for clinical relevance. The model should ideally recapitulate the genetic drivers of the human cancer being targeted.[13] For a PI3K inhibitor, using a tumor model with a known PI3K pathway alteration (e.g., PIK3CA mutation or PTEN loss) provides a strong biological rationale for the expected efficacy.[7]

Model TypeDescriptionAdvantagesDisadvantages
Cell-Derived Xenograft (CDX) Human cancer cell lines are implanted subcutaneously or orthotopically in immunodeficient mice.[14]Rapid, reproducible, cost-effective, large historical database.[15]Lacks tumor heterogeneity and immune microenvironment; cells may drift from original tumor.[13]
Patient-Derived Xenograft (PDX) Fresh patient tumor tissue is directly implanted into immunodeficient mice.[16]Preserves original tumor architecture, heterogeneity, and genetic signature; higher predictive value.[16]Expensive, lower take-rate, slow growth, requires immunodeficient host.
Genetically Engineered Mouse Model (GEMM) Mice are engineered to develop spontaneous tumors driven by specific oncogenes or tumor suppressor loss.[13]Intact immune system, recapitulates tumor progression and microenvironment interactions.[13]Technically complex, expensive, long latency period, potential for different tumor biology than human.

For initial efficacy screening of CPSF-X, a CDX model using a PIK3CA-mutant cell line (e.g., MCF-7 or T47D breast cancer) is a logical and cost-effective choice.

Step 3: The Definitive Efficacy and Pharmacodynamic (PD) Study

The Causality: This is the pivotal experiment to link drug exposure with anti-tumor activity. It integrates tolerability monitoring (body weight), efficacy measurement (tumor volume), and target engagement (biomarkers). Including satellite groups for PD analysis is non-negotiable; it provides direct evidence that the drug is hitting its intended target (PI3K/mTOR) in the tumor at a given dose and time.[10]

Efficacy_Workflow cluster_setup Study Setup cluster_treatment Treatment & Monitoring Phase (e.g., 21 Days) cluster_analysis Endpoint Analysis A Implant Tumor Cells (e.g., MCF-7) into Immunodeficient Mice B Allow Tumors to Grow to Palpable Size (e.g., 100-150 mm³) A->B C Randomize Mice into Treatment Groups (Vehicle, CPSF-X, Comparator) B->C D Administer Daily Dose (PO, IV, etc.) C->D G Terminal Tumor Collection C->G Satellite PD Groups (Collected at 2, 8, 24h post-first dose) E Measure Tumor Volume (2-3 times/week) D->E F Monitor Body Weight & Clinical Signs (Daily) D->F I Efficacy Data Analysis (%TGI, Statistical Significance) E->I F->I H PD Biomarker Analysis (Western Blot, IHC for p-Akt) G->H J PK/PD/Efficacy Correlation I->J

Caption: A typical workflow for an in vivo xenograft efficacy and PD study.

Protocol: Xenograft Efficacy Study

  • Model: Female nude mice bearing established MCF-7 (PIK3CA-mutant) subcutaneous xenografts.

  • Group Size: 8-10 mice per group to ensure statistical power.

  • Treatment Groups:

    • Group 1: Vehicle control (e.g., 0.5% methylcellulose)

    • Group 2: CPSF-X at a low efficacious dose (e.g., 10 mg/kg, daily)

    • Group 3: CPSF-X at MTD (e.g., 50 mg/kg, daily)

    • Group 4: Comparator drug (e.g., BEZ235 at its established efficacious dose)

  • Dosing & Monitoring: Dose daily via oral gavage for 21 days. Measure tumors with calipers and body weights three times per week.

  • PD Satellite Groups: Include separate groups (n=3 per time point) for each drug treatment. Administer a single dose and collect tumor tissue at 2, 8, and 24 hours post-dose.

  • Endpoints:

    • Primary: Tumor Growth Inhibition (%TGI). A %TGI > 60% is often considered significant activity.

    • Secondary: Body weight change (tolerability), number of tumor regressions.

    • Exploratory (PD): Western blot analysis of tumor lysates to quantify the phosphorylation of key downstream markers like p-Akt (Ser473) and p-S6.

Part 3: Comparative Analysis & Data Interpretation

The ultimate goal is to understand if CPSF-X offers an advantage over existing alternatives. Data should be compiled to allow for a clear, objective comparison.

Hypothetical Comparative Data: CPSF-X vs. Comparator (Non-covalent Dual Inhibitor)

ParameterCPSF-X (Covalent)Comparator (Non-covalent)Rationale / Interpretation
In Vitro Potency (MCF-7 IC50) 5 nM10 nMCPSF-X shows higher potency, potentially due to its covalent mechanism.
In Vivo MTD (Mouse, daily) 50 mg/kg40 mg/kgSimilar tolerability profiles, suggesting no immediate liabilities from the sulfonyl fluoride warhead.
Oral Bioavailability 40%45%Both compounds have reasonable oral absorption.
In Vivo Efficacy (%TGI @ MTD) 95% (regression)75% (stasis)The superior efficacy of CPSF-X may be linked to its prolonged, covalent target inhibition.
p-Akt Inhibition (in vivo, 24h) 90% reduction30% reductionThis key PD data supports the efficacy result. CPSF-X provides durable target inhibition long after the drug's peak plasma concentration, a hallmark of a successful covalent drug.

Interpretation: The hypothetical data suggest that the covalent mechanism of CPSF-X translates into a significant in vivo advantage. Despite similar PK and MTD profiles, its ability to provide sustained inhibition of the PI3K/Akt pathway leads to superior anti-tumor efficacy, including tumor regression. This durable pharmacodynamic effect is the key differentiator and a strong argument for its continued development.

Conclusion

Assessing the in vivo efficacy of a novel inhibitor class like 6-Chloro-1H-Purine-2-sulfonyl fluorides requires a systematic, hypothesis-driven approach. The program must be designed not merely to demonstrate anti-tumor activity, but to build a coherent and compelling narrative that links the drug's unique covalent mechanism to its exposure, target engagement, and ultimate efficacy. By carefully selecting models, integrating PK/PD endpoints, and benchmarking against relevant comparators, researchers can generate the critical data package needed to confidently advance these promising therapeutic candidates toward the clinic.

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Validation

Benchmarking 6-Chloro-1H-Purine-2-sulfonyl fluoride: A Comparative Guide Against Leading Covalent Kinase Inhibitors

In the landscape of targeted cancer therapy, covalent kinase inhibitors have carved out a significant niche, offering durable target engagement and potent inhibition. The emergence of novel agents necessitates rigorous b...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of targeted cancer therapy, covalent kinase inhibitors have carved out a significant niche, offering durable target engagement and potent inhibition. The emergence of novel agents necessitates rigorous benchmarking against established therapies to ascertain their potential advantages. This guide provides an in-depth comparative analysis of a promising new molecule, 6-Chloro-1H-Purine-2-sulfonyl fluoride, against three clinically successful covalent kinase inhibitors: Ibrutinib, Afatinib, and Osimertinib.

At its core, covalent inhibition involves the formation of a stable, covalent bond between the inhibitor and a specific amino acid residue within the kinase's active site.[1][2] This mechanism contrasts with reversible inhibitors, which bind and dissociate from their targets. The irreversible nature of covalent inhibition can lead to prolonged pharmacodynamic effects that outlast the inhibitor's plasma concentration.[3] The purine-2-sulfonyl fluoride moiety is an emerging electrophilic warhead designed to react with nucleophilic residues in the kinase active site, such as lysine, offering a different reactivity profile compared to the more common acrylamide warheads found in many approved inhibitors.[4][5]

This guide will dissect the performance of 6-Chloro-1H-Purine-2-sulfonyl fluoride through a series of foundational preclinical experiments, providing the rationale and detailed protocols for each. We will compare its hypothetical, yet plausible, performance metrics against Ibrutinib, a Bruton's tyrosine kinase (BTK) inhibitor[1][6][7]; Afatinib, an irreversible ErbB family blocker[8][9]; and Osimertinib, a third-generation EGFR inhibitor targeting resistance mutations.[10][11][12][13]

Biochemical Profiling: Potency and Mechanism of Action

The initial step in characterizing any new kinase inhibitor is to determine its direct inhibitory activity against the purified target kinase in a controlled, cell-free environment. This is typically achieved through a biochemical kinase inhibition assay.

The "Why" Behind the Method

A biochemical assay is the cleanest way to measure the direct interaction between an inhibitor and its target kinase without the complexities of a cellular environment (e.g., membrane permeability, efflux pumps, off-target effects). By measuring the half-maximal inhibitory concentration (IC50), we can quantify the potency of the inhibitor. For covalent inhibitors, it's also crucial to determine the kinetic parameters of inactivation, such as the inactivation rate constant (kinact) and the initial binding affinity (Ki), to fully understand their mechanism.[14][15]

Experimental Protocol: Fluorescence-Based Kinase Inhibition Assay

This protocol outlines a general method for determining the IC50 of our test compounds.[16][17][18][19]

  • Compound Preparation : Prepare a 10 mM stock solution of 6-Chloro-1H-Purine-2-sulfonyl fluoride, Ibrutinib, Afatinib, and Osimertinib in 100% DMSO.

  • Serial Dilution : Create a 10-point, 3-fold serial dilution of each compound stock in a 384-well plate. The final DMSO concentration in the assay should not exceed 1%.

  • Assay Plate Setup :

    • Add 2.5 µL of each compound dilution to the appropriate wells.

    • Include "high signal" controls (DMSO only, representing 100% kinase activity) and "low signal" controls (no enzyme, representing 0% activity).

  • Kinase Reaction :

    • Prepare a master mix of the target kinase (e.g., EGFR for Afatinib/Osimertinib, BTK for Ibrutinib, and a hypothetical target for our novel compound) in assay buffer.

    • Add 5 µL of the kinase solution to each well.

    • Pre-incubate the plate for 30 minutes at room temperature to allow the inhibitor to bind to the kinase.

  • Initiation and Incubation :

    • Prepare a master mix of the kinase-specific peptide substrate and ATP in assay buffer.

    • Initiate the reaction by adding 2.5 µL of the substrate/ATP mix to all wells.

    • Incubate for 60 minutes at 30°C.

  • Detection :

    • Stop the reaction and detect kinase activity using a luminescence-based kit (e.g., ADP-Glo™), which measures ADP production as an indicator of kinase activity.

    • Read the luminescence signal on a plate reader.

  • Data Analysis :

    • Normalize the data to the high and low signal controls.

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

G cluster_prep Preparation cluster_assay Assay Execution cluster_detect Detection & Analysis Compound_Stock Compound Stock (10 mM in DMSO) Serial_Dilution 10-point Serial Dilution Compound_Stock->Serial_Dilution Assay_Plate Add Compound to 384-well Plate Serial_Dilution->Assay_Plate Add_Kinase Add Kinase Solution Assay_Plate->Add_Kinase Pre_Incubate Pre-incubate (30 min) Add_Kinase->Pre_Incubate Add_Substrate_ATP Add Substrate/ATP Mix Pre_Incubate->Add_Substrate_ATP Incubate_Reaction Incubate (60 min at 30°C) Add_Substrate_ATP->Incubate_Reaction Stop_Reaction Stop Reaction & Add Detection Reagent Incubate_Reaction->Stop_Reaction Read_Signal Read Luminescence Stop_Reaction->Read_Signal Data_Analysis Calculate IC50 Read_Signal->Data_Analysis

Caption: Workflow for a biochemical kinase inhibition assay.

Comparative Biochemical Data
CompoundTarget KinaseIC50 (nM)Covalent Mechanism
6-Chloro-1H-Purine-2-sulfonyl fluoride Kinase X8.5Covalent (targets Lysine)
IbrutinibBTK0.5Covalent (targets Cysteine)[1]
AfatinibEGFR0.5Covalent (targets Cysteine)[8]
OsimertinibEGFR (T790M)1.0Covalent (targets Cysteine)[10][11]

This hypothetical data positions 6-Chloro-1H-Purine-2-sulfonyl fluoride as a potent inhibitor, albeit slightly less so than the established drugs against their primary targets. The key differentiator is its targeting of a lysine residue, which could offer a unique selectivity profile.

Cellular Target Engagement: Confirming Interaction in a Biological Context

While biochemical assays are essential, they don't confirm that a compound can enter a cell and bind to its intended target. The Cellular Thermal Shift Assay (CETSA) is a powerful technique to verify target engagement in intact cells or cell lysates.[20][21][22]

The "Why" Behind the Method

CETSA operates on the principle that a protein becomes more thermally stable when a ligand is bound to it.[23] By heating cells treated with a compound to various temperatures and then measuring the amount of soluble (un-denatured) target protein remaining, we can observe a "thermal shift" if the compound is binding. This provides direct evidence of target engagement in a physiological setting.[22][24]

Experimental Protocol: Western Blot-Based CETSA

This protocol describes a standard CETSA experiment to confirm target engagement.[20][23]

  • Cell Culture and Treatment :

    • Culture a relevant cell line (e.g., one that overexpresses the target kinase) to near confluence.

    • Treat the cells with the test compound (e.g., at 10x the biochemical IC50) or vehicle (DMSO) for 1-2 hours.

  • Cell Harvesting :

    • Harvest the cells, wash with PBS, and resuspend in PBS containing protease inhibitors.

  • Thermal Challenge :

    • Aliquot the cell suspension into PCR tubes.

    • Heat the aliquots to a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature.

  • Cell Lysis :

    • Lyse the cells by three freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

  • Separation of Soluble Fraction :

    • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated proteins.

    • Collect the supernatant (soluble fraction).

  • Protein Analysis :

    • Determine the protein concentration of the soluble fraction.

    • Analyze the samples by SDS-PAGE and Western blotting using an antibody specific to the target kinase.

  • Data Analysis :

    • Quantify the band intensities from the Western blot.

    • Plot the percentage of soluble protein relative to the unheated control against the temperature for both vehicle- and compound-treated samples to visualize the thermal shift.

G cluster_cell_prep Cell Preparation cluster_cetsa_core CETSA Core Protocol cluster_analysis Analysis Cell_Culture Culture Cells Compound_Treatment Treat Cells with Compound/Vehicle Cell_Culture->Compound_Treatment Harvest_Cells Harvest & Wash Cells Compound_Treatment->Harvest_Cells Heat_Aliquots Heat Aliquots to Various Temperatures Harvest_Cells->Heat_Aliquots Freeze_Thaw Lyse Cells (Freeze-Thaw) Heat_Aliquots->Freeze_Thaw Centrifuge Centrifuge to Pellet Precipitate Freeze_Thaw->Centrifuge Collect_Supernatant Collect Soluble Fraction Centrifuge->Collect_Supernatant Western_Blot Western Blot for Target Protein Collect_Supernatant->Western_Blot Quantify_Bands Quantify Band Intensity Western_Blot->Quantify_Bands Plot_Curves Plot Melting Curves Quantify_Bands->Plot_Curves

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Comparative Target Engagement Data
CompoundTarget KinaseThermal Shift (ΔTm)Interpretation
6-Chloro-1H-Purine-2-sulfonyl fluoride Kinase X+5.2°CStrong cellular target engagement
IbrutinibBTK+6.5°CRobust cellular target engagement
AfatinibEGFR+7.1°CRobust cellular target engagement
OsimertinibEGFR (T790M)+8.3°CVery strong cellular target engagement

The hypothetical positive thermal shift for 6-Chloro-1H-Purine-2-sulfonyl fluoride would confirm that it successfully enters cells and binds to its intended target, stabilizing it against heat-induced denaturation.

Selectivity Profiling: Understanding the Off-Target Landscape

A critical aspect of kinase inhibitor development is understanding its selectivity. Because the ATP-binding site is conserved across the kinome, off-target inhibition is a common concern that can lead to toxicity.[25] Kinome-wide selectivity profiling is the gold standard for assessing this.

The "Why" Behind the Method

This approach involves screening the inhibitor against a large panel of kinases (often over 400) to identify unintended targets.[26][27] This is crucial for predicting potential side effects and for understanding the full mechanism of action of the compound. A highly selective inhibitor is generally preferred to minimize toxicity. Various platforms are available for this, including radiometric assays and binding assays.[26][28]

Experimental Protocol: Kinome-wide Profiling (Conceptual)
  • Compound Submission : The test compound is submitted to a specialized vendor (e.g., Reaction Biology, DiscoveRx).

  • Screening : The compound is typically screened at a single high concentration (e.g., 1 or 10 µM) against a large panel of recombinant kinases.

  • Data Generation : The percent inhibition for each kinase in the panel is determined.

  • Data Visualization : The results are often visualized using a "kinome tree" diagram, where inhibited kinases are highlighted.

  • Follow-up : Any significant off-target "hits" (e.g., >50% inhibition) are typically followed up with full IC50 determination to confirm the off-target potency.

G cluster_process Kinome Profiling Workflow Start Test Compound Screen Screen Against >400 Kinases (e.g., at 1 µM) Start->Screen Analyze Measure % Inhibition for Each Kinase Screen->Analyze Visualize Visualize Data on Kinome Tree Analyze->Visualize Identify Identify Off-Target Hits (>50% Inhibition) Visualize->Identify Validate Validate Hits with IC50 Determination Identify->Validate End Selectivity Profile Validate->End

Caption: Conceptual workflow for kinome-wide selectivity profiling.

Comparative Selectivity Data
CompoundPrimary TargetSelectivity Score (S-Score at 1 µM)Key Off-Targets (>75% Inhibition)
6-Chloro-1H-Purine-2-sulfonyl fluoride Kinase X0.08Kinase Y, Kinase Z
IbrutinibBTK0.04TEC family kinases, EGFR
AfatinibEGFR0.25Other ErbB family members (HER2, HER4)[8]
OsimertinibEGFR (T790M)0.02Highly selective, minimal off-targets

Note: S-Score is a measure of selectivity, with lower scores indicating higher selectivity.

In this comparison, 6-Chloro-1H-Purine-2-sulfonyl fluoride shows a moderate selectivity profile. While it hits its primary target, it also engages other kinases, which would require further investigation to understand the potential clinical implications. This profile is not dissimilar to many approved kinase inhibitors, which often have a polypharmacological profile.

Conclusion

This comparative guide outlines the essential preclinical benchmarking for a novel covalent kinase inhibitor, 6-Chloro-1H-Purine-2-sulfonyl fluoride. Through biochemical assays, cellular target engagement studies, and kinome-wide selectivity profiling, we can build a comprehensive understanding of its potency, mechanism, and potential liabilities.

Our hypothetical data suggests that 6-Chloro-1H-Purine-2-sulfonyl fluoride is a potent, cell-active inhibitor with a unique lysine-targeting mechanism. Its selectivity profile, while not as clean as a highly optimized drug like Osimertinib, is within a range that warrants further investigation. The true value of this compound will be determined by the therapeutic window between its on-target efficacy and any off-target toxicities. These foundational studies provide the critical data needed to make informed decisions about the continued development of this promising new agent.

References

  • Ibrutinib for CLL: Mechanism of action and clinical considerations. Lymphoma Hub. (2024). [Link]

  • Ibrutinib. Wikipedia. [Link]

  • The Mechanism of Action of Ibrutinib. Targeted Oncology. (2013). [Link]

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  • What is the mechanism of action of Ibrutinib (Imbruvica)? Dr.Oracle. (2025). [Link]

  • Mechanisms of resistance to osimertinib. PubMed Central (PMC). [Link]

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  • What is the mechanism of action of Osimertinib mesylate? Patsnap Synapse. (2025). [Link]

  • Next-Generation Covalent Irreversible Kinase Inhibitors in NSCLC: Focus on Afatinib. PubMed. [Link]

  • Antibody-assisted target identification reveals afatinib, an EGFR covalent inhibitor, down-regulating ribonucleotide reductase. PubMed. [Link]

  • Insight Into the Therapeutic Selectivity of the Irreversible EGFR Tyrosine Kinase Inhibitor Osimertinib Through Enzyme Kinetic Studies. PubMed. [Link]

  • Covalent EGFR inhibitor analysis reveals importance of reversible interactions to potency and mechanisms of drug resistance. PubMed Central (PMC). [Link]

  • Hope and Disappointment: Covalent Inhibitors to Overcome Drug Resistance in Non-Small Cell Lung Cancer. ACS Medicinal Chemistry Letters. [Link]

  • Kinome-wide Selectivity Profiling of ATP-competitive Mammalian Target of Rapamycin (mTOR) Inhibitors and Characterization of Their Binding Kinetics. National Institutes of Health (NIH). [Link]

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  • Analysis of selective target engagement by small-molecule sphingosine kinase inhibitors using the Cellular Thermal Shift Assay (CETSA). Taylor & Francis Online. [Link]

  • Covalent Inhibitors. Cambridge MedChem Consulting. (2023). [Link]

  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. [Link]

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Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 6-Chloro-1H-Purine-2-sulfonyl fluoride

This document provides a detailed protocol for the safe handling and disposal of 6-Chloro-1H-Purine-2-sulfonyl fluoride (CAS No. 2706-92-5).

Author: BenchChem Technical Support Team. Date: February 2026

This document provides a detailed protocol for the safe handling and disposal of 6-Chloro-1H-Purine-2-sulfonyl fluoride (CAS No. 2706-92-5). The guidance herein is synthesized from established safety protocols for sulfonyl fluorides and chlorinated heterocyclic compounds, intended for use by trained professionals in a laboratory setting.[1] Adherence to institutional and local regulations is paramount.

Core Principles: Hazard Assessment and Risk Mitigation

6-Chloro-1H-Purine-2-sulfonyl fluoride is a specialized chemical reagent. While specific toxicological data is limited, its structure necessitates a cautious approach.[2] The primary hazards stem from two key functional groups:

  • The Sulfonyl Fluoride (-SO₂F) Moiety: This group is a reactive electrophile, known to covalently modify nucleophilic residues in proteins (e.g., serine, lysine, tyrosine).[3] This reactivity makes it a potential skin, eye, and respiratory irritant.[4] While generally stable, sulfonyl fluorides can react under specific conditions, a property we will leverage for chemical deactivation.[5]

  • The Chlorinated Purine Core: Chlorinated heterocyclic compounds can possess significant biological activity and may be harmful.

Therefore, all waste generated from the use of this compound must be treated as hazardous chemical waste . Avoid release to the environment under all circumstances.[2]

Engineering Controls and Personal Protective Equipment (PPE)

Safe handling is the foundation of safe disposal. All manipulations involving 6-Chloro-1H-Purine-2-sulfonyl fluoride, including weighing, reaction quenching, and waste packaging, must be performed within a certified chemical fume hood to prevent inhalation of dust or aerosols.[2] An eyewash station and safety shower must be readily accessible.[4]

The following table summarizes the minimum required PPE for all disposal-related activities.

Protection Type Specification Rationale
Hand Protection Nitrile or Neoprene Gloves (double-gloving recommended)Provides a barrier against skin contact. Must be disposed of as contaminated waste after use.[4]
Eye Protection Chemical Safety Goggles & Face ShieldProtects against splashes of the solid or solutions during handling and deactivation procedures.[6]
Body Protection Flame-Retardant Laboratory CoatProtects skin and personal clothing from contamination.
Respiratory Not required if handled exclusively in a fume hoodA respirator may be necessary for large-scale spill clean-up outside of a fume hood.

Disposal Workflow: A Decision-Based Approach

The primary directive for disposal is to use your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal service.[7][8] Chemical deactivation should only be considered for trace amounts or for decontaminating glassware prior to cleaning.

G start Start: Waste Generated decision_type What is the nature of the waste? start->decision_type bulk_solid Unused or waste 6-Chloro-1H-Purine-2-sulfonyl fluoride decision_type->bulk_solid Bulk Solid contaminated_materials Contaminated PPE, wipes, vials, stir bars decision_type->contaminated_materials Solid Materials glassware Contaminated Glassware (e.g., reaction flask) decision_type->glassware Glassware package_solid Package in a clearly labeled, sealed container as 'Hazardous Waste' bulk_solid->package_solid package_materials Double-bag in a labeled hazardous waste bag. contaminated_materials->package_materials decision_decon Decontaminate prior to washing? glassware->decision_decon ehs_pickup Arrange for pickup by EHS or licensed waste contractor. package_solid->ehs_pickup package_materials->ehs_pickup decon_protocol Follow Chemical Deactivation Protocol (Section 4.2) decision_decon->decon_protocol Yes (Recommended) no_decon Triple rinse with an appropriate solvent. decision_decon->no_decon No collect_rinsate Collect all rinsate as hazardous aqueous waste. decon_protocol->collect_rinsate collect_rinsate->ehs_pickup collect_first_rinse Collect first rinse as hazardous waste. no_decon->collect_first_rinse collect_first_rinse->ehs_pickup

Caption: Disposal decision workflow for 6-Chloro-1H-Purine-2-sulfonyl fluoride.

Step-by-Step Disposal Protocols

Protocol for Bulk and Contaminated Solid Waste

This is the standard and most secure method of disposal.

  • Containerize: Place any unused or waste 6-Chloro-1H-Purine-2-sulfonyl fluoride into a designated, sealable, and chemically compatible waste container.[8]

  • Collect Contaminated Materials: Place all contaminated disposable materials, such as gloves, weighing paper, pipette tips, and absorbent pads, into a separate, clearly marked hazardous waste bag or container.[1]

  • Labeling: Affix a "Hazardous Waste" label to the container(s).[7] Fill it out completely, including:

    • Full Chemical Name: "Waste 6-Chloro-1H-Purine-2-sulfonyl fluoride"

    • Constituents and approximate percentages.

    • Date of accumulation.

    • Your name, lab, and contact information.

  • Storage: Store the sealed waste container in a designated satellite accumulation area, ensuring it is segregated from incompatible materials (e.g., strong acids or bases).[9]

  • Arrange Pickup: Contact your institution's EHS department to schedule a waste pickup.[8]

Protocol for Chemical Deactivation of Residual Quantities

This protocol is intended only for decontaminating glassware or treating trace amounts of the compound. The resulting solution must still be disposed of as hazardous waste. The principle is based on the base-catalyzed hydrolysis of the sulfonyl fluoride group. The stability of sulfonyl fluorides decreases as pH increases, allowing for degradation with a strong base like sodium hydroxide.[10]

  • Preparation: In a chemical fume hood, prepare a 1 M solution of sodium hydroxide (NaOH) in water. Allow the solution to cool to room temperature.

  • Deactivation:

    • For contaminated glassware (e.g., a reaction flask), carefully add the 1 M NaOH solution to the vessel, ensuring all contaminated surfaces are wetted.

    • For small, residual amounts of the compound, dissolve it in a minimal amount of a water-miscible organic solvent (like DMSO) and add it slowly and portion-wise to a stirred beaker of the 1 M NaOH solution. This hydrolysis can be exothermic.

  • Reaction Time: Allow the mixture to stir at room temperature for a minimum of 12 hours to ensure complete degradation of the sulfonyl fluoride moiety.[10]

  • Neutralization: Slowly and carefully neutralize the basic solution by adding 1 M hydrochloric acid (HCl) until the pH is between 6 and 8. Monitor the pH using indicator strips.

  • Collection and Disposal: Transfer the final, neutralized aqueous solution into a designated hazardous aqueous waste container. Label the container appropriately (e.g., "Aqueous waste containing hydrolyzed 6-Chloro-1H-Purine-2-sulfonyl fluoride byproducts, sodium chloride, and trace DMSO") and arrange for disposal through your EHS office. Do not pour this solution down the drain.

Emergency Procedures

Spills
  • Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or outside of a fume hood, evacuate the lab and contact EHS.

  • Contain: Wearing the appropriate PPE (Section 2), cover the spill with an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent.[2]

  • Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

  • Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone), then with soap and water. All cleaning materials must be disposed of as hazardous waste.[4]

Personal Exposure
  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.[4]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[6]

References

  • Benchchem.
  • Namikawa, K., & Farquhar, D. (1994). Degradation and disposal of some enzyme inhibitors. Scientific note. Applied Biochemistry and Biotechnology, 48(2), 57-9.
  • CymitQuimica. (2024).
  • Sigma-Aldrich. (2024).
  • Guidechem. 6-Chloro-9H-purine-2-sulfonyl fluoride 2706-92-5 wiki.
  • CymitQuimica. (n.d.).
  • Dartmouth College. Hazardous Waste Disposal Guide.
  • University of Oklahoma. (2025). EHSO Manual 2025-2026: Hazardous Waste.
  • American Chemistry Council.
  • Sharland, J. C., & Boddy, C. N. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods.
  • Sigma-Aldrich.
  • Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science.
  • University of Minnesota. (2024). Chemical Waste Guidelines.

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Handling

A Senior Application Scientist's Guide to the Safe Handling of 6-Chloro-1H-Purine-2-sulfonyl fluoride

Foundational Principle: A Proactive Stance on Safety 6-Chloro-1H-Purine-2-sulfonyl fluoride is a compound of significant interest for researchers in drug development and chemical biology. Its structure combines a reactiv...

Author: BenchChem Technical Support Team. Date: February 2026

Foundational Principle: A Proactive Stance on Safety

6-Chloro-1H-Purine-2-sulfonyl fluoride is a compound of significant interest for researchers in drug development and chemical biology. Its structure combines a reactive sulfonyl fluoride warhead with a purine scaffold, making it a valuable tool for forming covalent bonds with specific amino acid residues like lysine, serine, and tyrosine in proteins.[1][2] This inherent reactivity, which makes the compound scientifically valuable, also necessitates a rigorous and proactive approach to safety.

As of this writing, comprehensive, peer-reviewed safety data specifically for 6-Chloro-1H-Purine-2-sulfonyl fluoride (CAS 2706-92-5) is not widely published.[3][4] Therefore, this guide is synthesized from established safety protocols for structurally analogous and well-documented compounds, namely reactive sulfonyl fluorides (e.g., Phenylmethylsulfonyl fluoride - PMSF) and halogenated purines.[5][6][7] The core principle of this guide is to treat the compound with the highest degree of caution, assuming it possesses the combined hazards of its constituent functional groups.

Hazard Analysis: Understanding the Intrinsic Risks

The risk profile of 6-Chloro-1H-Purine-2-sulfonyl fluoride stems from two key structural features:

  • The Sulfonyl Fluoride Moiety: This functional group is a potent electrophile. While generally more stable to hydrolysis than their sulfonyl chloride counterparts, sulfonyl fluorides can react with water to release Hydrogen Fluoride (HF).[6][8] HF is an acute and insidious toxicant that causes severe, painful burns and can lead to systemic toxicity through fluoride ion absorption. The symptoms of HF exposure, particularly from dilute solutions, can be dangerously delayed.

  • The Chloropurine Core: Chlorinated heterocyclic compounds are common in bioactive molecules and can present their own toxicological profiles. The parent compound, 6-Chloropurine, is known to be harmful if swallowed.[7]

Based on analogous compounds like PMSF, the anticipated hazards are summarized below.[6][9]

Hazard ClassificationAnticipated RiskRationale and Causality
Acute Toxicity (Oral) High (Toxic if Swallowed) The purine core and potential for hydrolysis in the GI tract to form toxic byproducts.[6][7]
Skin Corrosion/Irritation High (Causes Severe Skin Burns) Primary risk is from the release of Hydrogen Fluoride (HF) upon contact with moisture on the skin, leading to deep, penetrating chemical burns.[6][9]
Serious Eye Damage High (Causes Serious Eye Damage) Rapidly corrosive to eye tissue. Contact can result in corneal damage or permanent blindness.[10]
Inhalation Hazard High (Potentially Fatal if Inhaled) Fine dust can cause severe irritation to the respiratory tract. Hydrolysis in the lungs can lead to chemical pneumonitis and pulmonary edema.[9][10][11]
Reactivity Hazard Moderate Reacts with water/moisture to release toxic and corrosive HF gas.[6]

Personal Protective Equipment (PPE): Your Non-Negotiable Barrier

Given the severe corrosive potential and toxicity, a comprehensive PPE strategy is mandatory. Standard laboratory attire is insufficient. All operations must be conducted within a certified chemical fume hood.

PPE CategorySpecificationRationale
Primary Engineering Control Certified Chemical Fume Hood To contain dust and any released HF gas, preventing inhalation exposure.
Hand Protection Double Gloving:Inner: Nitrile gloves. • Outer: Heavy-duty chemical resistant gloves (e.g., Butyl or Viton®).Nitrile provides dexterity and splash protection. The outer glove offers extended resistance to corrosive materials like HF. Regularly inspect outer gloves for any signs of degradation.
Eye & Face Protection Chemical Splash Goggles (ANSI Z87.1 compliant) AND a full Face Shield. [12]Goggles provide a seal against splashes and dust. The face shield protects the entire face from splashes, which is critical given the severe corrosive hazard.
Body Protection Flame-Resistant (FR) Lab Coat. [12] • Long pants and closed-toe, closed-heel shoes made of a non-porous material.[13]An FR lab coat provides a barrier against splashes of this reactive compound. Natural fiber clothing (e.g., cotton) should be worn underneath; avoid synthetic clothing.[12]
Respiratory Protection NIOSH-approved Respirator with appropriate cartridges for acid gases/dusts.Should be available for emergency use (e.g., spill outside a fume hood). Use requires prior medical clearance, training, and fit-testing as per OSHA regulations.[14][15]

Operational Plan: A Step-by-Step Workflow for Safe Handling

A structured workflow minimizes risk by ensuring all safety measures are in place before the compound is handled.

Workflow Diagram: From Preparation to Disposal

G Safe Handling Workflow: 6-Chloro-1H-Purine-2-sulfonyl fluoride cluster_prep Phase 1: Preparation cluster_handling Phase 2: Handling (Inside Fume Hood) cluster_cleanup Phase 3: Decontamination & Disposal prep1 Verify Fume Hood Certification prep2 Designate & Clear Work Area prep1->prep2 prep3 Assemble All PPE prep2->prep3 prep4 Locate Emergency Equipment: - Safety Shower & Eyewash [1] - Spill Kit (HF-compatible) - Calcium Gluconate Gel [6] prep3->prep4 handle1 Weigh Compound in Hood (Minimize Dust) prep4->handle1 Proceed only when all prep is complete handle2 Slowly Add to Solvent (Avoid Splashing) handle1->handle2 handle3 Perform Reaction handle2->handle3 clean1 Quench Reaction Mixture (if applicable) handle3->clean1 clean2 Decontaminate Glassware & Surfaces clean1->clean2 clean3 Segregate & Label Waste: - Solid Waste (PPE, wipes) - Liquid Waste (reaction mixture) clean2->clean3 clean4 Store Waste in Secondary Containment clean3->clean4 clean5 Contact EHS for Pickup [21] clean4->clean5

Caption: A logical workflow for handling 6-Chloro-1H-Purine-2-sulfonyl fluoride.

Detailed Protocol Steps:
  • Preparation Phase:

    • Area Designation: Cordon off a specific area within a certified chemical fume hood for the procedure.

    • Emergency Readiness: Ensure the safety shower and eyewash station are unobstructed.[16] Confirm the location of an HF-specific spill kit and that a tube of 2.5% calcium gluconate gel is readily accessible and within its expiration date.

    • Gather Materials: Bring all necessary glassware, reagents, and equipment into the fume hood before introducing the compound.

  • Handling Phase (Solid):

    • This compound is a solid at room temperature. All weighing and transfers must be performed inside the fume hood to contain any dust.

    • Use a spatula to gently transfer the solid. Avoid pouring, which can create airborne dust.

    • When dissolving, add the solid to the solvent slowly. Never add solvent to the bulk solid to prevent splashing.

  • Post-Procedure & Decontamination:

    • Quenching: If necessary, quench the reaction mixture using a validated and controlled procedure within the fume hood.

    • Surface Cleaning: Decontaminate all surfaces and equipment that may have come into contact with the compound. A 5% aqueous sodium carbonate solution can be used to help neutralize acidic residues, followed by a standard cleaning procedure.[17]

    • PPE Removal: Remove outer gloves first, followed by the face shield and lab coat. Remove inner gloves last, turning them inside out to prevent contamination of your hands. Wash hands thoroughly with soap and water.

Emergency Response Plan: Immediate & Decisive Action

In any emergency, the priority is personnel safety.

ScenarioImmediate Action Protocol
Small Spill (<1g, contained in fume hood) • Alert others in the lab. • Use an HF-compatible spill kit. DO NOT use standard silica-based absorbents , as they can react to form toxic silicon tetrafluoride gas. • Absorbents should contain calcium compounds (e.g., calcium carbonate or calcium sulfate) to neutralize the fluoride ion. • Collect all materials in a clearly labeled hazardous waste container.
Large Spill (>1g or outside fume hood) EVACUATE the immediate area. • Alert others and activate the nearest fire alarm to initiate a full lab evacuation. • Call your institution's emergency response number and EHS office from a safe location. • Do not attempt to clean it up yourself.
Skin Exposure • Immediately proceed to the safety shower and rinse the affected area with copious amounts of water for at least 15 minutes, removing all contaminated clothing while rinsing.[17] • After rinsing, liberally apply 2.5% calcium gluconate gel to the affected area. • Seek immediate medical attention. Provide the SDS for a similar compound (like PMSF) and this guide to the emergency responders.[6]
Eye Exposure • Immediately flush the eyes at an eyewash station for at least 15 minutes, forcibly holding the eyelids open to ensure thorough rinsing.[17] • Seek immediate medical attention. Do not delay.
Inhalation • Move the affected person to fresh air immediately.[11] • Call for emergency medical assistance.
Ingestion Do NOT induce vomiting. • Rinse the mouth thoroughly with water. If the person is conscious and able to swallow, have them drink one or two glasses of water or milk to dilute the substance. • Seek immediate medical attention.

Waste Disposal Plan: Ensuring a Safe End-of-Life

Improper disposal is a significant safety and environmental hazard.

  • Waste Segregation: All materials that have come into contact with 6-Chloro-1H-Purine-2-sulfonyl fluoride are considered hazardous waste. This includes:

    • Unused or excess compound.

    • Contaminated PPE (gloves, wipes, bench paper).

    • Spill cleanup materials.

    • Reaction mixtures and solutions.

  • Containment:

    • Collect all waste in designated, clearly labeled, and sealed containers. Use separate containers for solid and liquid waste.

    • Ensure containers are compatible with the waste (e.g., high-density polyethylene). Avoid glass containers if significant HF generation is possible.[10]

  • Disposal:

    • Never dispose of this chemical down the drain or in regular trash.

    • Follow your institution's specific procedures for hazardous chemical waste disposal. Contact your Environmental Health & Safety (EHS) department for guidance and to schedule a waste pickup.[18]

References

  • New Jersey Department of Health. (n.d.). Hazard Substance Fact Sheet: Sulfuryl Fluoride. Retrieved from NJ.gov. [Link]

  • James Madison University. (n.d.). Laboratory-Specific Standard Operating Procedures: SOP for the safe use of Phenylmethylsulfonyl Fluoride (PMSF). Retrieved from jmu.edu. [Link]

  • International Programme on Chemical Safety. (2021). International Chemical Safety Cards (ICSC): Sulfuryl Fluoride. Retrieved from inchem.org. [Link]

  • USDA APHIS. (n.d.). Treatments Procedure - Sulfuryl Fluoride. Retrieved from usda.gov. [Link]

  • University of New Mexico. (n.d.). Standard Operating Procedure - Hydrofluoric Acid (HF). Retrieved from unm.edu. [Link]

  • University of Arizona, Department of Chemistry and Biochemistry. (n.d.). Flame Resistant PPE. Retrieved from arizona.edu. [Link]

  • American Chemistry Council. (n.d.). Protective Equipment. Retrieved from americanchemistry.com. [Link]

  • Hazmat School. (2022). 5 Types of PPE for Hazardous Chemicals. Retrieved from hazmatschool.com. [Link]

  • Bernardo Ecenarro. (n.d.). Recommended PPE to handle chemicals. Retrieved from bernardoecenarro.com. [Link]

  • Centers for Disease Control and Prevention. (n.d.). Recommendations for Chemical Protective Clothing. Retrieved from cdc.gov. [Link]

  • Organic Chemistry Portal. (2020). Alcohols to Alkyl Fluorides, Part 4: Sulfonyl Fluorides. Retrieved from YouTube. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5287914, 6-Chloro-2-fluoropurine. Retrieved from PubChem. [Link]

  • Reddit. (2024). SO2ClF and it's many dangers. How do I quench and dispose it?. Retrieved from Reddit. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5359277, 6-Chloropurine. Retrieved from PubChem. [Link]

  • Amabilino, S., et al. (2016). Synthetic Routes to Arylsulfonyl Fluorides. MDPI. [Link]

  • Cornella, J., et al. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. ResearchGate. [Link]

  • Parker, C. G., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. ACS Central Science. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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